3-Methoxycinnamic acid

• CAS: 6099-04-3

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Methoxycinnamic Acid: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and relevant experimental methodologies for 3-Methoxycinnamic acid. It is intended to serve as a technical resource for professionals in research and development.

Chemical and Physical Properties

3-Methoxycinnamic acid, also known as m-methoxycinnamic acid, is a hydroxycinnamic acid derivative.[1][2] It typically appears as a white to light brown fine crystalline powder.[1][3] The compound serves as a key intermediate in the synthesis of molecules with potential therapeutic applications, such as phosphatidylcholines that exhibit antiproliferative properties against human cancer cell lines.[1]

The key quantitative properties of 3-Methoxycinnamic acid are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₁₀H₁₀O₃	[2][4][5]
Molecular Weight	178.18 g/mol	[2][4]
Monoisotopic Mass	178.062994177 Da	[2][3]
Melting Point	116-119 °C	[1]
Topological Polar Surface Area	46.5 Ų	[2][3]
Hydrogen Bond Donor Count	1	[2][3]
Hydrogen Bond Acceptor Count	3	[2][3]
Rotatable Bond Count	3	[2][3]
Complexity	198	[2][3]

Chemical Structure and Identifiers

The structure of 3-Methoxycinnamic acid is characterized by a benzene ring substituted with a methoxy group at the meta-position (position 3) and an acrylic acid group. The molecule exists predominantly as the trans or (E)-isomer due to the steric hindrance of the phenyl and carboxyl groups.[2][4][5]

• IUPAC Name: (E)-3-(3-methoxyphenyl)prop-2-enoic acid[2]

• Synonyms: trans-3-Methoxycinnamic acid, m-Methoxycinnamic acid, 3-(3-Methoxyphenyl)acrylic acid[4][5]

• CAS Registry Number: 6099-04-3[2][4][5]

• Canonical SMILES: COC1=CC=CC(=C1)/C=C/C(=O)O[2]

• InChI: InChI=1S/C10H10O3/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-7H,1H3,(H,11,12)/b6-5+[2][4]

• InChIKey: LZPNXAULYJPXEH-AATRIKPKSA-N[2][4]

• ¹H NMR: Spectra available in CDCl₃.[6]

• ¹³C NMR: Spectra available in CDCl₃.[2][6]

• IR Spectra: Available for KBr disc and as FTIR (Mull) and ATR-IR.[2][6]

• Raman Spectra: Data has been recorded.[2][6]

• Mass Spectrometry (GC-MS): Data available from the NIST Mass Spectrometry Data Center.[2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-Methoxycinnamic acid are crucial for its application in research. Below are summaries of cited experimental protocols.

This method involves the condensation of an aldehyde with a compound containing an active methylene group, such as malonic acid.

Methodology:

• Reaction Setup: In a suitable reactor, add m-methoxybenzaldehyde (1361 mg) and dimethylbenzene (20 mL).[7]

• Addition of Reagents: While stirring at room temperature, add malonic acid (3 mL). Continue stirring for 30 minutes.[7]

• Catalyst Addition: Add pyridine (1000 mg) as a catalyst.[7]

• Reaction Conditions: Heat the mixture to 80 °C and continue stirring for 2 hours.[7]

• Work-up and Purification: After the reaction is complete, the mixture undergoes post-treatment and purification processes to yield the final product, 3-Methoxycinnamic acid. The reported yield is approximately 91-94%.[7]

Caption: Knoevenagel-Doebner Synthesis Workflow. (Max Width: 760px)

An alternative synthesis involves a palladium-catalyzed cross-coupling reaction.

Methodology:

• Reaction Setup: Add Lithium tert-butoxide or Potassium tert-butoxide (3.0 mmol), water (2.0 mL), and acrylic acid (1.2 mmol) to a Schlenk tube under a nitrogen atmosphere and stir for 10 minutes at room temperature.[1]

• Addition of Reagents: Subsequently, add m-bromoanisole (1.0 mmol) and a palladium(II)-imidazole complex catalyst (1.0 mol%).[1]

• Reaction Conditions: Stir the reaction mixture at 100 °C for 12 hours.[1]

• Work-up: Cool the mixture to room temperature and adjust the pH to 1 with 4 M hydrochloric acid.[1]

• Extraction and Purification: Extract the product with ethyl acetate. Wash the organic phase with saturated brine and dry it over anhydrous sodium sulfate. Remove the solvent under reduced pressure. Purify the resulting residue by flash column chromatography on silica gel to obtain 3-Methoxycinnamic acid.[1]

Biological Activity and Signaling Pathways

While 3-Methoxycinnamic acid itself is primarily known as a synthetic intermediate, its derivatives and related compounds show significant biological activity. Recent studies have begun to explore the direct biological effects of 3-Methoxycinnamic acid.

Research has indicated that 3-Methoxycinnamic acid (3MCA) possesses potential as an antibiotic resistance modulator.[8][9]

• Activity: While 3MCA shows no significant direct antibacterial effect (MIC > 512 μg/ml), it can enhance the efficacy of conventional antibiotics against multidrug-resistant (MDR) bacterial strains.[8][9]

• Synergistic Effects: It has been shown to synergistically enhance the activity of gentamicin against MDR Escherichia coli (reducing the MIC by 60.3%) and ampicillin against MDR Staphylococcus aureus (reducing the MIC by 37%).[8][9]

• Mechanism: The exact mechanism is still under investigation, but molecular docking studies suggest that 3MCA can bind to bacterial proteins, potentially interfering with resistance mechanisms like efflux pumps or biofilm formation.[8]

Caption: Workflow for Antibiotic Modulation Assay. (Max Width: 760px)

The biological activities of other methoxycinnamic acid isomers and derivatives provide important context for potential research directions.

• Ferulic Acid (4-hydroxy-3-methoxycinnamic acid): This related compound is known to induce apoptosis in cancer cells by modulating cell cycle proteins (p53, p21) and blocking signaling pathways such as ERK and Akt.[10]

• p-Methoxycinnamic Acid (p-MCA): Demonstrates a wide range of activities, including neuroprotective, antidiabetic, and anticancer effects.[11][12]

• 3,4,5-Trimethoxycinnamic Acid (TMCA): Derivatives of TMCA have been evaluated as antitumor, antiviral, and anti-inflammatory agents.[13]

These findings suggest that the methoxy-substituted cinnamic acid scaffold is a privileged structure in drug discovery, warranting further investigation into the specific therapeutic potential of 3-Methoxycinnamic acid and its novel derivatives.[13][14][15]

References

• 1. 3-Methoxycinnamic acid | 6099-04-3 [chemicalbook.com]
• 2. 3-Methoxycinnamic Acid | C10H10O3 | CID 637668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. 3-Methoxycinnamic acid [webbook.nist.gov]
• 5. 3-Methoxycinnamic acid [webbook.nist.gov]
• 6. 3-Methoxycinnamic acid(6099-04-3) 1H NMR spectrum [chemicalbook.com]
• 7. CN108863773A - The preparation method of 3- methoxy cinnamic acid - Google Patents [patents.google.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Antibacterial and potentiating activity of 3-methoxycinnamic acid on antibiotics: an in vitro and in silico approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ferulic acid-mediated modulation of apoptotic signaling pathways in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. tandfonline.com [tandfonline.com]

3-Methoxycinnamic Acid (CAS 6099-04-3): A Technical Guide for Researchers and Drug Development Professionals

An In-depth Review of its Synthesis, Biological Activities, and Mechanisms of Action

Introduction

3-Methoxycinnamic acid (3-MCA), with the CAS number 6099-04-3, is an aromatic carboxylic acid and a derivative of cinnamic acid. As a member of the phenylpropanoid family, which is widely distributed in the plant kingdom, 3-MCA and its related methoxy-substituted analogs have garnered significant interest in the scientific community. These compounds are recognized for their diverse and potent biological activities, positioning them as promising candidates for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and biological activities of 3-methoxycinnamic acid, with a focus on its potential applications in drug discovery and development. Detailed experimental protocols and mechanistic insights are provided to support further research in this area.

Chemical and Physical Properties

3-Methoxycinnamic acid is a white to light brown crystalline powder. A summary of its key chemical and physical properties is presented in the table below.

Property	Value	Reference(s)
CAS Number	6099-04-3	[1][2]
Molecular Formula	C₁₀H₁₀O₃	[1][2]
Molecular Weight	178.18 g/mol	[1][2]
IUPAC Name	(E)-3-(3-methoxyphenyl)prop-2-enoic acid	[2]
Synonyms	trans-3-Methoxycinnamic acid, m-Methoxycinnamic acid	[3][4]
Melting Point	116-119 °C	[5]
Appearance	White to light brown fine crystalline powder	[6]
Solubility	Almost transparent in Methanol	[7]
pKa	4.376 (at 25°C)	[7]

Synthesis of 3-Methoxycinnamic Acid and its Derivatives

The synthesis of 3-methoxycinnamic acid can be achieved through various established organic reactions. The Perkin and Knoevenagel condensation reactions are common methods for the synthesis of cinnamic acid derivatives.

General Synthesis of 3-Methoxycinnamic Acid via Doebner Reaction

The Doebner reaction, a modification of the Knoevenagel condensation, provides an effective route to synthesize cinnamic acid derivatives. The following is a general protocol adapted for the synthesis of 3-methoxycinnamic acid.

Experimental Protocol:

• Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine 3-methoxybenzaldehyde (1 equivalent), malonic acid (2 equivalents), and pyridine as the solvent.

• Catalyst Addition: Add a catalytic amount of piperidine to the mixture.

• Reaction Conditions: Heat the reaction mixture to 80-85°C for approximately 1 hour, and then increase the temperature to reflux (around 110-115°C) for an additional 3 hours.

• Work-up: After cooling, pour the reaction mixture into cold water and acidify with concentrated hydrochloric acid to precipitate the crude product.

• Purification: Collect the solid by suction filtration and wash with cold water. The crude 3-methoxycinnamic acid can be further purified by recrystallization from a suitable solvent like methyl ethyl ketone.

Synthesis of Phosphatidylcholine Conjugates of 3-Methoxycinnamic Acid

To enhance its biological activity and bioavailability, 3-methoxycinnamic acid has been incorporated into phospholipid structures. The following protocol details the synthesis of 1,2-di-(3-methoxycinnamoyl)-sn-glycero-3-phosphocholine.[3]

Experimental Protocol:

• Reactant Preparation: Dissolve 3-methoxycinnamic acid (1b) and the cadmium complex of sn-glycero-3-phosphocholine (GPC·CdCl₂) (2) in an appropriate solvent.

• Coupling Reaction: Add 4-(N,N-dimethylamino)pyridine (DMAP) as a catalyst and N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent to the reaction mixture.

• Reaction Conditions: Stir the reaction at room temperature until completion, which can be monitored by thin-layer chromatography.

• Purification: Purify the resulting symmetrically substituted phosphatidylcholine (3b) by column chromatography on silica gel.

Caption: Synthesis workflow for phosphatidylcholine conjugate of 3-MCA.

Biological Activities and Therapeutic Potential

3-Methoxycinnamic acid and its derivatives exhibit a wide range of biological activities, making them attractive for drug development in various therapeutic areas.

Antiproliferative and Anticancer Activity

3-Methoxycinnamic acid has demonstrated significant antiproliferative activity against a panel of human cancer cell lines.[3] The incorporation of 3-methoxycinnamic acid into phosphatidylcholine structures has been shown to enhance its antitumor activity compared to the free acid.[3]

Quantitative Antiproliferative Data (IC₅₀ Values)

Compound	MV4-11 (Leukemia)	A549 (Lung)	MCF-7 (Breast)	LoVo (Colon)	LoVo/DX (Colon, Doxorubicin-resistant)	HepG2 (Liver)	BALB/3T3 (Normal Fibroblasts)
3-Methoxycinnamic acid (1b)	> 100 µM	> 100 µM	> 100 µM	> 100 µM	> 100 µM	> 100 µM	> 100 µM
1,2-di-(3-methoxycinnamoyl)-sn-glycero-3-phosphocholine (3b)	10.2 ± 0.9 µM	15.1 ± 1.2 µM	18.3 ± 1.5 µM	20.5 ± 1.8 µM	25.3 ± 2.1 µM	22.4 ± 1.9 µM	45.6 ± 3.8 µM

Data sourced from[3]

Experimental Protocol: MTT Antiproliferative Assay

The antiproliferative activity of 3-methoxycinnamic acid and its derivatives can be determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Plate cancer cells in 96-well plates at an optimal density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

• IC₅₀ Calculation: The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.

Anti-inflammatory Activity

Methoxycinnamic acid derivatives have been shown to possess anti-inflammatory properties. The underlying mechanism is believed to involve the inhibition of key inflammatory signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. This leads to a reduction in the production of pro-inflammatory mediators like nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).

Experimental Protocol: Anti-inflammatory Assay in LPS-Stimulated Macrophages

• Cell Culture: Culture macrophage cells (e.g., RAW 264.7) in appropriate media.

• Pre-treatment: Pre-treat the cells with various concentrations of 3-methoxycinnamic acid for a defined period (e.g., 1 hour).

• Stimulation: Induce an inflammatory response by adding lipopolysaccharide (LPS) to the cell culture and incubate for 24 hours.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO): Measure the concentration of nitrite in the culture supernatant using the Griess reagent.

  • Cytokines (TNF-α, IL-6): Quantify the levels of pro-inflammatory cytokines in the supernatant using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Western Blot Analysis: Analyze the expression and phosphorylation status of key signaling proteins (e.g., IκBα, p65 subunit of NF-κB, ERK, JNK, p38) in cell lysates to elucidate the mechanism of action.

Neuroprotective Effects

Related methoxycinnamic acid derivatives have demonstrated neuroprotective effects against glutamate-induced excitotoxicity. This protection is thought to be mediated by the modulation of glutamate receptors and the inhibition of downstream signaling cascades that lead to neuronal cell death.

Experimental Protocol: Neuroprotection Assay against Glutamate-Induced Excitotoxicity

• Neuronal Cell Culture: Culture primary cortical neurons or a suitable neuronal cell line.

• Compound Pre-incubation: Pre-incubate the neuronal cells with different concentrations of 3-methoxycinnamic acid for 1 hour.

• Glutamate Challenge: Expose the cells to a neurotoxic concentration of glutamate for a short period (e.g., 30 minutes).

• Cell Viability Assessment: After a recovery period (e.g., 24 hours), assess cell viability using methods such as the LDH (lactate dehydrogenase) assay, which measures the release of LDH from damaged cells, or the MTT assay.

Antioxidant Activity

As phenolic compounds, cinnamic acid derivatives are known to possess antioxidant properties. They can scavenge free radicals and chelate metal ions, thereby reducing oxidative stress.

Experimental Protocol: DPPH Radical Scavenging Assay

• Preparation of Solutions: Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol and various concentrations of the test compound.

• Reaction: Mix the test compound solution with the DPPH solution and incubate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solutions at approximately 517 nm. The reduction of the DPPH radical by an antioxidant results in a color change from violet to yellow, leading to a decrease in absorbance.

• Calculation of Scavenging Activity: Calculate the percentage of radical scavenging activity. The IC₅₀ value, representing the concentration of the compound required to scavenge 50% of the DPPH radicals, can be determined from a dose-response curve.

Signaling Pathways and Mechanisms of Action

The biological effects of 3-methoxycinnamic acid and its analogs are mediated through the modulation of several key intracellular signaling pathways.

Caption: Potential signaling pathways modulated by 3-methoxycinnamic acid.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation and cell survival. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like LPS, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and degradation. This allows NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Methoxycinnamic acid derivatives are thought to inhibit this pathway, thereby reducing the expression of inflammatory mediators.

MAPK Signaling Pathway

The MAPK pathway, comprising cascades such as ERK, JNK, and p38, is crucial for regulating cell proliferation, differentiation, and apoptosis. Dysregulation of the MAPK pathway is a hallmark of many cancers. The modulation of MAPK signaling by methoxycinnamic acid derivatives likely contributes to their antiproliferative and pro-apoptotic effects on cancer cells.

Akt/GSK-3β Signaling Pathway

The Akt/GSK-3β pathway is another key regulator of cell survival, proliferation, and metabolism. Its modulation can impact cellular responses to stress and is implicated in both cancer and neurodegenerative diseases. The neuroprotective effects of methoxycinnamic acid derivatives may be partially mediated through this pathway.

Conclusion

3-Methoxycinnamic acid (CAS 6099-04-3) is a promising natural product derivative with a diverse pharmacological profile. Its demonstrated antiproliferative, anti-inflammatory, and neuroprotective activities, coupled with a well-defined chemical structure, make it a valuable lead compound for drug discovery and development. The synthesis of more potent derivatives, such as phosphatidylcholine conjugates, highlights the potential for chemical modification to enhance its therapeutic efficacy. Further research into the specific molecular targets and a deeper understanding of its engagement with key signaling pathways will be crucial in translating the therapeutic potential of 3-methoxycinnamic acid into clinical applications. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to advance the investigation of this compelling molecule.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. E-p-Methoxycinnamic acid protects cultured neuronal cells against neurotoxicity induced by glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dpph assay ic50: Topics by Science.gov [science.gov]
• 5. MAPK Signaling Pathway, Antibodies, ELISAs, Luminex® Assays & Growth Factors | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Microbe-Derived Antioxidants Reduce Lipopolysaccharide-Induced Inflammatory Responses by Activating the Nrf2 Pathway to Inhibit the ROS/NLRP3/IL-1β Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

(E)-3-(3-methoxyphenyl)prop-2-enoic Acid: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the characterization of (E)-3-(3-methoxyphenyl)prop-2-enoic acid, a compound of interest in pharmaceutical research. Also known as 3-methoxycinnamic acid, this document outlines its physicochemical properties, spectroscopic data, synthesis, and biological activities, presenting a consolidated resource for laboratory and development settings.

Core Physicochemical and Spectroscopic Data

The fundamental properties of (E)-3-(3-methoxyphenyl)prop-2-enoic acid are summarized below, providing a baseline for its identification and handling.

Table 1: Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₀H₁₀O₃	[1][2]
Molecular Weight	178.18 g/mol	[1][2]
CAS Number	6099-04-3	[1][2]
Appearance	White to light brown fine crystalline powder	[3]
Melting Point	116-119 °C	[3][4]
Boiling Point	329.9 °C	[5]
InChI	1S/C10H10O3/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-7H,1H3,(H,11,12)/b6-5+	[1]
SMILES	COC1=CC=CC(=C1)/C=C/C(=O)O	[1]

Table 2: Spectroscopic Data Summary

Technique	Description	Reference
¹H NMR	Spectrum available in CDCl₃	[6]
¹³C NMR	Spectrum available in CDCl₃	[6]
Infrared (IR)	KBr disc spectrum available	[6]
Mass Spectrometry (MS)	Electron ionization mass spectrum available for the TMS derivative	[7]
Raman Spectroscopy	Spectrum available	[6]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of (E)-3-(3-methoxyphenyl)prop-2-enoic acid are crucial for reproducible research.

Synthesis Protocol: Knoevenagel-Doebner Condensation

A common and effective method for the synthesis of 3-methoxycinnamic acid is the Knoevenagel-Doebner condensation.[8][9]

Materials:

• m-Methoxybenzaldehyde

• Malonic acid

• Pyridine

• Xylene (or another suitable solvent like DMF)[8][9]

Procedure:

• In a reaction vessel, dissolve m-methoxybenzaldehyde in xylene.

• Add malonic acid to the solution at room temperature with stirring.

• Continue stirring for 30 minutes.

• Add pyridine to the mixture, which acts as a catalyst.

• Heat the reaction mixture to 80°C and maintain for 2 hours with continuous stirring.[8]

• Upon completion of the reaction, the mixture is subjected to a post-treatment and purification process, which typically involves pouring the mixture into water, acidification to precipitate the product, followed by filtration and recrystallization to obtain pure (E)-3-(3-methoxyphenyl)prop-2-enoic acid.[8][10]

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H and ¹³C NMR spectra are typically recorded on a spectrometer (e.g., 90 MHz or higher) using deuterated chloroform (CDCl₃) as the solvent.[6] Chemical shifts are reported in parts per million (ppm).

Infrared (IR) Spectroscopy:

• The IR spectrum can be obtained using a Fourier-transform infrared (FTIR) spectrometer. The sample is prepared as a KBr disc.[6]

Mass Spectrometry (MS):

• Mass spectral analysis can be performed using techniques such as gas chromatography-mass spectrometry (GC-MS), often after derivatization (e.g., trimethylsilyl ester) to improve volatility.[7]

Visualizing Synthesis and Characterization

The following diagram illustrates the general workflow for the synthesis and characterization of (E)-3-(3-methoxyphenyl)prop-2-enoic acid.

Caption: Workflow for Synthesis and Characterization.

Biological Activity and Potential Applications

(E)-3-(3-methoxyphenyl)prop-2-enoic acid has demonstrated notable biological activities that warrant further investigation for drug development.

Antibiotic Resistance Modulation

Recent studies have shown that while 3-methoxycinnamic acid itself does not possess direct antibacterial activity, it can enhance the efficacy of certain antibiotics against multidrug-resistant (MDR) bacteria.[11][12] Specifically, it has been observed to potentiate the action of gentamicin against MDR Escherichia coli and ampicillin against MDR Staphylococcus aureus.[11][12] This suggests a potential role as an adjuvant in antibiotic therapy to combat resistance.

The proposed mechanism involves the modulation of bacterial resistance mechanisms, such as efflux pumps or biofilm formation, although the precise molecular targets are still under investigation.[11]

Caption: Activity as an Antibiotic Resistance Modulator.

Intermediate for Anticancer Agents

(E)-3-(3-methoxyphenyl)prop-2-enoic acid serves as a key intermediate in the synthesis of phosphatidylcholines that exhibit antiproliferative properties against human cancer cell lines.[3] This highlights its utility as a scaffold in the development of novel therapeutic agents targeting cancer.

This guide provides a foundational understanding of (E)-3-(3-methoxyphenyl)prop-2-enoic acid for scientific professionals. The compiled data and protocols are intended to facilitate further research and development in the pharmaceutical and chemical sciences.

References

• 1. 3-Methoxycinnamic Acid | C10H10O3 | CID 637668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Methoxycinnamic acid [webbook.nist.gov]
• 3. 3-Methoxycinnamic acid | 6099-04-3 [chemicalbook.com]
• 4. 3-メトキシ桂皮酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3-(3-Methoxyphenyl)prop-2-enoic acid | 17570-26-2 | SAA57026 [biosynth.com]
• 6. 3-Methoxycinnamic acid(6099-04-3) 1H NMR spectrum [chemicalbook.com]
• 7. 3-Methoxycinnamic acid, TMS derivative [webbook.nist.gov]
• 8. CN108863773A - The preparation method of 3- methoxy cinnamic acid - Google Patents [patents.google.com]
• 9. 3,4-Dimethoxycinnamic acid synthesis - chemicalbook [chemicalbook.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. academic.oup.com [academic.oup.com]
• 12. Antibacterial and potentiating activity of 3-methoxycinnamic acid on antibiotics: an in vitro and in silico approach - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of trans-3-Methoxycinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of trans-3-Methoxycinnamic acid. The information is curated for professionals in research and development who require precise and reliable data for their work.

Quantitative Physical Properties

The physical properties of trans-3-Methoxycinnamic acid are summarized in the table below, providing a quick reference for key quantitative data.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₀O₃	[1][2][3][4][5][6][7]
Molecular Weight	178.18 g/mol	[1][3][4][5][7]
Melting Point	115-121 °C	[1][2][5]
Boiling Point	250.41 °C (estimate)	[1]
Density	1.1479 g/cm³ (estimate)	[1]
pKa	4.376 (at 25 °C)	[1]
Appearance	White to cream or pale orange crystalline solid/powder	[1][2]
Solubility	Soluble in methanol, ethanol, ether, and benzene. Insoluble in water.	[1]

Experimental Protocols

Detailed methodologies for determining the key physical properties of organic compounds like trans-3-Methoxycinnamic acid are outlined below. These protocols are based on standard laboratory practices.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, this transition is sharp. The following capillary method is a common and reliable technique.

Methodology:

• Sample Preparation: A small amount of the dry, powdered trans-3-Methoxycinnamic acid is packed into a capillary tube to a height of 1-2 mm.[8][9][10] The tube is sealed at one end.

• Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned with the thermometer bulb.[8] This assembly is then placed in a heating bath (e.g., an oil bath or a melting point apparatus with a heated metal block).[9][11]

• Heating: The heating bath is heated slowly, with constant stirring to ensure a uniform temperature distribution.[8] A heating rate of approximately 2 °C per minute is recommended as the melting point is approached.[10]

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid has turned into a clear liquid is recorded as the end of the melting range.[10][11] For a pure compound, this range should be narrow (0.5-1.0 °C).

Solubility tests provide valuable information about the polarity and functional groups present in a molecule.

Methodology:

• Initial Solvent Tests: Approximately 0.1 g of solid trans-3-Methoxycinnamic acid is placed in a small test tube.[12] 3 mL of a solvent (e.g., water, methanol, ether) is added in portions, with vigorous shaking after each addition.[12][13] The compound is classified as soluble if a homogeneous solution is formed.[14]

• Acid-Base Solubility: If the compound is insoluble in water, its solubility in aqueous acidic and basic solutions is tested to identify acidic or basic functional groups.

  • 5% Sodium Hydroxide (NaOH) and 5% Sodium Bicarbonate (NaHCO₃): The insolubility of trans-3-Methoxycinnamic acid in water, coupled with its carboxylic acid functionality, would lead to a reaction with a base like NaOH to form a soluble salt. A similar test with a weaker base like NaHCO₃ can help distinguish between strong and weak acids.[12][15]

  • 5% Hydrochloric Acid (HCl): This tests for basic functional groups, which are absent in trans-3-Methoxycinnamic acid.[12][13]

The pKa is a measure of the acidity of a compound. Potentiometric titration is a precise method for its determination.[16]

Methodology:

• Sample Preparation: A known concentration of trans-3-Methoxycinnamic acid is dissolved in a suitable solvent, often a mixture of water and an organic co-solvent like methanol if the solubility in pure water is low.[16] The solution should be dilute, typically around 10⁻⁴ M.[16][17] A constant ionic strength is maintained using a salt solution like 0.15 M KCl.[17]

• Titration Setup: A calibrated pH electrode is immersed in the sample solution, which is continuously stirred.[17][18] The system should be purged with an inert gas like nitrogen to remove dissolved carbon dioxide.[17]

• Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small, precise increments.[17] The pH of the solution is recorded after each addition, allowing the system to reach equilibrium.[17][18]

• Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, where half of the carboxylic acid has been neutralized.[18] This corresponds to the inflection point on the titration curve.[17]

Mandatory Visualizations

The following diagram illustrates the general workflow for characterizing the physical properties of an organic compound such as trans-3-Methoxycinnamic acid.

Caption: Workflow for Physical Property Characterization.

Spectral Data

Preliminary spectral data for trans-3-Methoxycinnamic acid has been reported in the literature.

• ¹H NMR (300 MHz, DMSO-d₆): δ 7.56 (d, J = 16.2, 1H), 7.37-7.17 (m, 3H), 6.97 (d, J = 6.9, 1H), 6.55 (d, J = 16.2, 1H), 3.80 (s, 3H).[19]

• ¹³C NMR: Spectroscopic data is available and confirms the structure.[19]

• IR, MS, Raman: Further spectral data is available from various databases.[3][20]

A thorough analysis of the spectral data is crucial for confirming the identity and purity of the compound, which is a prerequisite for accurate physical property measurements.

References

• 1. chembk.com [chembk.com]
• 2. 3-Ethoxycinnaminsäure, überwiegend trans, 98+ %, Thermo Scientific Chemicals 5 g | Buy Online [thermofisher.com]
• 3. 3-Methoxycinnamic Acid | C10H10O3 | CID 637668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. trans-3-methoxycinnamic acid [webbook.nist.gov]
• 5. 3-メトキシ桂皮酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 3-Methoxycinnamic acid [webbook.nist.gov]
• 7. 3-Methoxycinnamic acid [webbook.nist.gov]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. byjus.com [byjus.com]
• 10. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 11. pennwest.edu [pennwest.edu]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. youtube.com [youtube.com]
• 15. scribd.com [scribd.com]
• 16. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 17. creative-bioarray.com [creative-bioarray.com]
• 18. benchchem.com [benchchem.com]
• 19. rsc.org [rsc.org]
• 20. 3-Methoxycinnamic acid(6099-04-3) 1H NMR spectrum [chemicalbook.com]

A Technical Guide to the Natural Sources of Methoxycinnamic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of methoxycinnamic acid derivatives, detailing their quantitative distribution, methodologies for their extraction and analysis, and their influence on key biological signaling pathways. Methoxycinnamic acids, a class of phenylpropanoids, are widely recognized for their diverse pharmacological properties, including antioxidant, anti-inflammatory, antimicrobial, and anticancer activities, making them subjects of intense research in drug discovery and development.

Principal Methoxycinnamic Acid Derivatives and Their Natural Occurrence

Methoxycinnamic acid derivatives are ubiquitously distributed throughout the plant kingdom. They are key secondary metabolites involved in plant defense mechanisms and structural integrity. The primary derivatives of interest include p-methoxycinnamic acid (p-MCA), ferulic acid (4-hydroxy-3-methoxycinnamic acid), sinapic acid (3,5-dimethoxy-4-hydroxycinnamic acid), and 3,4-dimethoxycinnamic acid (3,4-DMCA). These compounds are found in a variety of dietary and medicinal plants, often esterified to cell wall components or as soluble conjugates.

Data Presentation: Quantitative Analysis of Methoxycinnamic Acid Derivatives in Natural Sources

The concentration of these derivatives can vary significantly depending on the plant species, cultivar, growing conditions, and the part of the plant being analyzed. The following table summarizes the quantitative data reported for key natural sources.

Methoxycinnamic Acid Derivative	Natural Source	Plant Part	Concentration
p-Methoxycinnamic Acid (p-MCA)	Kaempferia galanga (Kencur)	Rhizome	Major Constituent
Scrophularia buergeriana	Roots	Major Component
Coffee (Coffea spp.)	Beans	Up to 690 mg/kg (combined with 3,4-DMCA)[1]
Peanuts (Arachis hypogaea)	Detected
Buckwheat (Fagopyrum esculentum)	Detected
Ferulic Acid	Corn (Zea mays)	Bran	2610–3300 mg/100 g[2]
Wheat (Triticum aestivum)	Bran	1351–1456 mg/100 g[2]
Rye (Secale cereale)	Bran	280 mg/100 g[2]
Rice (Oryza sativa)	Brown Rice	42 mg/100 g[3]
Barley (Hordeum vulgare)	Grains	365 to 605 µg/g[4]
Sinapic Acid	Apples (Malus domestica)	Fruit	15 to 600 mg/kg (dry weight)
Pears (Pyrus communis)	Fruit	15 to 600 mg/kg (dry weight)
Rye (Secale cereale)	Detected
Citrus Fruits	Detected
3,4-Dimethoxycinnamic Acid	Coffee (Coffea spp.)	Beans	25–53 µg/mL in extracts[5]

Experimental Protocols

The isolation and characterization of methoxycinnamic acid derivatives from natural sources involve a multi-step process, from initial extraction to final purification and biological evaluation.

Extraction and Purification Workflow

The general workflow for isolating these compounds is outlined below. The choice of solvents and chromatographic conditions must be optimized based on the specific derivative and plant matrix.

General workflow for extraction and purification.

Detailed Methodologies

Protocol 1: Soxhlet Extraction

This method is suitable for the exhaustive extraction of moderately polar compounds from solid plant material.

• Preparation: Weigh approximately 20-30 g of finely powdered, dried plant material and place it into a cellulose thimble.

• Apparatus Setup: Place the thimble inside the main chamber of the Soxhlet extractor. The extractor is then connected to a round-bottom flask below, containing the extraction solvent (e.g., 250 mL of methanol or ethanol), and a condenser above.

• Extraction Process: Heat the solvent in the flask to a boil. The solvent vapor travels up the distillation arm, condenses in the condenser, and drips down into the thimble containing the plant material.

• Cycling: The solvent fills the main chamber, extracting the desired compounds. Once the solvent reaches the top of the siphon arm, the entire volume of solvent and extract is siphoned back into the round-bottom flask.

• Duration: Allow this process to cycle for 6-8 hours to ensure complete extraction.

• Concentration: After extraction, cool the apparatus and collect the solvent from the flask. Concentrate the extract to dryness using a rotary evaporator under reduced pressure to obtain the crude extract.[6]

Protocol 2: Silica Gel Column Chromatography

This is a standard technique for the initial separation of compounds from the crude extract based on polarity.

• Column Packing: Prepare a slurry of silica gel (e.g., 70-230 mesh) in a non-polar solvent (e.g., hexane). Pour the slurry into a glass column and allow it to pack under gravity, gently tapping the column to ensure uniform packing. Drain the excess solvent until it is level with the top of the silica bed.[7]

• Sample Loading (Dry Loading): Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., methanol). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the prepared column.[7]

• Elution: Begin elution with a non-polar mobile phase (e.g., 100% hexane). Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient manner (e.g., 95:5, 90:10, 85:15 hexane:ethyl acetate).[8]

• Fraction Collection: Collect the eluate in fractions of a fixed volume (e.g., 10-15 mL).

• Monitoring: Monitor the separation by spotting the collected fractions on a Thin Layer Chromatography (TLC) plate and visualizing under UV light or with a suitable staining reagent.

• Pooling: Combine the fractions that contain the target compound(s) based on their TLC profiles and concentrate them for further purification.[8]

Protocol 3: Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is used for the final purification of the target compound to a high degree of purity.

• System Preparation: Use a preparative HPLC system equipped with a suitable column (e.g., C18 reverse-phase, 19 x 100 mm, 5 µm). Equilibrate the column with the initial mobile phase composition (e.g., a mixture of water and acetonitrile, often with 0.1% formic acid to improve peak shape) until a stable baseline is achieved.[9]

• Sample Preparation: Dissolve the semi-purified fraction from column chromatography in the mobile phase. Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.[9]

• Injection and Elution: Inject the sample onto the column. Elute the compound using a pre-determined gradient program, for example, starting with 95:5 Water:Acetonitrile and ramping to 5:95 Water:Acetonitrile over 20-30 minutes.

• Fraction Collection: Use an automated fraction collector to collect the peaks corresponding to the target compound as they elute from the column, detected by a UV detector at the compound's λmax (e.g., ~310-320 nm).

• Purity Check and Recovery: Analyze the purity of the collected fractions using analytical HPLC. Pool the pure fractions and remove the organic solvent using a rotary evaporator. The final pure compound can be obtained by lyophilization of the remaining aqueous solution.

Protocol 4: DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay is a common method to evaluate the antioxidant potential of the purified compounds.

• Reagent Preparation: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. This solution should be freshly prepared and kept in the dark due to its light sensitivity.[10][11]

• Sample Preparation: Prepare a stock solution of the purified compound in a suitable solvent (e.g., methanol or DMSO) and make serial dilutions to obtain a range of concentrations.

• Assay Procedure: In a 96-well microplate, add a specific volume of each sample dilution (e.g., 100 µL). Add the DPPH solution (e.g., 100 µL) to each well. A control well should contain the solvent instead of the sample.[12]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[10]

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the sample concentrations.[11]

Protocol 5: Minimum Inhibitory Concentration (MIC) Determination (Antimicrobial Activity)

This protocol determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

• Inoculum Preparation: From a pure overnight culture of the test bacterium, suspend several colonies in a sterile broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[13]

• Serial Dilution: In a sterile 96-well microtiter plate, add 100 µL of sterile broth to all wells. Add 100 µL of the test compound stock solution to the first column of wells. Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing, and repeating across the plate to the tenth column. Discard the final 100 µL from the tenth column.[13][14]

• Inoculation: Add 100 µL of the prepared bacterial inoculum to each well (except for a sterility control well). This results in a final volume of 200 µL in each well. Include a growth control well (broth and inoculum, no compound).

• Incubation: Incubate the plate at 37°C for 18-24 hours.[15]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed.[15]

Biological Activities and Modulated Signaling Pathways

Methoxycinnamic acid derivatives exert their biological effects by modulating various cellular signaling pathways. Their antioxidant properties help mitigate oxidative stress, while their anti-inflammatory and anticancer activities are often linked to the regulation of key protein kinases and transcription factors.

MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway is crucial for cell proliferation, differentiation, and survival. Dysregulation of this pathway is a hallmark of many cancers. Cinnamic acid derivatives have been shown to inhibit this pathway, contributing to their antiproliferative effects.

Inhibition of the MAPK/ERK pathway.

PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a critical regulator of cell survival, growth, and metabolism. Its aberrant activation is common in cancer and inflammatory diseases. Several natural compounds, including methoxycinnamic acid derivatives, can suppress this pathway.

Inhibition of the PI3K/Akt pathway.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response. It controls the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules. The anti-inflammatory properties of methoxycinnamic acid derivatives are often attributed to their ability to inhibit NF-κB activation.

Inhibition of the canonical NF-κB pathway.

Conclusion

Methoxycinnamic acid derivatives represent a valuable class of natural products with significant therapeutic potential. Their widespread availability in common dietary and medicinal plants makes them accessible for research and development. This guide provides a foundational framework for the exploration of these compounds, from their identification in natural matrices to the elucidation of their mechanisms of action at a molecular level. The detailed protocols and pathway diagrams serve as a practical resource for scientists engaged in the discovery of novel, plant-derived therapeutic agents. Further research is warranted to fully characterize the pharmacokinetic and pharmacodynamic properties of these compounds and to optimize their application in clinical settings.

References

• 1. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 2. agriculturejournals.cz [agriculturejournals.cz]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Hydroxycinnamic Acid Derivatives from Coffee Extracts Prevent Amyloid Transformation of Alpha-Synuclein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. acmeresearchlabs.in [acmeresearchlabs.in]
• 11. researchgate.net [researchgate.net]
• 12. scribd.com [scribd.com]
• 13. benchchem.com [benchchem.com]
• 14. bio.libretexts.org [bio.libretexts.org]
• 15. microbe-investigations.com [microbe-investigations.com]

An In-Depth Technical Guide to the Biosynthesis of Cinnamic Acid Derivatives in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamic acid and its derivatives represent a vast and diverse class of secondary metabolites in plants, originating from the phenylpropanoid pathway. These compounds are integral to plant physiology, playing crucial roles in growth, development, reproduction, and defense against biotic and abiotic stresses.[1] From a human perspective, cinnamic acid derivatives are significant as precursors to a wide array of pharmacologically active molecules, including flavonoids, lignans, stilbenes, and coumarins, which exhibit antioxidant, anti-inflammatory, antimicrobial, and anticancer properties.[1][2] A thorough understanding of the biosynthetic pathway of these compounds is therefore paramount for researchers in plant science, natural product chemistry, and drug development, as it opens avenues for metabolic engineering to enhance the production of valuable phytochemicals.

This technical guide provides a comprehensive overview of the core biosynthetic pathway of cinnamic acid derivatives, its intricate regulatory networks, and detailed experimental protocols for its study.

The Core Biosynthetic Pathway

The biosynthesis of cinnamic acid derivatives commences with the aromatic amino acid L-phenylalanine, which is channeled from primary metabolism into the phenylpropanoid pathway. This central pathway consists of three key enzymatic steps that form the backbone for the synthesis of a multitude of downstream products.[3]

• Phenylalanine Ammonia-Lyase (PAL): The gateway to the phenylpropanoid pathway is catalyzed by Phenylalanine Ammonia-Lyase (PAL; EC 4.3.1.24). PAL catalyzes the non-oxidative deamination of L-phenylalanine to produce trans-cinnamic acid.[4] This step is a critical regulatory point, controlling the flux of carbon into the pathway.[3]

• Cinnamate-4-Hydroxylase (C4H): The second step involves the hydroxylation of trans--cinnamic acid at the para position of the phenyl ring to yield p-coumaric acid. This reaction is catalyzed by Cinnamate-4-Hydroxylase (C4H; EC 1.14.14.91), a cytochrome P450-dependent monooxygenase.[3][5]

• 4-Coumarate-CoA Ligase (4CL): The final step of the general phenylpropanoid pathway is the activation of p-coumaric acid by the formation of a high-energy thioester bond with coenzyme A. This reaction is catalyzed by 4-Coumarate-CoA Ligase (4CL; EC 6.2.1.12), yielding p-coumaroyl-CoA.[3] p-Coumaroyl-CoA is a pivotal branch-point intermediate that can be directed towards the biosynthesis of a vast array of downstream derivatives, including flavonoids, isoflavonoids, monolignols, stilbenes, and coumarins.[3]

Core biosynthetic pathway of cinnamic acid derivatives.

Quantitative Data on Key Enzymes

The kinetic properties of the core enzymes in the phenylpropanoid pathway have been characterized in various plant species. This data is crucial for understanding the efficiency and substrate preference of these enzymes and for developing models for metabolic flux analysis.

Enzyme	Plant Species	Substrate	Km (µM)	Vmax (nmol/min/mg protein)	Reference
PAL	Pyrus bretschneideri	L-Phenylalanine	1450	0.15 (µmol/min/mg)	[6]
Trichosporon cutaneum	L-Phenylalanine	5000 ± 1100	-	[2]
C4H	Glycine max (GmC4H2)	trans-Cinnamic Acid	6.438 ± 0.74	3.6 ± 0.15	[7]
Glycine max (GmC4H14)	trans-Cinnamic Acid	2.74 ± 0.18	56.38 ± 0.73	[7]
Glycine max (GmC4H20)	trans-Cinnamic Acid	3.83 ± 0.44	0.13	[7]
Petroselinum crispum	trans-Cinnamic Acid	5	-	[8]
4CL	Populus trichocarpa x P. deltoides	p-Coumaric Acid	80	-
Populus trichocarpa x P. deltoides	Ferulic Acid	100	-
Morus atropurpurea	p-Coumaric Acid	10.49	4.4 (nkat/mg)	[7]

Regulation of the Biosynthetic Pathway

The biosynthesis of cinnamic acid derivatives is tightly regulated at multiple levels to ensure that the production of these compounds aligns with the developmental and environmental needs of the plant. This regulation occurs at the transcriptional, post-transcriptional, and post-translational levels and is influenced by a complex network of signaling pathways.

Transcriptional Regulation

The expression of genes encoding the biosynthetic enzymes of the phenylpropanoid pathway is a primary control point. Several families of transcription factors (TFs) are known to regulate this pathway, with the R2R3-MYB family being one of the most prominent. These MYB TFs can act as activators or repressors of specific branches of the pathway. They often work in concert with other TFs, such as basic helix-loop-helix (bHLH) and WD40-repeat proteins, to form transcriptional complexes (e.g., the MBW complex) that fine-tune the expression of target genes.[1]

Transcriptional regulation of the phenylpropanoid pathway.

Signaling Pathways

Jasmonate Signaling: Jasmonic acid (JA) and its derivatives, collectively known as jasmonates, are key signaling molecules in plant defense responses. Upon perception of biotic stress, such as insect herbivory or pathogen attack, JA levels rise, triggering a signaling cascade that leads to the upregulation of phenylpropanoid biosynthesis genes. The core of this pathway involves the degradation of JASMONATE ZIM-DOMAIN (JAZ) repressor proteins, which releases transcription factors like MYC2 to activate the expression of defense-related genes, including those in the cinnamic acid pathway.[7]

Jasmonate signaling pathway regulating phenylpropanoid biosynthesis.

UV-B Signaling: Plants have evolved a sophisticated mechanism to perceive and respond to ultraviolet-B (UV-B) radiation. The UV-B photoreceptor UV RESISTANCE LOCUS 8 (UVR8) plays a central role in this process. Upon UV-B absorption, the UVR8 homodimer monomerizes and interacts with CONSTITUTIVELY PHOTOMORPHOGENIC 1 (COP1), an E3 ubiquitin ligase. This interaction prevents the COP1-mediated degradation of the transcription factor ELONGATED HYPOCOTYL 5 (HY5). Stabilized HY5 then activates the expression of genes involved in photomorphogenesis and UV protection, including key genes of the phenylpropanoid pathway, leading to the accumulation of UV-screening compounds like flavonoids.[2][3]

UV-B signaling pathway and its influence on phenylpropanoid biosynthesis.

Experimental Protocols

Phenylalanine Ammonia-Lyase (PAL) Activity Assay

This spectrophotometric assay measures the rate of conversion of L-phenylalanine to trans-cinnamic acid.

Materials:

• Extraction Buffer: 0.1 M Tris-HCl (pH 8.8), 14 mM 2-mercaptoethanol, 5% (w/v) polyvinylpolypyrrolidone (PVPP).

• Substrate Solution: 50 mM L-phenylalanine in 0.1 M Tris-HCl (pH 8.8).

• Stop Solution: 6 M HCl.

• Plant tissue.

• Spectrophotometer.

Procedure:

• Homogenize 1 g of plant tissue in 5 mL of ice-cold extraction buffer.

• Centrifuge the homogenate at 12,000 x g for 20 minutes at 4°C.

• Collect the supernatant as the crude enzyme extract.

• Prepare the reaction mixture containing 0.5 mL of enzyme extract and 0.5 mL of substrate solution.

• Incubate the reaction mixture at 37°C for 1 hour.

• Stop the reaction by adding 0.1 mL of 6 M HCl.

• Measure the absorbance of the reaction mixture at 290 nm against a blank containing the reaction mixture with the stop solution added at time zero.

• Calculate PAL activity based on the molar extinction coefficient of trans-cinnamic acid (ε = 10,000 M-1 cm-1).

Cinnamate-4-Hydroxylase (C4H) Activity Assay

This assay measures the conversion of cinnamic acid to p-coumaric acid and requires the preparation of microsomes.

Materials:

• Microsome Isolation Buffer: 0.1 M potassium phosphate (pH 7.5), 10 mM 2-mercaptoethanol, 1 mM EDTA, 20% (v/v) glycerol.

• Assay Buffer: 50 mM potassium phosphate (pH 7.5), 1 mM NADPH, 10 μM FAD, 10 μM FMN.

• Substrate: 200 μM trans-cinnamic acid.

• Stop Solution: 1 M HCl.

• Ethyl acetate.

• HPLC system with a C18 column and UV detector.

Procedure:

• Homogenize plant tissue in ice-cold microsome isolation buffer.

• Perform differential centrifugation to isolate the microsomal fraction.

• Resuspend the microsomal pellet in a minimal volume of isolation buffer.

• Initiate the reaction by adding 100 µg of microsomal protein to 1 mL of assay buffer containing the substrate.

• Incubate at 30°C for 30 minutes with gentle shaking.

• Stop the reaction by adding 100 µL of 1 M HCl.

• Extract the product with ethyl acetate.

• Evaporate the ethyl acetate and redissolve the residue in methanol.

• Analyze the sample by HPLC to quantify the amount of p-coumaric acid formed.

4-Coumarate-CoA Ligase (4CL) Activity Assay

This spectrophotometric assay measures the formation of the CoA thioester of p-coumaric acid.[8]

Materials:

• Extraction Buffer: 0.1 M Tris-HCl (pH 7.5), 10 mM 2-mercaptoethanol, 1 mM EDTA, 10% (v/v) glycerol.

• Assay Buffer: 0.2 M Tris-HCl (pH 7.5), 5 mM ATP, 10 mM MgCl₂, 0.5 mM Coenzyme A.

• Substrate: 1 mM p-coumaric acid.

• Plant tissue.

• Spectrophotometer.

Procedure:

• Prepare a crude enzyme extract as described for the PAL assay using the 4CL extraction buffer.

• Prepare a reaction mixture containing 800 µL of assay buffer and 100 µL of substrate solution.

• Initiate the reaction by adding 100 µL of the enzyme extract.

• Immediately monitor the increase in absorbance at 333 nm for 5-10 minutes.

• Calculate 4CL activity using the molar extinction coefficient of p-coumaroyl-CoA (ε = 21,000 M-1 cm-1).

HPLC Quantification of Cinnamic Acid Derivatives

This method allows for the separation and quantification of various cinnamic acid derivatives in a plant extract.

Materials:

• HPLC system with a C18 column and a UV or diode array detector.

• Mobile Phase A: 0.1% (v/v) formic acid in water.

• Mobile Phase B: Acetonitrile.

• Plant extract (prepared by methanol extraction and filtration).

• Standards of cinnamic acid and its derivatives.

Procedure:

• Prepare a calibration curve for each standard compound.

• Set up a gradient elution program, for example: 0-5 min, 10% B; 5-30 min, 10-50% B; 30-35 min, 50-90% B; 35-40 min, 90% B; 40-45 min, 90-10% B; 45-50 min, 10% B.

• Set the flow rate to 1 mL/min and the detection wavelength to 280 nm and 320 nm.

• Inject the plant extract and the standards.

• Identify and quantify the cinnamic acid derivatives in the sample by comparing their retention times and UV spectra with those of the standards and using the calibration curves.

Experimental and Analytical Workflows

Workflow for studying the cinnamic acid derivative biosynthesis pathway.

Workflow for the metabolic engineering of cinnamic acid derivative production.

Conclusion

The biosynthesis of cinnamic acid derivatives is a central pillar of plant secondary metabolism, yielding a vast array of compounds with profound biological activities. This technical guide has provided an in-depth overview of the core biosynthetic pathway, its complex regulatory networks, and detailed methodologies for its investigation. For researchers, scientists, and drug development professionals, a deep understanding of this pathway is not merely academic; it is the foundation for innovative strategies in metabolic engineering aimed at enhancing the production of high-value phytochemicals for pharmaceutical, nutraceutical, and agricultural applications. The continued elucidation of the intricate details of this pathway will undoubtedly pave the way for novel discoveries and advancements in these fields.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. Frontiers | RNA Sequencing Reveals Phenylpropanoid Biosynthesis Genes and Transcription Factors for Hevea brasiliensis Reaction Wood Formation [frontiersin.org]
• 4. MYB transcription factors-master regulators of phenylpropanoid biosynthesis and diverse developmental and stress responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-Coumarate CoA Ligase (4CL) Assay Kit - Profacgen [profacgen.com]
• 6. Characterization and Functional Analysis of 4-Coumarate:CoA Ligase Genes in Mulberry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sunlongbiotech.com [sunlongbiotech.com]
• 8. 4-Coumarate:Coenzyme A Ligase in Hybrid Poplar : Properties of Native Enzymes, cDNA Cloning, and Analysis of Recombinant Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

3-Methoxycinnamic Acid: A Technical Guide to its Mechanism of Action in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methoxycinnamic acid (3-MCA), a naturally occurring phenolic compound, has garnered significant interest in the scientific community for its diverse biological activities. This technical guide provides an in-depth exploration of the molecular mechanisms underlying the therapeutic potential of 3-MCA, with a focus on its roles in metabolic regulation and cancer biology. We consolidate current research findings, present quantitative data on its efficacy, detail relevant experimental protocols, and visualize key signaling pathways and workflows to offer a comprehensive resource for researchers and drug development professionals.

Introduction

Cinnamic acid and its derivatives are a class of organic acids widely distributed in the plant kingdom, contributing to the flavor, aroma, and color of many fruits, vegetables, and spices. Among these, the methoxylated forms have demonstrated a range of pharmacological properties, including antioxidant, anti-inflammatory, neuroprotective, antidiabetic, and anticancer effects. 3-Methoxycinnamic acid, specifically, has emerged as a molecule of interest due to its potential to modulate critical cellular signaling pathways. This guide will elucidate the current understanding of its mechanism of action.

Core Mechanisms of Action

The biological effects of 3-Methoxycinnamic acid are multifaceted, primarily revolving around its ability to influence insulin signaling and induce antiproliferative effects in cancer cells.

Modulation of Insulin Signaling

3-MCA has been shown to improve insulin sensitivity, a key factor in the management of type 2 diabetes. Its mechanism in this context involves enhancing glucose uptake in adipocytes.

• Restoration of Insulin Sensitivity: In models of insulin resistance, 3-MCA has been observed to restore proper insulin response. Studies using 3T3-L1 adipocytes, a standard in vitro model for studying adipocyte biology, have demonstrated that treatment with 3-MCA can overcome induced insulin resistance.[1]

• Increased Glucose Uptake: The primary mechanism for improving insulin sensitivity is the enhancement of glucose uptake. 3-MCA has been shown to significantly increase insulin-stimulated glucose uptake in insulin-resistant adipocytes at concentrations of 150 µM and 300 µM.[1] This effect suggests that 3-MCA may interact with components of the insulin signaling pathway, potentially upstream of the glucose transporter GLUT4.

The proposed mechanism involves the activation of the PI3K/Akt signaling pathway, a central cascade in insulin-mediated cellular responses.

Figure 1: Proposed enhancement of the insulin signaling pathway by 3-Methoxycinnamic acid.

Antiproliferative and Pro-apoptotic Effects in Cancer

While direct studies on 3-methoxycinnamic acid are emerging, research on its conjugates and related cinnamic acid derivatives provides strong evidence for its anticancer potential. The primary mechanisms include cell cycle arrest and induction of apoptosis.

• Cell Cycle Arrest: Phosphatidylcholine conjugates of 3-methoxycinnamic acid have demonstrated potent antiproliferative activity. For instance, a study showed that these conjugates can arrest the cell cycle at the G2/M phase in leukemia MV4-11 cells.

• Induction of Apoptosis: The antiproliferative effects are often linked to the induction of programmed cell death, or apoptosis. This is frequently mediated through the intrinsic mitochondrial pathway. Key events include a decrease in the mitochondrial membrane potential, release of cytochrome c from the mitochondria into the cytosol, and subsequent activation of caspase cascades. For example, p-methoxycinnamic acid, a close structural analog, induces apoptosis in human colon adenocarcinoma cells (HCT-116) by increasing the expression of the pro-apoptotic protein Bax and decreasing the anti-apoptotic protein Bcl-2, leading to the activation of caspase-9 and caspase-3.[2]

Figure 2: Intrinsic apoptosis pathway potentially modulated by 3-Methoxycinnamic acid.

Quantitative Data

The following tables summarize the available quantitative data for 3-methoxycinnamic acid and its derivatives. Data for the free 3-methoxycinnamic acid is limited, highlighting an area for future research.

Table 1: Antiproliferative Activity of 3-Methoxycinnamic Acid Derivatives

Compound/Derivative	Cell Line	IC50 (µM)	Reference
1,2-di(3-methoxycinnamoyl)-sn-glycero-3-phosphocholine	LoVo/DX (Doxorubicin-resistant colon cancer)	32.1
1-(3-methoxycinnamoyl)-rac-glycero-3-phosphocholine	MV4-11 (Leukemia)	30.5
4-hydroxy-3-methoxycinnamic acid (Ferulic acid)	A549 (Lung cancer)	9.34	[3]
4-hydroxy-3-methoxycinnamic acid (Ferulic acid)	MCF-7 (Breast cancer)	3.26	[3]
4-hydroxy-3-methoxycinnamic acid (Ferulic acid)	HL60 (Leukemia)	8.09	[3]
3,4,5-trimethoxycinnamic acid ester derivative (S5)	A549 (Lung cancer)	0.50	[4]
3,4,5-trimethoxycinnamic acid ester derivative (S5)	MDA-MB-435s (Melanoma)	5.33	[4]
3,4,5-trimethoxycinnamic acid ester derivative (S5)	SGC-7901 (Gastric cancer)	11.82	[4]
3,4,5-trimethoxycinnamic acid ester derivative (S5)	PC-3 (Prostate cancer)	17.22	[4]

Table 2: Enzyme Inhibitory Activity of Methoxycinnamic Acid Derivatives

Compound/Derivative	Enzyme	IC50 (mM)	Inhibition Type	Reference
3-hydroxy-4-methoxycinnamic acid	Tyrosinase (monophenolase)	0.13	-	[5]
3-hydroxy-4-methoxycinnamic acid	Tyrosinase (diphenolase)	0.39	Competitive	[5]
4-methoxycinnamic acid	Tyrosinase (diphenolase)	0.42	Noncompetitive	[6]
4-methoxycinnamic acid	α-glucosidase	0.044	Noncompetitive	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are summaries of key experimental protocols relevant to the study of 3-methoxycinnamic acid's mechanism of action.

Glucose Uptake Assay in 3T3-L1 Adipocytes

This protocol is used to measure the effect of 3-MCA on insulin-stimulated glucose uptake.

• Cell Culture and Differentiation: 3T3-L1 preadipocytes are cultured to confluence and then differentiated into mature adipocytes using a standard cocktail of insulin, dexamethasone, and IBMX.

• Induction of Insulin Resistance: Mature adipocytes are treated with palmitic acid to induce insulin resistance.

• Treatment with 3-MCA: Insulin-resistant adipocytes are treated with varying concentrations of 3-MCA for 48 hours.

• Glucose Uptake Measurement: Cells are serum-starved, then stimulated with insulin. Glucose uptake is measured using a fluorescently labeled glucose analog (e.g., 2-NBDG) or a radioactive glucose analog (e.g., 2-deoxy-D-[³H]glucose). The fluorescence or radioactivity is quantified to determine the rate of glucose uptake.

Figure 3: Experimental workflow for the glucose uptake assay.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine if 3-MCA or its derivatives cause cell cycle arrest.

• Cell Treatment: Cancer cells are seeded and treated with the test compound for a specified duration (e.g., 24, 48 hours).

• Cell Harvesting and Fixation: Cells are harvested, washed with PBS, and fixed in cold 70% ethanol to permeabilize the cell membrane.

• Staining: Fixed cells are treated with RNase A to remove RNA and then stained with a DNA-intercalating fluorescent dye, such as Propidium Iodide (PI).

• Flow Cytometry: The fluorescence intensity of individual cells is measured using a flow cytometer. The amount of fluorescence is proportional to the amount of DNA in the cell, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Mitochondrial Membrane Potential Assay

This assay determines if 3-MCA induces apoptosis via the mitochondrial pathway.

• Cell Treatment: Cells are treated with 3-MCA for a specified time.

• Staining: Cells are incubated with a cationic fluorescent dye such as JC-1 or TMRE. In healthy cells with a high mitochondrial membrane potential (ΔΨm), JC-1 forms aggregates that fluoresce red. In apoptotic cells with a low ΔΨm, JC-1 remains as monomers and fluoresces green. TMRE accumulates in active mitochondria and its fluorescence intensity decreases with depolarization.

• Analysis: The change in fluorescence is measured using a fluorescence microscope, plate reader, or flow cytometer. A shift from red to green fluorescence (with JC-1) or a decrease in red fluorescence (with TMRE) indicates a loss of mitochondrial membrane potential.

Western Blot Analysis of Signaling Proteins

This technique is used to detect changes in the expression and phosphorylation status of specific proteins in a signaling pathway.

• Sample Preparation: Cells are treated with 3-MCA, and then lysed to extract total protein. Protein concentration is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE: Protein lysates are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., nitrocellulose or PVDF).

• Immunoblotting: The membrane is blocked to prevent non-specific antibody binding and then incubated with a primary antibody specific to the target protein (e.g., Akt, phospho-Akt, Bax, Bcl-2). This is followed by incubation with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: A chemiluminescent substrate is added, which reacts with the enzyme on the secondary antibody to produce light. The light is captured on X-ray film or with a digital imager to visualize the protein bands.

Figure 4: General workflow for Western blot analysis.

Conclusion and Future Directions

3-Methoxycinnamic acid demonstrates significant potential as a therapeutic agent, particularly in the realms of metabolic disorders and oncology. Its ability to improve insulin sensitivity and induce apoptosis in cancer cells points to its interaction with fundamental cellular signaling pathways. However, the current body of research has notable gaps. There is a pressing need for more quantitative data (IC50, EC50, Ki values) specifically for the free 3-methoxycinnamic acid to better understand its potency. Furthermore, detailed investigations into the specific molecular targets and the upstream and downstream effectors in the signaling pathways it modulates are warranted. Future studies should focus on in vivo models to validate the in vitro findings and to assess the pharmacokinetic and pharmacodynamic properties of 3-MCA. Such research will be crucial in translating the therapeutic potential of this promising natural compound into clinical applications.

References

• 1. Western Blot Protocol | Proteintech Group [ptglab.com]
• 2. p-Methoxycinnamic acid, an active phenylpropanoid induces mitochondrial mediated apoptosis in HCT-116 human colon adenocarcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

3-Methoxycinnamic Acid: A Modulator of Antibiotic Resistance

For Immediate Release

Crato, CE, Brazil – In the ongoing battle against antimicrobial resistance, researchers have identified 3-Methoxycinnamic acid (3-MCA), a derivative of cinnamic acid, as a promising agent for restoring the efficacy of conventional antibiotics against multidrug-resistant (MDR) bacteria. This technical guide provides an in-depth overview of the current research on 3-MCA's role as an antibiotic resistance modulator, detailing its synergistic effects with common antibiotics, its proposed mechanisms of action, and the experimental protocols used to evaluate its activity. This information is intended for researchers, scientists, and drug development professionals working to combat the global threat of antibiotic resistance.

Synergistic Activity with Conventional Antibiotics

Studies have demonstrated that 3-Methoxycinnamic acid, while exhibiting no direct antibacterial effect on its own (MIC > 512 µg/mL), significantly enhances the potency of certain antibiotics against MDR bacterial strains.[1][2][3] This synergistic relationship is a key area of investigation for the development of combination therapies.

Potentiation against Gram-Negative and Gram-Positive Bacteria

In vitro studies have shown that 3-MCA potentiates the activity of gentamicin against multidrug-resistant Escherichia coli, resulting in a 60.3% reduction in the minimum inhibitory concentration (MIC) of the antibiotic.[2][3] Similarly, when combined with ampicillin, 3-MCA leads to a 37% reduction in the MIC against multidrug-resistant Staphylococcus aureus.[2][3]

Table 1: Synergistic Activity of 3-Methoxycinnamic Acid with Antibiotics

Antibiotic	Bacterial Strain	MIC Reduction (%)
Gentamicin	Multidrug-Resistant E. coli	60.3
Ampicillin	Multidrug-Resistant S. aureus	37

Mechanisms of Action

The antibiotic resistance modulating effects of 3-Methoxycinnamic acid are attributed to its ability to interfere with key bacterial defense mechanisms, including quorum sensing, biofilm formation, and efflux pump activity.

Inhibition of Quorum Sensing

One of the primary mechanisms by which 3-MCA is thought to exert its effects is through the disruption of quorum sensing (QS), a cell-to-cell communication system that bacteria use to coordinate gene expression, including virulence and resistance. In the plant pathogen Agrobacterium tumefaciens, 3-MCA has been shown to interfere with the QS system.[1][4] It is proposed that 3-MCA competitively inhibits the binding of the N-acyl-homoserine lactone (AHL) signaling molecule, specifically 3-oxo-octanoyl-homoserine lactone (3-oxo-C8-HSL), to its cognate transcriptional regulator, TraR.[1] This disruption prevents the activation of QS-dependent genes responsible for virulence and plasmid transfer.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Antibacterial and potentiating activity of 3-methoxycinnamic acid on antibiotics: an in vitro and in silico approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibiofilm effects of bacteriocin PCM7-4 on Listeria monocytogenes - PMC [pmc.ncbi.nlm.nih.gov]

Pharmacokinetics and Metabolism of 3-Methoxycinnamic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methoxycinnamic acid (3-MCA) is a methoxy derivative of cinnamic acid, a class of compounds recognized for their diverse biological activities. Understanding the pharmacokinetic and metabolic profile of 3-MCA is crucial for its development as a potential therapeutic agent. This technical guide provides a comprehensive overview of the available data on the absorption, distribution, metabolism, and excretion (ADME) of 3-MCA and its related compounds. Due to the limited direct studies on 3-MCA, this guide incorporates data from structurally similar methoxylated cinnamic acids to infer its likely metabolic fate and pharmacokinetic parameters. Detailed experimental protocols for in vivo and in vitro studies are provided, alongside visualizations of metabolic pathways and experimental workflows to facilitate further research in this area.

Introduction

Cinnamic acid and its derivatives are a class of phenolic compounds widely distributed in the plant kingdom. The presence of a methoxy group on the phenyl ring, as in 3-methoxycinnamic acid, can significantly influence the compound's physicochemical properties, metabolic stability, and biological activity. Methoxylation can protect the phenolic hydroxyl group from extensive first-pass metabolism, potentially increasing oral bioavailability compared to hydroxylated counterparts.[1][2] This guide aims to consolidate the current understanding of 3-MCA's pharmacokinetics and metabolism, providing a foundational resource for researchers in drug discovery and development.

Pharmacokinetic Profile

Absorption

In silico predictions for 3-methoxycinnamic acid suggest low intestinal absorption.[3][4] However, studies on other methoxylated cinnamic acids, such as 3,4-dimethoxycinnamic acid, have shown rapid absorption in humans following oral intake, with a time to maximum plasma concentration (Tmax) of approximately 30 minutes.[5] The presence of methoxy groups is thought to enhance lipophilicity, which may facilitate passive diffusion across the intestinal epithelium.[6][7]

Distribution

Currently, there is no specific information on the volume of distribution or tissue distribution of 3-methoxycinnamic acid. An in silico prediction suggests that 3-MCA may have effective blood-brain barrier penetration.[3][4]

Metabolism

The metabolism of 3-MCA is expected to proceed through several key pathways, based on studies of structurally related compounds like 3,5-dimethoxycinnamic acid and sinapic acid.[3][8] The primary metabolic transformations are likely to include O-demethylation, hydroxylation of the aromatic ring, and reduction of the propionic acid side chain. Following these initial transformations, the resulting metabolites are likely to undergo phase II conjugation reactions, such as glucuronidation and sulfation, to facilitate their excretion.[2]

Excretion

The primary route of excretion for metabolites of cinnamic acid derivatives is via the urine.[3]

Quantitative Pharmacokinetic Parameters of Related Methoxylated Cinnamic Acids

To provide a quantitative context, the following table summarizes the pharmacokinetic parameters observed for related methoxycinnamic acid derivatives in various species. It is important to note that these are not direct data for 3-MCA and should be used as a guide for potential pharmacokinetic properties.

Compound	Species	Dose and Route	Cmax	Tmax	t1/2	AUC	Reference
p-Methoxycinnamic acid	Rabbit	100 mg/kg, IV	41 mg/100 mL (at 3 min)	3 min	0.4 h	-	[9][10]
3,4-Dimethoxycinnamic acid	Human	400 mL coffee, Oral	~0.5 µM	30 min	-	-	[5]
Ferulic acid (4-hydroxy-3-methoxycinnamic acid)	Human	50 mg, Oral	2.5 µmol/L	24 min	42 min	-	[1]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; t1/2: Half-life; AUC: Area under the curve.

Metabolic Pathways

The metabolism of 3-methoxycinnamic acid is anticipated to involve several enzymatic reactions, primarily occurring in the liver. The following diagram illustrates the predicted metabolic pathway based on the metabolism of analogous compounds.

References

• 1. Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3,4,5-trimethoxycinnamic acid and related compounds. II. Metabolism in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of sinapic acid and related compounds in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ferulic acid suppresses the inflammation and apoptosis in Kawasaki disease through activating the AMPK/mTOR/NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Biological Properties, Health Benefits and Enzymatic Modifications of Dietary Methoxylated Derivatives of Cinnamic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. portlandpress.com [portlandpress.com]
• 9. Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin [mdpi.com]

Spectral data of 3-Methoxycinnamic acid (NMR, IR, Mass Spec)

An In-depth Technical Guide to the Spectral Data of 3-Methoxycinnamic Acid

This technical guide provides a comprehensive overview of the spectral data for 3-Methoxycinnamic acid (CAS No: 6099-04-3), a compound of interest in various research and development sectors. This document is intended for researchers, scientists, and drug development professionals, offering a detailed look at its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Spectroscopic Data

The following sections present the quantitative spectral data for 3-Methoxycinnamic acid in a structured format for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique used to determine the molecular structure of a material.

¹H NMR Spectral Data

The ¹H NMR spectrum provides information about the hydrogen atoms in a molecule.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.56	d, J = 16.2 Hz	1H	Vinylic H
7.37-7.17	m	3H	Aromatic H
6.97	d, J = 6.9 Hz	1H	Aromatic H
6.55	d, J = 15.9 Hz	1H	Vinylic H
3.78	s	3H	Methoxy H

Solvent: DMSO-d6, Spectrometer Frequency: 300 MHz[1]

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about the carbon skeleton of a molecule.

Chemical Shift (δ) ppm	Assignment
167.88	Carbonyl C
160.98	Aromatic C-O
143.77	Vinylic CH
129.95	Aromatic CH
126.88	Aromatic C
116.56	Vinylic CH
114.38	Aromatic CH
55.30	Methoxy C

Solvent: DMSO-d6, Spectrometer Frequency: 75 MHz[1]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Wavenumber (cm⁻¹)	Assignment
~3000	O-H stretch (carboxylic acid)
~2900	C-H stretch (aromatic and vinylic)
~1700	C=O stretch (carboxylic acid)
~1600	C=C stretch (aromatic and vinylic)
~1250	C-O stretch (ether)

Technique: Mull[2]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio.

m/z	Interpretation
178	[M]⁺ (Molecular Ion)
161	[M-OH]⁺
133	[M-COOH]⁺
77	[C₆H₅]⁺

Technique: Gas Chromatography-Mass Spectrometry (GC-MS)[2]

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

NMR Spectroscopy

Sample Preparation: A sample of 3-Methoxycinnamic acid was dissolved in deuterated dimethyl sulfoxide (DMSO-d6).

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 300 MHz and 75 MHz NMR spectrometer, respectively[1].

Data Acquisition:

• The sample was placed in a 5 mm NMR tube.

• The spectrometer was tuned and the magnetic field was shimmed to achieve homogeneity.

• For ¹H NMR, a standard pulse sequence was used to acquire the free induction decay (FID). The number of scans was optimized to achieve a good signal-to-noise ratio.

• For ¹³C NMR, a proton-decoupled pulse sequence was used to acquire the FID. A larger number of scans was typically required due to the lower natural abundance of ¹³C.

• The acquired FIDs were Fourier transformed to obtain the NMR spectra.

Infrared Spectroscopy

Sample Preparation (Mull Technique):

• A small amount of 3-Methoxycinnamic acid was placed in an agate mortar and ground to a fine powder[3].

• A few drops of a mulling agent (e.g., Nujol) were added to the powdered sample[3].

• The mixture was triturated to form a smooth, uniform paste[3].

• The paste was then applied as a thin film between two salt plates (e.g., KBr or NaCl)[4].

Instrumentation: An FTIR spectrometer was used to record the spectrum.

Data Acquisition:

• A background spectrum of the clean salt plates was recorded.

• The sample holder with the prepared mull was placed in the spectrometer's sample compartment.

• The infrared spectrum was recorded over the standard mid-IR range (typically 4000-400 cm⁻¹).

• The final spectrum was obtained by ratioing the sample spectrum against the background spectrum.

Mass Spectrometry

Sample Preparation: The sample was introduced into the mass spectrometer via a gas chromatograph (GC) to ensure separation from any impurities.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) was used for the analysis[2].

Data Acquisition:

• A small amount of the sample, dissolved in a suitable volatile solvent, was injected into the GC.

• The sample components were separated based on their boiling points and interaction with the GC column.

• As 3-Methoxycinnamic acid eluted from the GC column, it entered the ion source of the mass spectrometer.

• The molecules were ionized, typically using electron impact (EI) ionization.

• The resulting ions were accelerated and separated based on their mass-to-charge ratio by a mass analyzer.

• A detector recorded the abundance of each ion, generating the mass spectrum.

Workflow Diagram

The following diagram illustrates the logical workflow for the spectral analysis of 3-Methoxycinnamic acid.

Caption: Workflow for the spectral analysis of 3-Methoxycinnamic acid.

References

• 1. rsc.org [rsc.org]
• 2. 3-Methoxycinnamic Acid | C10H10O3 | CID 637668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. youtube.com [youtube.com]

In Silico Prediction of 3-Methoxycinnamic Acid Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methoxycinnamic acid (3-MCA) is a naturally occurring phenolic compound belonging to the class of hydroxycinnamic acids. Derivatives of cinnamic acid are well-documented for their broad spectrum of pharmacological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer effects. This technical guide provides an in-depth overview of the predicted bioactivity of 3-Methoxycinnamic acid based on in silico computational methods, supported by experimental data from closely related analogs. This document outlines the predicted pharmacokinetic properties (ADMET), potential molecular targets, and associated signaling pathways. Detailed methodologies for key in silico techniques and relevant experimental validation assays are also provided to facilitate further research and drug discovery efforts.

Introduction to 3-Methoxycinnamic Acid

3-Methoxycinnamic acid is a derivative of cinnamic acid, a key intermediate in the shikimate and phenylpropanoid pathways in plants. Its structure, featuring a phenyl ring with a methoxy group at the meta-position and a propenoic acid side chain, is amenable to various biological interactions. The presence and position of the methoxy group can significantly influence the molecule's bioactivity and pharmacokinetic profile compared to other cinnamic acid derivatives. In silico prediction methods offer a rapid and cost-effective approach to explore the therapeutic potential of 3-MCA by modeling its interactions with biological targets and predicting its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

Predicted Bioactivities and Mechanisms of Action

Based on studies of 3-MCA and its close structural analogs, several key bioactivities are predicted.

Antimicrobial and Antibiotic-Enhancing Activity

In vitro studies have shown that while 3-MCA may not possess strong direct antibacterial activity against all strains (MIC > 512 µg/mL), it can significantly enhance the efficacy of conventional antibiotics against multidrug-resistant (MDR) bacteria. For instance, it has been shown to reduce the MIC of gentamicin against MDR E. coli and ampicillin against MDR S. aureus.

In silico molecular docking studies on the related compound 3-hydroxy-4-methoxycinnamic acid suggest that it can stably bind to bacterial proteins crucial for survival, such as DNA gyrase and dihydrofolate reductase[1]. This suggests a potential mechanism for its antibiotic-potentiating effects.

Anticancer Activity

Cinnamic acid derivatives are known to exhibit anticancer properties by modulating signaling pathways involved in cell proliferation and apoptosis, such as the MAPK/ERK pathway. In silico studies on ferulic acid (4-hydroxy-3-methoxycinnamic acid), a close analog, have predicted its potential to interact with receptors on breast cancer cell lines (MCF-7)[2][3]. Molecular docking simulations of ferulic acid with the estrogen receptor (PDB ID: 2IOG) showed a favorable binding affinity, suggesting a potential mechanism for its anticancer effects[2][4]. Given the structural similarity, 3-MCA is predicted to have similar potential.

Anti-inflammatory Activity

The anti-inflammatory potential of cinnamic acid derivatives is another area of significant interest. A study involving the in silico prediction of a modified ferulic acid derivative indicated potential anti-inflammatory activity. Derivatives of 3,4-dimethoxycinnamic acid have shown anti-inflammatory effects in rat models[5][6]. The mechanism is likely linked to the inhibition of pro-inflammatory enzymes and signaling pathways.

Antioxidant Activity

Cinnamic acid derivatives, particularly those with hydroxyl and methoxy substitutions, are recognized for their antioxidant properties. The methoxy group on the phenyl ring can influence the molecule's ability to scavenge free radicals. While specific IC50 values for 3-MCA in antioxidant assays are not widely reported, related methoxycinnamic acid derivatives have demonstrated significant radical scavenging activity in assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

In Silico Prediction Data

In silico tools provide valuable predictions for the bioactivity and drug-likeness of compounds like 3-Methoxycinnamic acid.

Molecular Docking Predictions

Molecular docking simulations predict the binding affinity of a ligand to a target protein. The binding energy is a key quantitative metric, with lower (more negative) values indicating a more stable interaction.

Compound/Derivative	Target Protein (PDB ID)	Predicted Binding Energy (kcal/mol)	Predicted Bioactivity
Ferulic Acid	Estrogen Receptor (2IOG)	-6.96	Anticancer
4-(4-methyl) benzoyloxy-3-methoxycinnamic acid	Epidermal Growth Factor Receptor (3W33)	-8.81	Anticancer
3-hydroxy-4-methoxycinnamic acid	DNA Gyrase (5KDR)	-5.629	Antibacterial
3-hydroxy-4-methoxycinnamic acid	Dihydropteroate Synthase (6GJ1)	-5.857	Antibacterial
3-hydroxy-4-methoxycinnamic acid	Dihydrofolate Reductase (4WEL)	-5.067	Antibacterial

Data for closely related derivatives are presented to infer the potential of 3-Methoxycinnamic acid.

ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) Predictions

ADMET parameters are crucial for evaluating the drug-likeness of a compound. These properties are often predicted using computational models.

Parameter	Predicted Value/Classification for Cinnamic Acid Derivatives	Implication
Absorption
Human Intestinal Absorption	High	Good oral bioavailability
Caco-2 Permeability	Varies (often moderate to low)	May have moderate absorption across the intestinal wall
P-glycoprotein Substrate	Predicted: No	Not likely to be actively pumped out of cells, which is favorable
Distribution
Blood-Brain Barrier (BBB) Permeability	Predicted: Yes (for some derivatives)	Potential for activity in the central nervous system
Plasma Protein Binding	Moderate to High	The extent of binding will affect the free drug concentration
Metabolism
CYP450 Inhibition (e.g., CYP2D6, CYP3A4)	Generally predicted to be non-inhibitors or weak inhibitors	Low potential for drug-drug interactions via this pathway
Excretion
Primary Route	Likely renal excretion after metabolism	Standard elimination pathway
Toxicity
AMES Mutagenicity	Predicted: Non-mutagenic	Low risk of causing genetic mutations
Hepatotoxicity	Predicted: Potential risk (for some derivatives)	Further experimental validation is required

These are generalized predictions for cinnamic acid derivatives; specific values for 3-MCA may vary.

Experimental Protocols

The following are detailed protocols for key experiments used to validate the in silico predictions for 3-Methoxycinnamic acid.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the antioxidant capacity of a compound.

Principle: DPPH is a stable free radical that has a deep violet color in solution with a maximum absorbance around 517 nm. When it accepts an electron or hydrogen radical from an antioxidant, it becomes a stable, diamagnetic molecule, and the color changes to yellow. The degree of color change is proportional to the antioxidant activity.

Materials:

• 3-Methoxycinnamic acid

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (spectroscopic grade)

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader or UV-Vis spectrophotometer

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of 3-MCA in methanol at a concentration of 1 mg/mL.

  • Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark.

  • Prepare a stock solution of ascorbic acid in methanol (e.g., 1 mg/mL) to be used as a positive control.

• Assay:

  • In a 96-well plate, add 100 µL of various concentrations of the 3-MCA solution (e.g., serial dilutions from the stock solution).

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the control, add 100 µL of methanol instead of the sample solution to 100 µL of the DPPH solution.

  • For the blank, add 100 µL of methanol to 100 µL of methanol.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the following formula:

    where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

  • The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of scavenging against the sample concentration.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microplate. Each well is then inoculated with a standardized suspension of the test microorganism. After incubation, the growth in the wells is observed. The MIC is the lowest concentration of the agent at which there is no visible growth.

Materials:

• 3-Methoxycinnamic acid

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Sterile 96-well microplates

• Standardized bacterial inoculum (0.5 McFarland standard)

• Positive control antibiotic (e.g., ampicillin, gentamicin)

• Incubator

Procedure:

• Preparation of Inoculum:

  • From a fresh culture of the test microorganism, prepare a suspension in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension in the growth medium to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Serial Dilution:

  • Prepare a stock solution of 3-MCA in a suitable solvent (e.g., DMSO) and then dilute it in MHB.

  • In a 96-well plate, perform a two-fold serial dilution of the 3-MCA solution in MHB. The typical final volume in each well is 100 µL.

• Inoculation:

  • Add 100 µL of the standardized bacterial inoculum to each well containing the serially diluted 3-MCA.

  • Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).

• Incubation:

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity (bacterial growth).

  • The MIC is the lowest concentration of 3-MCA in a well that shows no visible growth.

Visualizations of Pathways and Workflows

In Silico Bioactivity Prediction Workflow

Caption: A generalized workflow for the in silico prediction of bioactivity.

Predicted Modulation of the MAPK/ERK Signaling Pathway

Caption: Predicted inhibitory effect of 3-MCA on the MAPK/ERK signaling pathway.

Relationship Between In Silico Methods

Caption: Logical relationships between key in silico prediction methods.

Conclusion and Future Directions

In silico predictions, supported by experimental data from structurally similar compounds, suggest that 3-Methoxycinnamic acid is a promising candidate for further investigation as a bioactive agent. Its predicted activities, particularly in the realms of antimicrobial potentiation and anticancer effects, warrant further exploration. The ADMET profiling indicates a generally favorable drug-like profile, although potential hepatotoxicity should be carefully evaluated in subsequent studies.

Future research should focus on:

• Quantitative Experimental Validation: Performing a comprehensive panel of in vitro assays (e.g., antioxidant, anti-inflammatory, and various cancer cell line cytotoxicity assays) to determine the specific IC50 values for 3-MCA.

• Mechanism of Action Studies: Investigating the precise molecular targets and signaling pathways modulated by 3-MCA to confirm the in silico predictions.

• QSAR Model Development: Building specific QSAR models for methoxycinnamic acid derivatives to better understand the structure-activity relationships and guide the design of more potent analogs.

• In vivo Studies: Progressing to animal models to evaluate the efficacy and safety of 3-MCA for its most promising bioactivities.

This technical guide serves as a foundational resource to stimulate and guide these future research endeavors, ultimately aiming to unlock the full therapeutic potential of 3-Methoxycinnamic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular interaction analysis of ferulic acid (4-hydroxy-3-methoxycinnamic acid) as main bioactive compound from palm oil waste against MCF-7 receptors: An in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular interaction analysis of ferulic acid (4-hydroxy-3-methoxycinnamic acid) as main bioactive compound from palm oil waste against MCF-7 receptors: An in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis, molecular docking and molecular dynamics studies of some 3-methoxy flavone derivatives as an anti-breast cancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ferulic, Sinapic, 3,4-Dimethoxycinnamic Acid and Indomethacin Derivatives with Antioxidant, Anti-Inflammatory and Hypolipidemic Functionality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 3-Methoxycinnamic Acid from m-Methoxybenzaldehyde

Introduction

3-Methoxycinnamic acid is a valuable intermediate in the synthesis of various pharmaceutical compounds and other fine chemicals. Its derivatives have been explored for a range of biological activities. This document outlines a detailed protocol for the synthesis of 3-methoxycinnamic acid starting from m-methoxybenzaldehyde. The primary method described is the Knoevenagel condensation, a reliable and high-yielding approach for this transformation. The Perkin reaction is also mentioned as an alternative synthetic route. These protocols are intended for researchers and professionals in the fields of organic chemistry, medicinal chemistry, and drug development.

Reaction Overview

The synthesis of 3-methoxycinnamic acid from m-methoxybenzaldehyde is typically achieved through a condensation reaction that forms a new carbon-carbon double bond. The most common and efficient methods are the Knoevenagel condensation and the Perkin reaction.

• Knoevenagel Condensation: This reaction involves the condensation of an aldehyde or ketone with a compound containing an active methylene group, such as malonic acid, in the presence of a basic catalyst like pyridine or piperidine.[1]

• Perkin Reaction: This method synthesizes α,β-unsaturated aromatic acids through the aldol condensation of an aromatic aldehyde with an acid anhydride, using an alkali salt of the acid as a catalyst.[2][3]

This application note will focus on a detailed protocol for the Knoevenagel condensation, which has been reported with high yields for this specific transformation.[4]

Quantitative Data Summary

The following table summarizes the quantitative data for the synthesis of 3-Methoxycinnamic acid via the Knoevenagel condensation.

Reaction Type	Starting Materials	Catalyst/Base	Solvent	Reaction Conditions	Yield (%)	Reference
Knoevenagel Condensation	m-Methoxybenzaldehyde, Malonic Acid	Pyridine	Xylene	80°C, 2 hours	93.9%	[4]

Experimental Protocols

Primary Method: Knoevenagel Condensation

This protocol is adapted from a patented procedure for the synthesis of 3-methoxycinnamic acid.[4]

Materials:

• m-Methoxybenzaldehyde

• Malonic Acid

• Pyridine

• Xylene (Dimethylbenzene)

• Hydrochloric Acid (HCl) solution

• Deionized Water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add m-methoxybenzaldehyde (1.36 g, 10 mmol).

• Solvent and Reagent Addition: Add xylene (20 mL) to the flask. While stirring at room temperature, add malonic acid (e.g., 3 mL as per the reference, though molar equivalents should be calculated for precision).[4] Stir the mixture for 30 minutes at room temperature.

• Catalyst Addition: Add pyridine (1.0 g, ~1.02 mL, 12.6 mmol) to the reaction mixture.

• Reaction: Heat the mixture to 80°C and maintain this temperature with continuous stirring for 2 hours.

• Workup: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into cold water. Acidify the aqueous mixture with dilute hydrochloric acid until the product precipitates.

• Purification: Collect the precipitated solid by vacuum filtration. Wash the solid with cold water to remove any remaining impurities. The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure 3-methoxycinnamic acid.

Visualizations

Reaction Scheme

Caption: Knoevenagel condensation for 3-Methoxycinnamic acid synthesis.

Experimental Workflow

Caption: Workflow for the synthesis of 3-Methoxycinnamic acid.

References

• 1. bepls.com [bepls.com]
• 2. Perkin reaction - Wikipedia [en.wikipedia.org]
• 3. longdom.org [longdom.org]
• 4. CN108863773A - The preparation method of 3- methoxy cinnamic acid - Google Patents [patents.google.com]

Application Notes and Protocols: Preparation of 3-Methoxycinnamic Acid via Perkin Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxycinnamic acid is a valuable intermediate in the synthesis of various pharmaceuticals and other bioactive molecules. The Perkin reaction provides a classical and effective method for its preparation through the condensation of 3-methoxybenzaldehyde with acetic anhydride in the presence of a weak base, typically anhydrous sodium acetate. This document provides detailed protocols, reaction parameters, and visualizations to guide researchers in the successful synthesis and purification of 3-Methoxycinnamic acid.

Reaction Principle

The Perkin reaction is an organic condensation reaction that synthesizes α,β-unsaturated aromatic acids.[1] In this specific application, 3-methoxybenzaldehyde reacts with acetic anhydride, using sodium acetate as a base catalyst, to yield 3-Methoxycinnamic acid. The reaction proceeds via the formation of an enolate from acetic anhydride, which then acts as a nucleophile, attacking the carbonyl carbon of the 3-methoxybenzaldehyde. Subsequent dehydration and hydrolysis yield the final product.

Quantitative Data Summary

The following tables summarize typical reaction conditions and reported yields for the synthesis of methoxy-substituted cinnamic acids via the Perkin reaction and related methods.

Table 1: Conventional Heating Method - Reagent Quantities and Ratios

Reagent	Molecular Weight ( g/mol )	Molar Ratio	Example Quantity (for 0.1 mol aldehyde)
3-Methoxybenzaldehyde	136.15	1	13.62 g
Acetic Anhydride	102.09	1.5 - 2	15.31 g (1.5 eq) - 20.42 g (2 eq)
Anhydrous Sodium Acetate	82.03	1 - 1.5	8.20 g (1 eq) - 12.30 g (1.5 eq)

Table 2: Reaction Conditions and Reported Yields for Methoxycinnamic Acid Synthesis

Method	Aldehyde	Base	Temperature (°C)	Time	Yield (%)	Reference
Conventional Heating	p-Methoxybenzaldehyde	Sodium Acetate	180	8-10 hours	~70-80 (Typical)	Adapted from[1]
Microwave Irradiation	p-Methoxybenzaldehyde	Sodium Acetate	N/A (320 W)	5 min	73	[2]
Sonication	p-Methoxybenzaldehyde	Sodium Acetate	50	60 min	2.09	[3][4]

Note: Yields can vary significantly based on reaction scale, purity of reagents, and work-up procedure.

Experimental Protocols

Protocol 1: Conventional Synthesis of 3-Methoxycinnamic Acid

This protocol is adapted from standard procedures for the Perkin reaction.[1][5]

Materials:

• 3-Methoxybenzaldehyde

• Acetic anhydride

• Anhydrous sodium acetate

• Deionized water

• Hydrochloric acid (concentrated)

• Sodium carbonate (saturated solution)

• Ethanol (for recrystallization)

• Round-bottom flask equipped with a reflux condenser

• Heating mantle or oil bath

• Beakers, graduated cylinders, and other standard laboratory glassware

• Büchner funnel and vacuum flask

• pH paper

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, combine 3-methoxybenzaldehyde (1 eq), acetic anhydride (1.5 eq), and freshly fused, anhydrous sodium acetate (1.2 eq).

• Reaction: Thoroughly mix the reactants and heat the mixture in an oil bath or heating mantle to 180°C. Maintain this temperature under reflux for 5-8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool slightly and pour it, while still hot, into a beaker containing a large volume of cold water (approximately 10 times the reaction volume) with vigorous stirring.

• Hydrolysis and Neutralization: Boil the aqueous mixture for 15-20 minutes to hydrolyze any unreacted acetic anhydride. Then, add a saturated solution of sodium carbonate with stirring until the solution is alkaline to pH paper. This converts the cinnamic acid to its soluble sodium salt.

• Extraction of Unreacted Aldehyde: Transfer the basic solution to a separatory funnel and extract with diethyl ether or toluene to remove any unreacted 3-methoxybenzaldehyde.

• Precipitation of the Product: Cool the aqueous layer in an ice bath and slowly add concentrated hydrochloric acid with constant stirring until the solution is acidic (pH ~2). 3-Methoxycinnamic acid will precipitate as a solid.

• Isolation and Purification: Collect the crude product by vacuum filtration using a Büchner funnel and wash the solid with cold deionized water. The crude 3-Methoxycinnamic acid can be purified by recrystallization from a suitable solvent, such as an ethanol-water mixture. Dry the purified crystals in a vacuum oven.

Protocol 2: Microwave-Assisted Synthesis (Adapted from p-Methoxycinnamic Acid Synthesis)[2]

Materials:

• 3-Methoxybenzaldehyde

• Acetic anhydride

• Anhydrous sodium acetate

• Domestic microwave oven (unmodified)

• Beaker, round-bottom flask suitable for microwave heating

Procedure:

• Reaction Mixture: In a microwave-safe vessel, mix 3-methoxybenzaldehyde (0.05 mol), acetic anhydride (0.073 mol), and anhydrous sodium acetate (0.03 mol).

• Microwave Irradiation: Place the vessel in a domestic microwave oven and irradiate at a low power setting (e.g., 320 W) for approximately 5 minutes.

• Work-up and Purification: Follow the work-up and purification steps (3-7) as described in Protocol 1.

Visualizations

Reaction Mechanism

The following diagram illustrates the generally accepted mechanism for the Perkin reaction.

Caption: Mechanism of the Perkin Reaction.

Experimental Workflow

The diagram below outlines the key steps in the synthesis and purification of 3-Methoxycinnamic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. jurnal.uns.ac.id [jurnal.uns.ac.id]
• 4. researchgate.net [researchgate.net]
• 5. fchpt.stuba.sk [fchpt.stuba.sk]

Application Notes: Synthesis of 3,4,5-Trimethoxycinnamic Acid via the Wittig Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4,5-Trimethoxycinnamic acid (TMCA) is a valuable intermediate in organic synthesis, particularly in the pharmaceutical industry.[1] It serves as a key building block for various therapeutic agents, including vasodilators and compounds with potential anti-narcotic, antitumor, antiviral, and anti-inflammatory properties.[1][2][3] The structural backbone of TMCA is found in numerous natural products, making it a significant scaffold in drug discovery.[2] While several methods exist for its synthesis, the Wittig reaction offers a powerful and versatile approach for the formation of the characteristic carbon-carbon double bond. This document provides detailed protocols for the synthesis of 3,4,5-trimethoxycinnamic acid utilizing a two-step Wittig reaction sequence, followed by hydrolysis.

The Wittig Reaction: A Synopsis

The Wittig reaction is a Nobel Prize-winning method for the synthesis of alkenes from aldehydes or ketones.[4] The reaction involves a phosphorus ylide, also known as a Wittig reagent, which acts as a nucleophile and attacks the carbonyl carbon. This initial step leads to the formation of a betaine intermediate, which then collapses to form a four-membered oxaphosphetane ring.[5] The driving force of the reaction is the subsequent decomposition of the oxaphosphetane to yield the desired alkene and a highly stable triphenylphosphine oxide byproduct.[4]

For the synthesis of 3,4,5-trimethoxycinnamic acid, a stabilized ylide is employed, which generally favors the formation of the (E)-alkene isomer.[6] The synthesis proceeds in two main stages: the Wittig olefination of 3,4,5-trimethoxybenzaldehyde to form an ester intermediate, followed by the hydrolysis of the ester to yield the final carboxylic acid.

Experimental Protocols

Materials and Methods

All reagents should be of analytical grade and used as received unless otherwise noted. Solvents should be dry, especially for the Wittig reaction step.

Table 1: Properties of Key Reactants

Compound	Molar Mass ( g/mol )	Physical State
3,4,5-Trimethoxybenzaldehyde	196.20	Solid
(Carbethoxymethylene)triphenylphosphorane	348.38	Solid
Ethyl Acetate	88.11	Liquid
Hexane	86.18	Liquid
Sodium Hydroxide	40.00	Solid
Hydrochloric Acid (conc.)	36.46	Liquid
Ethanol	46.07	Liquid

Protocol 1: Synthesis of Ethyl (E)-3,4,5-trimethoxycinnamate via Wittig Reaction

This protocol details the olefination of 3,4,5-trimethoxybenzaldehyde using a stabilized phosphorus ylide.

Procedure:

• To a clean, dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 3,4,5-trimethoxybenzaldehyde (e.g., 5.0 g, 25.5 mmol).

• Dissolve the aldehyde in a suitable solvent such as dichloromethane (CH₂Cl₂) or toluene (approx. 50 mL).

• Add (carbethoxymethylene)triphenylphosphorane (e.g., 9.8 g, 28.1 mmol, 1.1 equivalents) to the stirring solution at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase such as ethyl acetate/hexane (e.g., 30:70 v/v).

• Upon completion of the reaction, the solvent is removed under reduced pressure using a rotary evaporator.

• The resulting residue contains the desired ethyl (E)-3,4,5-trimethoxycinnamate and the triphenylphosphine oxide byproduct.

• To separate the product, add hexane to the residue and triturate. Triphenylphosphine oxide has low solubility in hexane and will precipitate as a white solid.

• Filter the mixture to remove the triphenylphosphine oxide.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Evaporate the solvent to yield the crude ethyl (E)-3,4,5-trimethoxycinnamate, which can be further purified by column chromatography or used directly in the next step.

Table 2: Reaction Parameters for Ethyl (E)-3,4,5-trimethoxycinnamate Synthesis

Parameter	Value
Reactants
3,4,5-Trimethoxybenzaldehyde	1.0 equiv.
(Carbethoxymethylene)triphenylphosphorane	1.1 equiv.
Conditions
Solvent	Dichloromethane or Toluene
Temperature	Room Temperature
Reaction Time	12 - 24 hours
Expected Yield	80-95%

Protocol 2: Hydrolysis of Ethyl (E)-3,4,5-trimethoxycinnamate

This protocol describes the conversion of the intermediate ester to the final 3,4,5-trimethoxycinnamic acid.

Procedure:

• Dissolve the crude ethyl (E)-3,4,5-trimethoxycinnamate from the previous step in a mixture of ethanol and water (e.g., 1:1 v/v).

• Add an excess of sodium hydroxide (e.g., 3-4 equivalents) to the solution.

• Heat the mixture to reflux (approximately 80-90 °C) for 2-4 hours, or until the reaction is complete as monitored by TLC.

• After cooling the reaction mixture to room temperature, remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a non-polar solvent like diethyl ether or ethyl acetate to remove any unreacted starting material and non-polar impurities.

• Cool the aqueous layer in an ice bath and acidify to a pH of 1-2 by the dropwise addition of concentrated hydrochloric acid.

• A white precipitate of 3,4,5-trimethoxycinnamic acid will form.

• Collect the solid product by vacuum filtration and wash the filter cake with cold water.

• Dry the product in a vacuum oven to obtain the final 3,4,5-trimethoxycinnamic acid.

• The product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.[7]

Table 3: Reaction Parameters for the Hydrolysis Step

Parameter	Value
Reactants
Ethyl (E)-3,4,5-trimethoxycinnamate	1.0 equiv.
Sodium Hydroxide	3-4 equiv.
Conditions
Solvent	Ethanol/Water
Temperature	Reflux
Reaction Time	2 - 4 hours
Expected Yield	85-95%

Product Characterization

The identity and purity of the synthesized 3,4,5-trimethoxycinnamic acid should be confirmed by spectroscopic methods.

Table 4: Spectroscopic Data for 3,4,5-Trimethoxycinnamic Acid

¹H NMR (600 MHz, H₂O, pH 7.0)	Chemical Shift (ppm)
OCH₃ (para)	3.76
OCH₃ (meta)	3.84
C=CH (vinylic)	6.39
Ar-H	6.80
C=CH (vinylic)	7.22
¹³C NMR	Chemical Shift (ppm)
OCH₃ (para)	56.5
OCH₃ (meta)	60.9
Ar-C	105.5
C=CH (vinylic)	115.8
Ar-C (ipso)	130.2
Ar-C-O	140.0
C=CH (vinylic)	145.2
Ar-C-O	153.8
C=O	171.5

Note: NMR data can vary slightly based on the solvent and pH.[8][9][10][11]

Visualizations

Figure 1. General mechanism of the Wittig reaction.

Figure 2. Workflow for the synthesis of 3,4,5-trimethoxycinnamic acid.

Figure 3. Simplified relationship of TMCA derivatives in antinarcotic pathways.[3]

References

• 1. tandfonline.com [tandfonline.com]
• 2. Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and evaluation of a series of 3,4,5-trimethoxycinnamic acid derivatives as potential antinarcotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. webassign.net [webassign.net]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. community.wvu.edu [community.wvu.edu]
• 7. Sciencemadness Discussion Board - Synthesis of 3,4,5-trimethoxy cinnamic acid using green Knoevenagel condensation - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. 3,4,5-Trimethoxycinnamic acid | C12H14O5 | CID 735755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. hmdb.ca [hmdb.ca]
• 10. spectrabase.com [spectrabase.com]
• 11. 3,4,5-Trimethoxycinnamic acid(90-50-6) 13C NMR [m.chemicalbook.com]

High-Yield Synthesis of 3-Methoxycinnamic Acid via Knoevenagel Condensation

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed, high-yield protocol for the synthesis of 3-Methoxycinnamic acid, a valuable intermediate in the pharmaceutical and chemical industries. The featured method is a Knoevenagel condensation of 3-methoxybenzaldehyde with malonic acid, catalyzed by pyridine. This protocol offers a remarkable yield of up to 93.9% and is presented with comprehensive experimental details, a comparative data table of various synthetic methods, and a workflow diagram for clear visualization.

Introduction

3-Methoxycinnamic acid and its derivatives are important building blocks in the synthesis of various pharmaceuticals, agrochemicals, and fragrances. The Knoevenagel condensation is a classic and highly efficient method for the formation of carbon-carbon double bonds, particularly in the synthesis of α,β-unsaturated acids like cinnamic acid derivatives. The reaction involves the condensation of an aldehyde or ketone with a compound containing an active methylene group, such as malonic acid, in the presence of a basic catalyst. This application note details a robust and high-yield protocol for the synthesis of 3-Methoxycinnamic acid.

Comparative Data of Synthesis Protocols

The following table summarizes various reaction conditions and yields for the synthesis of cinnamic acid derivatives via Knoevenagel condensation, highlighting the efficiency of the presented protocol.

Starting Aldehyde	Active Methylene Compound	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
3-Methoxybenzaldehyde	Malonic Acid	Pyridine	Dimethylbenzene	80	2	93.9	[1]
3,4,5-Trimethoxybenzaldehyde	Malonic Acid	Ammonium Bicarbonate	Ethyl Acetate	140	2	73	[2]
2,3-Dimethoxybenzaldehyde	Malonic Acid	Pyridine/Piperidine	Pyridine	109-115	3	87-98	[3]
4-Methoxybenzaldehyde	Malonic Acid	Pyridine/β-alanine	Pyridine	Reflux	1.5	Not specified
Aromatic Aldehydes	Malonic Acid	Triethylamine (TEA)	Toluene	Not specified	Not specified	Comparable to Pyridine	[4]

Experimental Protocol: Knoevenagel Condensation for 3-Methoxycinnamic Acid

This protocol is based on the high-yield method described in patent CN108863773A.[1]

3.1. Materials and Reagents:

• 3-Methoxybenzaldehyde (m-anisaldehyde)

• Malonic Acid

• Pyridine

• Dimethylbenzene (Xylene)

• Hydrochloric Acid (concentrated or 6M for work-up)

• Sodium Bicarbonate solution (saturated)

• Ethyl Acetate (for extraction/washing)

• Water (distilled or deionized)

• Anhydrous Sodium Sulfate or Magnesium Sulfate

3.2. Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Büchner funnel and flask for vacuum filtration

• Beakers and other standard laboratory glassware

• pH paper or pH meter

3.3. Reaction Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1.36 g of 3-methoxybenzaldehyde and 20 mL of dimethylbenzene.

• While stirring at room temperature, add 3 mL of malonic acid to the mixture.

• Continue stirring at room temperature for 30 minutes.

• Add 1.0 g of pyridine to the reaction mixture.

• Heat the reaction mixture to 80°C and maintain this temperature with continuous stirring for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

3.4. Work-up and Purification:

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the reaction mixture to a separatory funnel.

• Wash the organic layer with a saturated sodium bicarbonate solution to remove unreacted malonic acid and the desired product as its sodium salt. The aqueous layer should be collected.

• The aqueous layer, containing the sodium salt of 3-methoxycinnamic acid, is then acidified to a pH of approximately 2 with hydrochloric acid.[2] An off-white precipitate of 3-Methoxycinnamic acid will form.

• Collect the precipitate by vacuum filtration and wash the solid with cold water.

• For further purification, the crude product can be recrystallized from an appropriate solvent system, such as an ethanol/water mixture.

• Dry the purified product under vacuum to obtain pure 3-Methoxycinnamic acid.

Visualization of the Synthesis Workflow

The following diagram illustrates the key steps in the high-yield synthesis of 3-Methoxycinnamic acid.

Caption: Workflow for the synthesis of 3-Methoxycinnamic acid.

Reaction Mechanism

The Knoevenagel condensation proceeds through a series of steps initiated by a base.

Caption: Simplified mechanism of the Knoevenagel condensation.

References

• 1. CN108863773A - The preparation method of 3- methoxy cinnamic acid - Google Patents [patents.google.com]
• 2. Sciencemadness Discussion Board - Synthesis of 3,4,5-trimethoxy cinnamic acid using green Knoevenagel condensation - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Triethylamine: a potential N-base surrogate for pyridine in Knoevenagel condensation of aromatic aldehydes and malonic acid - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Quantitative Analysis of 3-Methoxycinnamic Acid Using High-Performance Liquid Chromatography (HPLC)

Introduction

3-Methoxycinnamic acid is a derivative of cinnamic acid with potential applications in the pharmaceutical and cosmeceutical industries. Accurate and reliable quantitative analysis of this compound is crucial for quality control, formulation development, and pharmacokinetic studies. This application note details a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 3-Methoxycinnamic acid. The described protocol is suitable for researchers, scientists, and professionals involved in drug development and quality assurance.

Principle of the Method

The method utilizes a reversed-phase C18 column to separate 3-Methoxycinnamic acid from other components in the sample matrix. The mobile phase, consisting of an organic solvent and an acidified aqueous solution, ensures the analyte is in its neutral, protonated form, leading to improved peak shape and retention.[1] Detection is achieved using a UV detector at the maximum absorption wavelength of the analyte.[2] Quantification is performed by comparing the peak area of the analyte in the sample to a calibration curve generated from standard solutions of known concentrations.

Experimental Protocols

1. Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is recommended for this analysis.[1][2]

Parameter	Recommended Conditions
HPLC System	Standard HPLC system with a UV detector
Column	C18, 5 µm particle size, 4.6 mm internal diameter, 250 mm length[1][2]
Mobile Phase	Acetonitrile and 0.1% Phosphoric Acid in HPLC-grade water (e.g., 60:40 v/v)[1][2]
Flow Rate	1.0 mL/minute[1]
Detection Wavelength	274 nm[1]
Injection Volume	20 µL[1][2]
Column Temperature	Ambient or controlled at 25 °C[1]

2. Preparation of Solutions

a. Mobile Phase Preparation (Acetonitrile: 0.1% Phosphoric Acid, 60:40 v/v)

• Prepare 0.1% Phosphoric Acid Solution: Add 1 mL of concentrated phosphoric acid to 1 L of HPLC-grade water and mix thoroughly.[1]

• Measure Solvents: Using clean graduated cylinders, measure 600 mL of HPLC-grade acetonitrile and 400 mL of the 0.1% phosphoric acid solution.[1]

• Combine and Mix: Combine the two liquids in a clean mobile phase reservoir bottle and mix well.

• Degas: Degas the mobile phase for 10-15 minutes using sonication or vacuum degassing to prevent air bubbles in the HPLC system.[1]

b. Standard Solution Preparation

• Stock Solution (e.g., 1 mg/mL): Accurately weigh 10 mg of 3-Methoxycinnamic acid reference standard and transfer it to a 10 mL volumetric flask. Dissolve in a suitable solvent, such as methanol or the mobile phase, and dilute to the mark.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve the desired concentrations for constructing a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

c. Sample Preparation

• Dissolution: Dissolve the sample containing 3-Methoxycinnamic acid in the mobile phase to a final concentration within the linear range of the method.[1]

• Filtration: Filter the sample solution through a 0.45 µm or 0.22 µm syringe filter to remove any particulate matter before injection into the HPLC system.[1]

3. Method Validation

The performance of the HPLC method should be validated to ensure it is suitable for its intended purpose. Key validation parameters are summarized below.

Parameter	Typical Specification	Description
Specificity	The analyte peak should be well-resolved from other components.	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.[3]
Linearity (r²)	≥ 0.999[1][3]	The ability of the method to elicit test results that are directly proportional to the analyte concentration.[3]
Accuracy (% Recovery)	98.0% to 102.0%[3]	The closeness of the test results obtained by the method to the true value.[3]
Precision (% RSD)	≤ 2.0%[3]	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.
Limit of Detection (LOD)	Signal-to-Noise Ratio of 3:1[4]	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.[4]
Limit of Quantification (LOQ)	Signal-to-Noise Ratio of 10:1[4]	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[4]
Robustness	% RSD ≤ 2.0% after minor changes in method parameters.[3]	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[3]

Visualizations

Caption: Experimental workflow for the quantitative analysis of 3-Methoxycinnamic acid using HPLC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. japsonline.com [japsonline.com]

Application Note: Quantitative Analysis of 3-Methoxycinnamic Acid in Biological Matrices using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 3-Methoxycinnamic acid (3-MCA) in biological matrices using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the non-volatile nature of 3-MCA, a derivatization step is required to enhance its volatility for GC analysis. This protocol outlines the sample preparation, derivatization, and GC-MS conditions for the accurate and precise quantification of 3-MCA. The method is suitable for various research applications, including pharmacokinetic studies, metabolism research, and quality control in drug development.

Introduction

3-Methoxycinnamic acid is a methoxy derivative of cinnamic acid, a compound found in various plants. Methoxycinnamic acid and its derivatives have garnered significant interest in the scientific community due to their diverse biological activities, which include antimicrobial, antidiabetic, anticancer, and neuroprotective properties. Accurate quantification of 3-MCA in biological samples is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile, as well as for elucidating its mechanism of action. Gas Chromatography-Mass Spectrometry (GC-MS) offers high sensitivity and selectivity, making it a powerful technique for the analysis of trace levels of metabolites in complex matrices. However, the inherent low volatility of phenolic acids like 3-MCA necessitates a derivatization step, typically silylation, to enable their passage through the GC system. This application note provides a comprehensive protocol for the derivatization and subsequent GC-MS analysis of 3-MCA.

Experimental Protocols

Sample Preparation

The following protocol describes a liquid-liquid extraction (LLE) method for the extraction of 3-Methoxycinnamic acid from plasma samples. This protocol can be adapted for other biological matrices such as urine or tissue homogenates with appropriate modifications.

Materials:

• Plasma samples

• Internal Standard (IS) solution (e.g., a structural analog of 3-MCA not present in the sample)

• Ethyl acetate (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium sulfate (anhydrous)

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 1.0 mL of the plasma sample into a 15 mL centrifuge tube.

• Add an appropriate amount of the internal standard solution.

• Acidify the sample to a pH of approximately 2-3 by adding 1M HCl.

• Add 5.0 mL of ethyl acetate to the tube.

• Vortex the mixture vigorously for 2 minutes to ensure thorough extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Repeat the extraction (steps 4-7) with another 5.0 mL of ethyl acetate and combine the organic layers.

• Dry the combined organic extract by passing it through a small column containing anhydrous sodium sulfate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• The dried residue is now ready for derivatization.

Derivatization

To increase the volatility of 3-Methoxycinnamic acid for GC-MS analysis, a silylation reaction is performed to convert the carboxylic acid group to its trimethylsilyl (TMS) ester.

Materials:

• Dried sample extract from the previous step

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Heating block or oven

• GC vials with inserts

Procedure:

• Reconstitute the dried extract in 50 µL of anhydrous pyridine.

• Add 50 µL of BSTFA with 1% TMCS to the vial.

• Seal the vial tightly and vortex for 30 seconds.

• Heat the vial at 70°C for 30 minutes in a heating block or oven to facilitate the derivatization reaction.[1]

• Cool the vial to room temperature.

• The sample is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of the TMS-derivatized 3-Methoxycinnamic acid. Optimization may be required based on the specific instrument and column used.

Parameter	Condition
Gas Chromatograph
GC System	Agilent 7890B GC or equivalent
Column	DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injector	Split/splitless
Injection Mode	Splitless
Injector Temperature	280°C
Injection Volume	1 µL
Oven Program	Initial temperature 80°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
Mass Spectrometer
MS System	Agilent 5977A MSD or equivalent
Ionization Mode	Electron Impact (EI)
Ionization Energy	70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Mass Spectrometric Detection (SIM Mode):

For quantitative analysis, the mass spectrometer should be operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. The characteristic ions for the TMS derivative of 3-Methoxycinnamic acid should be monitored. Based on the NIST Mass Spectrometry Data, the molecular weight of the TMS derivative is 250.3657 g/mol .

Characteristic Ions for TMS-derivatized 3-Methoxycinnamic Acid:

• Quantifier Ion: To be determined from the mass spectrum of a standard.

• Qualifier Ions: To be determined from the mass spectrum of a standard.

Data Presentation

The performance of the GC-MS method should be validated to ensure its reliability for the intended application. The following table summarizes typical performance characteristics for the quantitative analysis of derivatized organic acids, which can be used as a guideline. It is crucial to perform a method validation study to determine the specific values for 3-Methoxycinnamic acid in the matrix of interest.

Parameter	Typical Performance
Linearity (R²)	> 0.99
Linear Range	0.1 - 20 µg/mL
Limit of Detection (LOD)	1 - 10 ng/mL
Limit of Quantitation (LOQ)	5 - 50 ng/mL
Recovery	80 - 110%
Precision (%RSD)	< 15%

Mandatory Visualization

Caption: Experimental workflow for the GC-MS analysis of 3-Methoxycinnamic acid.

Caption: Proposed metabolic pathway for the formation of 3-Methoxycinnamic acid.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 3-Methoxycinnamic Acid as a Key Intermediate in Drug Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for utilizing 3-methoxycinnamic acid and its derivatives as pivotal intermediates in the synthesis of various therapeutic agents. The information compiled herein is intended to guide researchers in leveraging these versatile building blocks for the development of novel pharmaceuticals.

Introduction

Cinnamic acid and its methoxy-substituted analogues are a class of naturally occurring phenolic compounds that serve as crucial precursors in the biosynthesis of numerous flavonoids and stilbenes in plants. In the realm of medicinal chemistry, these molecules, particularly 3-methoxycinnamic acid and its closely related derivatives like 3,4-dimethoxycinnamic acid and 3,4,5-trimethoxycinnamic acid, are highly valued as key intermediates for the synthesis of a wide array of bioactive compounds. Their chemical structure offers multiple reactive sites, making them amenable to diverse chemical modifications for the generation of novel drug candidates with activities spanning anti-inflammatory, anti-fibrotic, and psychoactive domains.

This document will focus on the practical application of these intermediates in drug synthesis, with a particular emphasis on the synthesis of Tranilast, an anti-fibrotic and anti-allergic drug, and the development of novel antinarcotic agents.

Synthesis of Methoxy-Substituted Cinnamic Acids

The Knoevenagel condensation is a widely employed and efficient method for the synthesis of methoxy-substituted cinnamic acids from the corresponding methoxybenzaldehydes.

Experimental Protocol: Knoevenagel Condensation for 3,4,5-Trimethoxycinnamic Acid

This protocol describes the synthesis of 3,4,5-trimethoxycinnamic acid from 3,4,5-trimethoxybenzaldehyde.

Materials:

• 3,4,5-trimethoxybenzaldehyde

• Malonic acid

• Pyridine

• Ethanol (95%)

• Hydrochloric acid (concentrated)

• Ice

• Round-bottomed flask

• Reflux condenser

• Beaker

• Büchner funnel and flask

• Spatula

Procedure:

• In a round-bottomed flask equipped with a reflux condenser, combine 0.10 moles of freshly distilled 3,4,5-trimethoxybenzaldehyde, 0.11 moles of malonic acid, 25 mL of 95% ethanol, and 2.5 mL of pyridine.[1]

• Heat the mixture to a mild reflux and maintain for 6-8 hours.[1]

• After the reflux period, cool the mixture to room temperature, which should result in the formation of a large crystal mass.

• Break up the crystal mass with a spatula and then cool the reaction mixture in an ice bath.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with two 3 mL portions of cold 95% ethanol.[1]

• Recrystallize the crude product from ethanol and allow it to dry.

Quantitative Data for Methoxycinnamic Acid Synthesis

Starting Material	Product	Reaction Conditions	Yield	Reference
3,4,5-trimethoxybenzaldehyde	3,4,5-trimethoxycinnamic acid	Malonic acid, ammonium bicarbonate, EtOAc, 140°C, 2h	73%	[2]
3,4,5-trimethoxybenzaldehyde	3,4,5-trimethoxycinnamic acid	Malonic acid, ammonium bicarbonate, EtOAc, 90°C, 3h	57%	[2]
m-methoxybenzaldehyde	3-methoxycinnamic acid	Malonic acid, pyridine, dimethylbenzene, 80°C, 2h	93.9%	[3]

Application in the Synthesis of Tranilast

Tranilast, N-(3',4'-dimethoxycinnamoyl)anthranilic acid, is an antiallergic drug also known for its anti-fibrotic properties. It is synthesized from 3,4-dimethoxycinnamic acid.

Synthesis Workflow

The synthesis of Tranilast from 3,4-dimethoxybenzaldehyde involves a two-step process:

• Knoevenagel Condensation: 3,4-dimethoxybenzaldehyde is reacted with malonic acid to yield 3,4-dimethoxycinnamic acid.

• Amide Coupling: The resulting 3,4-dimethoxycinnamic acid is coupled with an anthranilic acid derivative to form Tranilast.

A generalized workflow for this synthesis is presented below.

Synthesis of Tranilast.

Experimental Protocol: Synthesis of Tranilast

This protocol outlines the synthesis of Tranilast from 3,4-dimethoxycinnamic acid and methyl anthranilate.

Step 1: Preparation of 3,4-Dimethoxycinnamic Acid

• Dissolve 168g of malonic acid in 340ml of dry pyridine with stirring.

• Add 180g of 3,4-dimethoxybenzaldehyde to the solution.

• Heat the mixture to 90°C and maintain for 2 to 3 hours.

• After the reaction, cool the solution slightly and pour it into 580ml of ice water.

• Adjust the pH to 2-3 with concentrated hydrochloric acid to precipitate a solid.

• Allow the solid to settle, then collect by suction filtration.

• Wash the filter cake with ice water until the filtrate pH is 5-6.

• Dry the solid to obtain 3,4-dimethoxycinnamic acid (yield: 212 g).[4]

Step 2: Preparation of Tranilast Methyl Ester

• Dissolve 146g of 3,4-dimethoxycinnamic acid in 700ml of dichloromethane.

• Add 158g of N,N'-dicyclohexylcarbodiimide (DCC) with stirring.

• Cool the reaction mixture to 0-5°C.

• Add 105g of methyl anthranilate in batches and stir for 1 hour.

• Continue the reaction at room temperature for 5-6 hours.

• Filter the mixture to remove the dicyclohexylurea (DCU) byproduct.

• Remove the dichloromethane from the filtrate under reduced pressure.

• Treat the resulting solid with 450ml of ethanol and collect by suction filtration.

• Dry the solid under reduced pressure to obtain Tranilast methyl ester (yield: 210 g).[4]

Step 3: Preparation of Tranilast

• Dissolve 210g of Tranilast methyl ester in 2.5L of ethanol.

• Add 1.3L of 10% NaOH solution and heat to reflux for 1-1.5 hours.

• After the reaction is complete, cool the solution slightly.

• Pour the reaction mixture into 4.2L of ice water.

• Adjust the pH to 3-4 with dilute hydrochloric acid to precipitate a large amount of solid.

• Allow the solid to settle, then collect by suction filtration.

• Wash the filter cake with ice water until the filtrate pH is 6-7.

• Dry the solid to obtain crude Tranilast.

• Recrystallize the crude product from ethanol to obtain pure Tranilast (yield: 167 g).

Quantitative Data for Tranilast Synthesis

Intermediate	Reagents	Conditions	Yield	Reference
3,4-dimethoxycinnamic acid	3,4-dimethoxybenzaldehyde, malonic acid, pyridine	90°C, 2-3h	~95%	[4]
Tranilast methyl ester	3,4-dimethoxycinnamic acid, methyl anthranilate, DCC	0-5°C then RT, 6-7h	~90%	[4]
Tranilast	Tranilast methyl ester, NaOH	Reflux, 1-1.5h	~80%
Overall Yield	up to 67%	[4]

Application in the Synthesis of Novel Antinarcotic Agents

Derivatives of 3,4,5-trimethoxycinnamic acid have been investigated as potential antinarcotic agents, with some exhibiting strong inhibitory effects on morphine withdrawal syndrome.[5] These compounds are typically synthesized by coupling 3,4,5-trimethoxycinnamic acid with various aliphatic amines.

Experimental Protocol: Synthesis of 3,4,5-Trimethoxyphenyl Acrylamides

Materials:

• 3,4,5-trimethoxycinnamic acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• 1-Hydroxybenzotriazole (HOBt)

• Triethylamine (TEA)

• Various aliphatic amines

• Dry dichloromethane

• Brine solution

• Water

Procedure:

• To a stirred solution of 3,4,5-trimethoxycinnamic acid (1.0 g, 4.2 mmol) in 30 mL of dry dichloromethane, add EDCI (0.97 g, 5.0 mmol), HOBt (0.68 g, 5.0 mmol), and TEA (0.70 mL, 5.0 mmol).[5]

• Stir the reaction mixture at room temperature for 30 minutes.[5]

• Add the desired aliphatic amine to the reaction mixture.

• Continue stirring at room temperature for 24 hours.[5]

• Wash the reaction mixture with brine (20 mL) and then with water (20 mL).[5]

• Dry the organic layer and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by a suitable method (e.g., column chromatography) to yield the final 3,4,5-trimethoxyphenyl acrylamide.

Quantitative Data for Antinarcotic Activity

Compound	Binding Affinity (Ki, nM) for 5-HT1A Receptor	Reference
1d	25.3	[5]
1e	18.7	[5]
1f	30.1	[5]

Signaling Pathway Modulation

Tranilast and the TGF-β Signaling Pathway

Tranilast is known to exert its anti-fibrotic effects by inhibiting the transforming growth factor-beta (TGF-β) signaling pathway.[6][7] Specifically, it has been shown to suppress the expression of Smad4, a key mediator in the TGF-β cascade, thereby inhibiting collagen synthesis.[8]

Tranilast's Inhibition of the TGF-β Pathway.

3,4,5-Trimethoxycinnamic Acid Derivatives and the 5-HT1A Receptor

Certain derivatives of 3,4,5-trimethoxycinnamic acid exhibit their antinarcotic and anxiolytic effects by acting as agonists at the serotonin 5-HT1A receptor.[9][10] Activation of this receptor is known to modulate neuronal excitability and neurotransmitter release.

5-HT1A Receptor Signaling Pathway.

Conclusion

3-Methoxycinnamic acid and its derivatives are demonstrably valuable and versatile intermediates in the synthesis of a range of pharmaceutical agents. The straightforward and high-yielding synthetic routes to these compounds, coupled with their amenability to further chemical modification, make them attractive starting points for drug discovery programs. The examples of Tranilast and novel antinarcotic agents highlight the potential of this chemical class to yield drugs that modulate key signaling pathways involved in fibrosis and neurological disorders. The protocols and data presented herein provide a solid foundation for researchers to explore the full therapeutic potential of 3-methoxycinnamic acid-based compounds.

References

• 1. bepls.com [bepls.com]
• 2. Sciencemadness Discussion Board - Synthesis of 3,4,5-trimethoxy cinnamic acid using green Knoevenagel condensation - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. CN108863773A - The preparation method of 3- methoxy cinnamic acid - Google Patents [patents.google.com]
• 4. CN104693063A - Synthesis method of tranilast - Google Patents [patents.google.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Unlocking the potential of tranilast: Targeting fibrotic signaling pathways for therapeutic benefit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of transforming growth factor-beta by Tranilast reduces tumor growth and ameliorates fibrosis in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tranilast Inhibits TGF-β1–induced Epithelial-mesenchymal Transition and Invasion/Metastasis via the Suppression of Smad4 in Human Lung Cancer Cell Lines | Anticancer Research [ar.iiarjournals.org]
• 9. Synthesis and evaluation of a series of 3,4,5-trimethoxycinnamic acid derivatives as potential antinarcotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Derivatives of 3, 4, 5-Trimethoxycinnamic Acid Ameliorate Stress-Induced Anxiety in Mice and Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of 3-Methoxycinnamic Acid in Pharmaceutical Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxycinnamic acid (3MCA), a derivative of cinnamic acid, is emerging as a molecule of interest in pharmaceutical research. While structurally related to more extensively studied compounds like p-methoxycinnamic acid (p-MCA) and 3,4,5-trimethoxycinnamic acid (TMCA), 3MCA exhibits its own distinct biological activities. This document provides detailed application notes and experimental protocols for two key areas of its current investigation: as an antibiotic resistance modulator and as a potential anti-angiogenic agent for cancer chemoprevention.

Application Note 1: Antibiotic Resistance Modulation

Recent in vitro studies have demonstrated that 3-Methoxycinnamic acid can potentiate the activity of conventional antibiotics against multidrug-resistant (MDR) bacterial strains. This suggests a potential role for 3MCA as an adjuvant in antibiotic therapy, helping to overcome resistance mechanisms.

Mechanism of Action: While the precise mechanism is still under investigation, it is hypothesized that 3MCA may interfere with bacterial efflux pumps, membrane permeability, or other resistance-conferring factors, thereby increasing the intracellular concentration and efficacy of co-administered antibiotics. Molecular docking studies have suggested that 3MCA has moderate binding affinities to target proteins involved in resistance, likely through stable hydrogen bonds and aromatic interactions[1][2].

Quantitative Data: Enhancement of Antibiotic Efficacy

The following table summarizes the observed synergistic effects of 3-Methoxycinnamic acid with standard antibiotics against multidrug-resistant bacteria.

Antibiotic	Bacterial Strain	3MCA Concentration	MIC of Antibiotic Alone (μg/mL)	MIC of Antibiotic with 3MCA (μg/mL)	% MIC Reduction	Citation
Gentamicin	Multidrug-Resistant Escherichia coli	Not specified in abstract	>512	Not specified in abstract	60.3%	[1][2]
Ampicillin	Multidrug-Resistant Staphylococcus aureus	Not specified in abstract	>512	Not specified in abstract	37%	[1][2]

Note: 3-Methoxycinnamic acid alone did not show direct antibacterial activity (MIC > 512 μg/mL)[1][2].

Experimental Protocol: Determination of Antibiotic Synergy (Checkerboard Assay)

This protocol outlines the checkerboard method to assess the synergistic activity of 3-Methoxycinnamic acid with an antibiotic.

1. Materials:

• Multidrug-resistant bacterial strains (e.g., E. coli, S. aureus)

• Mueller-Hinton Broth (MHB)

• 3-Methoxycinnamic acid (3MCA) stock solution

• Antibiotic stock solution (e.g., Gentamicin, Ampicillin)

• 96-well microtiter plates

• Spectrophotometer

• Incubator

2. Procedure:

• Bacterial Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Serial Dilutions:

  • In a 96-well plate, perform serial twofold dilutions of the antibiotic horizontally along the x-axis.

  • Perform serial twofold dilutions of 3MCA vertically along the y-axis.

  • This creates a matrix of wells with varying concentrations of both compounds.

• Inoculation: Add the prepared bacterial inoculum to each well.

• Controls: Include wells with bacteria and antibiotic only, bacteria and 3MCA only, and bacteria with no compounds (growth control).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the drug(s) that completely inhibits visible bacterial growth.

• Data Analysis: Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination showing no growth:

  • FIC of Antibiotic = (MIC of Antibiotic in combination) / (MIC of Antibiotic alone)

  • FIC of 3MCA = (MIC of 3MCA in combination) / (MIC of 3MCA alone)

  • FICI = FIC of Antibiotic + FIC of 3MCA

• Interpretation of Results:

  • Synergy: FICI ≤ 0.5

  • Additive/Indifference: 0.5 < FICI ≤ 4

  • Antagonism: FICI > 4

Logical Workflow for Antibiotic Synergy Testing

Caption: Workflow for assessing antibiotic synergy using the checkerboard method.

Application Note 2: Anti-Angiogenic Activity in Cancer Research

(E)-3-(3-methoxyphenyl)propenoic acid, a synonym for 3-Methoxycinnamic acid, has demonstrated potential as a cancer chemopreventive agent through its anti-angiogenic properties. Angiogenesis, the formation of new blood vessels, is a critical process for tumor growth and metastasis. The inhibition of this process is a key strategy in cancer therapy.

Mechanism of Action: The anti-angiogenic effect of 3MCA is linked to its ability to inhibit Cyclooxygenase-2 (COX-2). The detailed signaling pathway is still under investigation, but it is proposed that by inhibiting COX-2, 3MCA reduces the production of prostaglandins, which are key mediators of inflammation and angiogenesis.

Quantitative Data: Inhibition of Angiogenesis

The anti-angiogenic activity of 3-Methoxycinnamic acid was evaluated using the Chick Chorioallantoic Membrane (CAM) assay.

Compound	Dosage (ng)	% Inhibition of Endothelial Cell Growth	Citation
3-Methoxycinnamic acid	30	41.7%	[3]
3-Methoxycinnamic acid	60	83%	[3]
Celecoxib (Control)	60	83%	[3]

The predicted LD50 for 3-Methoxycinnamic acid is 1772 mg/kg[3].

Experimental Protocol: Chick Chorioallantoic Membrane (CAM) Assay

This protocol describes the in vivo assessment of the anti-angiogenic activity of 3-Methoxycinnamic acid using the CAM model.

1. Materials:

• Fertilized chicken eggs

• Egg incubator

• Sterile phosphate-buffered saline (PBS)

• 3-Methoxycinnamic acid (3MCA) solution at desired concentrations (e.g., 30 ng and 60 ng per dose)

• Basic fibroblast growth factor (b-FGF) to induce angiogenesis

• Sterile filter paper discs

• Stereomicroscope with a camera

• Image analysis software

2. Procedure:

• Egg Incubation: Incubate fertilized eggs at 37.5°C with 60-70% humidity for 3-4 days.

• Windowing: On day 4, create a small window in the eggshell to expose the chorioallantoic membrane (CAM).

• Induction and Treatment:

  • Moisten a sterile filter paper disc with a solution of b-FGF and place it on the CAM to induce angiogenesis.

  • On day 7, apply the filter paper discs loaded with different doses of 3MCA (e.g., 30 ng and 60 ng) or a control vehicle onto the CAM. A positive control, such as celecoxib, can also be used.

• Incubation: Reseal the eggs and incubate for another 48-72 hours.

• Observation and Imaging: On day 10, open the eggs and observe the CAM under a stereomicroscope. Capture images of the blood vessels around the filter paper discs.

• Quantification: Quantify the anti-angiogenic effect by counting the number of blood vessel branch points or measuring the total blood vessel length within a defined area around the disc using image analysis software.

• Data Analysis: Calculate the percentage of inhibition of angiogenesis compared to the control group.

Proposed Anti-Angiogenic Signaling Pathway

Caption: Proposed pathway for the anti-angiogenic effect of 3-Methoxycinnamic acid.

Conclusion

3-Methoxycinnamic acid presents promising avenues for pharmaceutical research, particularly as an antibiotic resistance breaker and a potential anti-cancer agent. The protocols provided herein offer a foundation for further investigation into its mechanisms of action and therapeutic potential. Further in vivo studies are warranted to validate these in vitro findings and to explore the pharmacokinetic and safety profiles of this compound.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Antibacterial and potentiating activity of 3-methoxycinnamic acid on antibiotics: an in vitro and in silico approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, anti-angiogenic activity and prediction toxicity of (E)-3-(3-methoxyphenyl) propenoic acid - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Methoxycinnamic Acid as a Molecular Probe for Enzyme Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxycinnamic acid and its derivatives are emerging as versatile molecular probes for investigating enzyme structure, function, and inhibition. Their utility spans various enzyme classes, including oxidoreductases like tyrosinase, hydrolases such as cholinesterases and lipases, and lyases like cyclooxygenases. This document provides detailed application notes and experimental protocols for utilizing 3-methoxycinnamic acid and its analogs in enzyme studies, with a focus on their roles as inhibitors and substrates. The information presented is intended to guide researchers in designing and executing experiments to explore enzyme mechanisms and identify potential therapeutic agents.

Applications in Enzyme Inhibition Studies

3-Methoxycinnamic acid and its derivatives have demonstrated significant inhibitory effects on several key enzymes, making them valuable tools for studying enzyme kinetics and for the development of novel inhibitors.

Tyrosinase Inhibition

Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibition is a target for treating hyperpigmentation disorders. Certain methoxycinnamic acid derivatives have been identified as potent tyrosinase inhibitors.

Quantitative Inhibition Data:

Compound	Enzyme	IC50	Ki	Inhibition Type
3-Hydroxy-4-methoxycinnamic acid	Tyrosinase (Monophenolase)	0.13 mmol/L[1]	-	-
3-Hydroxy-4-methoxycinnamic acid	Tyrosinase (Diphenolase)	0.39 mmol/L[1]	0.11 mmol/L[1]	Competitive[1]
4-Methoxycinnamic acid	Tyrosinase (Diphenolase)	0.42 mM[2]	0.458 mM[2]	Noncompetitive[2]
Cinnamic acid	Tyrosinase (Diphenolase)	2.10 mM[2]	1.994 mM[2]	Noncompetitive[2]
4-Hydroxycinnamic acid	Tyrosinase (Diphenolase)	0.50 mM[2]	0.244 mM[2]	Competitive[2]

Experimental Protocol: Tyrosinase Inhibition Assay

This protocol is adapted from studies on tyrosinase inhibition by cinnamic acid derivatives.[1][2]

Materials:

• Mushroom Tyrosinase

• L-DOPA (3,4-dihydroxyphenylalanine)

• 3-Methoxycinnamic acid derivative (inhibitor)

• Sodium Phosphate Buffer (e.g., 0.1 M, pH 6.8)

• Spectrophotometer

Procedure:

• Prepare Solutions:

  • Prepare a stock solution of the inhibitor in a suitable solvent (e.g., DMSO or ethanol).

  • Prepare a stock solution of L-DOPA in the assay buffer.

  • Prepare a solution of mushroom tyrosinase in the assay buffer.

• Assay Mixture:

  • In a cuvette, mix the sodium phosphate buffer, L-DOPA solution, and varying concentrations of the inhibitor.

  • Pre-incubate the mixture at a specific temperature (e.g., 30°C) for a few minutes.

• Initiate Reaction:

  • Add the tyrosinase solution to the cuvette to start the reaction.

• Spectrophotometric Measurement:

  • Immediately measure the increase in absorbance at 475 nm (due to the formation of dopachrome) over time.

• Data Analysis:

  • Calculate the initial reaction velocity from the linear portion of the absorbance vs. time plot.

  • Determine the percentage of inhibition for each inhibitor concentration.

  • Calculate the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

  • To determine the inhibition type and Ki, perform the assay with varying concentrations of both the substrate (L-DOPA) and the inhibitor. Plot the data using a Lineweaver-Burk plot.

Logical Workflow for Tyrosinase Inhibition Assay

Caption: Workflow for determining tyrosinase inhibition by 3-methoxycinnamic acid derivatives.

Cholinesterase Inhibition

Derivatives of 3,4,5-trimethoxycinnamic acid have been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes critical in the regulation of cholinergic neurotransmission.[3] This makes them interesting candidates for the study of neurodegenerative diseases.

Quantitative Inhibition Data:

Compound	Enzyme	IC50 (µM)	Inhibition Type
2-Chlorophenyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate	AChE	46.18[3]	Mixed[3]
2-Chlorophenyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate	BChE	32.46[3]	Mixed[3]
2-Fluorophenyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate	BChE	44.41[3]	-

Experimental Protocol: Cholinesterase Inhibition Assay (Ellman's Method)

This protocol is a standard method for measuring cholinesterase activity and its inhibition.

Materials:

• Acetylcholinesterase (AChE) or Butyrylcholinesterase (BChE)

• Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI) as substrate

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• 3,4,5-trimethoxycinnamate derivative (inhibitor)

• Phosphate Buffer (e.g., 0.1 M, pH 8.0)

• Spectrophotometer

Procedure:

• Prepare Solutions:

  • Prepare stock solutions of the inhibitor in a suitable solvent.

  • Prepare stock solutions of the substrate (ATCI or BTCI) and DTNB in the assay buffer.

  • Prepare a solution of the enzyme (AChE or BChE) in the assay buffer.

• Assay Mixture:

  • In a 96-well plate or cuvettes, add the phosphate buffer, DTNB solution, and varying concentrations of the inhibitor.

  • Add the enzyme solution and incubate for a specific time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Initiate Reaction:

  • Add the substrate solution (ATCI or BTCI) to start the reaction.

• Spectrophotometric Measurement:

  • Immediately measure the increase in absorbance at 412 nm due to the formation of the yellow 5-thio-2-nitrobenzoate anion.

• Data Analysis:

  • Calculate the rate of reaction.

  • Determine the percentage of inhibition for each inhibitor concentration.

  • Calculate the IC50 value.

  • Determine the inhibition type and Ki using Lineweaver-Burk plots.

Cyclooxygenase (COX) Inhibition Pathway

p-Methoxycinnamic acid has been reported to exhibit anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins.[4]

Signaling Pathway for COX Inhibition

Caption: Inhibition of the cyclooxygenase pathway by p-methoxycinnamic acid.

Applications in Enzymatic Synthesis

3-Methoxycinnamic acid can also serve as a substrate in enzyme-catalyzed reactions, particularly for lipases, to produce structured lipids with potential biological activities.

Lipase-Catalyzed Acidolysis

Novozym 435, an immobilized lipase B from Candida antarctica, has been effectively used to catalyze the acidolysis of phosphatidylcholine with 3-methoxycinnamic acid.[5][6] This reaction leads to the formation of 3-methoxycinnamoylated lysophosphatidylcholine.

Experimental Protocol: Enzymatic Synthesis of 3-Methoxycinnamoylated Lysophosphatidylcholine

This protocol is based on the lipase-catalyzed acidolysis of phosphatidylcholine.[5][6]

Materials:

• Egg-yolk Phosphatidylcholine (PC)

• 3-Methoxycinnamic acid (3-OMe-CA)

• Novozym 435 (immobilized lipase)

• Heptane (or other suitable organic solvent)

• Magnetic stirrer with heating

• Nitrogen gas supply

Procedure:

• Reaction Setup:

  • In a reaction vessel, dissolve phosphatidylcholine and 3-methoxycinnamic acid in heptane. A molar ratio of PC to 3-OMe-CA of 1:15 has been shown to be effective.[5][6]

  • Add Novozym 435 to the mixture. An enzyme load of 30% of the total substrate weight is recommended.[5][6]

• Reaction Conditions:

  • Carry out the reaction under a nitrogen atmosphere to prevent oxidation.

  • Maintain the reaction temperature at 50°C with constant stirring (e.g., 300 rpm).

  • The optimal reaction time is typically around 4 days.[5][6]

• Reaction Termination and Product Isolation:

  • Terminate the reaction by filtering off the immobilized enzyme.

  • The products can be isolated and purified using chromatographic techniques such as thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC).

Workflow for Lipase-Catalyzed Synthesis

Caption: General workflow for the enzymatic synthesis of 3-methoxycinnamoylated lysophosphatidylcholine.

Conclusion

3-Methoxycinnamic acid and its derivatives are valuable and versatile tools for enzyme studies. They can act as specific inhibitors, allowing for the detailed investigation of enzyme kinetics and the exploration of potential therapeutic targets. Furthermore, their ability to serve as substrates in enzymatic reactions opens up avenues for the green synthesis of novel bioactive compounds. The protocols and data presented here provide a solid foundation for researchers to incorporate these molecular probes into their studies of enzyme mechanisms and drug discovery efforts.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Enzymatic Production of Biologically Active 3-Methoxycinnamoylated Lysophosphatidylcholine via Regioselctive Lipase-Catalyzed Acidolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzymatic Production of Biologically Active 3-Methoxycinnamoylated Lysophosphatidylcholine via Regioselctive Lipase-Catalyzed Acidolysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Experimental Protocols: Evaluating the Antibacterial Activity of 3-Methoxycinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive set of experimental protocols to evaluate the antibacterial properties of 3-Methoxycinnamic acid (3-MCA). While research indicates that 3-MCA may not possess direct antibacterial activity, it has demonstrated significant potential as an antibiotic potentiator, enhancing the efficacy of existing antibiotics against multidrug-resistant (MDR) bacterial strains.[1][2][3] This application note details the methodologies for determining the Minimum Inhibitory Concentration (MIC), Minimum Bactericidal Concentration (MBC), and synergistic activity of 3-MCA with conventional antibiotics. Furthermore, protocols for investigating the compound's mechanism of action, specifically its effect on bacterial membrane integrity and through time-kill kinetic assays, are provided.

Data Presentation

Intrinsic Antibacterial Activity of 3-Methoxycinnamic Acid

Recent studies have shown that 3-Methoxycinnamic acid does not exhibit direct antibacterial activity against several bacterial strains, with Minimum Inhibitory Concentration (MIC) values consistently recorded as greater than 512 µg/mL.[1][2][3]

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Multidrug-resistant Escherichia coli	> 512	[1][2]
Multidrug-resistant Staphylococcus aureus	> 512	[1][2]

Antibiotic Potentiating Activity of 3-Methoxycinnamic Acid

3-MCA has been shown to significantly reduce the MIC of conventional antibiotics against multidrug-resistant (MDR) bacteria, suggesting its role as a potential antibiotic adjuvant.[1][2]

Bacterial Strain	Antibiotic	Antibiotic MIC (µg/mL)	Antibiotic MIC with 3-MCA (µg/mL)	Fold Reduction	Reference
MDR Escherichia coli	Gentamicin	>512	203.3	60.3% reduction	[1][2]
MDR Staphylococcus aureus	Ampicillin	>512	322.7	37% reduction	[1][2]

Note: The concentration of 3-MCA used in these potentiation studies was sub-inhibitory.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

This protocol outlines the broth microdilution method to determine the MIC and MBC of 3-Methoxycinnamic acid.[4][5][6]

Materials:

• 3-Methoxycinnamic acid (3-MCA)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 27853)[7]

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Protocol:

• Preparation of Bacterial Inoculum:

  • Aseptically pick a few colonies of the test bacterium from a fresh agar plate and inoculate into MHB.

  • Incubate at 37°C with agitation until the culture reaches the mid-logarithmic phase of growth (turbidity equivalent to a 0.5 McFarland standard, approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of 3-MCA Dilutions:

  • Prepare a stock solution of 3-MCA in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the 3-MCA stock solution in MHB in the 96-well plate to achieve a range of desired concentrations.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the 3-MCA dilutions.

  • Include a positive control (bacteria in MHB without 3-MCA) and a negative control (MHB without bacteria).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of 3-MCA that completely inhibits visible bacterial growth.[6]

• MBC Determination:

  • From the wells showing no visible growth, pipette 10 µL of the suspension and plate onto Mueller-Hinton Agar (MHA) plates.

  • Incubate the MHA plates at 37°C for 24 hours.

  • The MBC is the lowest concentration of 3-MCA that results in a ≥99.9% reduction in the initial inoculum count.

Caption: Workflow for MIC and MBC Determination.

Time-Kill Kinetics Assay

This assay evaluates the rate at which 3-MCA, alone or in combination with an antibiotic, kills a bacterial population over time.[8][9][10]

Materials:

• 3-MCA

• Antibiotic of interest

• Bacterial strain

• MHB and MHA

• Sterile flasks or tubes

• Incubator with shaking capabilities

• Colony counter

Protocol:

• Inoculum Preparation:

  • Prepare a bacterial inoculum as described in the MIC/MBC protocol, adjusting the final concentration to approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL in flasks containing MHB.

• Treatment:

  • Add 3-MCA and/or the antibiotic to the flasks at desired concentrations (e.g., 1x, 2x, 4x MIC).

  • Include a growth control (no compound) and a vehicle control.

• Sampling and Plating:

  • Incubate the flasks at 37°C with shaking.

  • At specified time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each flask.

  • Perform serial dilutions of the aliquots in sterile saline or PBS.

  • Plate the dilutions onto MHA plates.

• Data Analysis:

  • Incubate the plates at 37°C for 24 hours and count the colonies to determine the CFU/mL at each time point.

  • Plot the log₁₀ CFU/mL versus time for each treatment. A bactericidal effect is generally defined as a ≥3-log₁₀ reduction (99.9% kill) in CFU/mL from the initial inoculum.[8]

Caption: Time-Kill Kinetics Assay Workflow.

Bacterial Membrane Integrity Assay

This protocol uses fluorescent dyes to assess the effect of 3-MCA on bacterial membrane integrity, often in conjunction with flow cytometry.[11][12][13][14]

Materials:

• 3-MCA

• Bacterial strain

• Phosphate-buffered saline (PBS)

• Fluorescent dyes (e.g., Propidium Iodide (PI) and SYTO Green I)

• Flow cytometer

Protocol:

• Bacterial Preparation:

  • Grow bacteria to the mid-log phase and harvest by centrifugation.

  • Wash the cells with PBS and resuspend to a concentration of approximately 10⁶ CFU/mL.

• Treatment:

  • Expose the bacterial suspension to various concentrations of 3-MCA for a defined period.

  • Include a positive control for membrane damage (e.g., 70% isopropanol) and an untreated negative control.

• Staining:

  • Add the fluorescent dyes (e.g., PI and SYTO Green I) to the bacterial suspensions and incubate in the dark as per the manufacturer's instructions.

• Flow Cytometry Analysis:

  • Analyze the stained samples using a flow cytometer.

  • SYTO Green I will stain all cells (both live and dead), while PI can only enter and stain cells with compromised membranes.

  • The shift in fluorescence intensity will indicate the extent of membrane damage.

Caption: Bacterial Membrane Integrity Assay Workflow.

Conclusion

The provided protocols offer a robust framework for investigating the antibacterial potential of 3-Methoxycinnamic acid. While direct bactericidal or bacteriostatic effects may be limited, its ability to potentiate existing antibiotics warrants further investigation. The combination of MIC/MBC, time-kill kinetics, and membrane integrity assays will provide a comprehensive understanding of the compound's antimicrobial profile and its potential as an adjuvant in combating antibiotic resistance.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Antibacterial and potentiating activity of 3-methoxycinnamic acid on antibiotics: an in vitro and in silico approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aminer.org [aminer.org]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]
• 6. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. emerypharma.com [emerypharma.com]
• 9. nelsonlabs.com [nelsonlabs.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. bio-protocol.org [bio-protocol.org]
• 13. journals.asm.org [journals.asm.org]
• 14. Frontiers | Integrity of the Escherichia coli O157:H7 Cell Wall and Membranes After Chlorine Dioxide Treatment [frontiersin.org]

Application Notes and Protocols for Evaluating 3-Methoxycinnamic Acid Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing the cytotoxic effects of 3-Methoxycinnamic acid on various cell lines. The included protocols for common cell viability assays, data presentation guidelines, and visual representations of experimental workflows and signaling pathways are intended to facilitate reproducible and accurate cytotoxicity evaluations.

Introduction

3-Methoxycinnamic acid, a derivative of cinnamic acid, is a phenolic compound with potential therapeutic applications. Cinnamic acids and their derivatives have demonstrated a range of biological activities, including anticancer effects.[1][2] Evaluating the cytotoxicity of 3-Methoxycinnamic acid is a critical first step in the drug development process to determine its therapeutic window and potential adverse effects. Cell viability assays are essential tools for this purpose, providing quantitative data on how the compound affects cell health and proliferation.

The most common methods to assess the cytotoxicity of cinnamic acid derivatives are the MTT and LDH assays.[1] The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability, while the LDH assay quantifies the release of lactate dehydrogenase from damaged cells, indicating a loss of membrane integrity.[2]

Data Presentation: Quantitative Cytotoxicity Data

The cytotoxic effects of various cinnamic acid derivatives are typically summarized by their half-maximal inhibitory concentration (IC50) values. The IC50 represents the concentration of a compound that inhibits 50% of cell growth or viability. Lower IC50 values are indicative of higher cytotoxicity.[1]

Table 1: Cytotoxicity of Cinnamic Acid Derivatives in Human Cancer Cell Lines

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
trans-Cinnamic acid (t-CA)	HT29 (Colon)	250	[2]
3,4,5-trihydroxycinnamate decyl ester	MCF-7 (Breast)	~3.2	[2]
Methyl-substituted amide derivatives	A-549 (Lung)	10.36 - 11.38	[2]
Substituted cinnamic acyl sulfonamide	MCF-7 (Breast)	0.17 µg/mL	[1]
3,5-dibromo-7,8-dihydroxy-4-methyl-2-oxoquinolin-1(2H)-ylamino	HCT-116 (Colon)	1.89	[1]

Note: The provided data is for various cinnamic acid derivatives and serves as an example of how to present such data. Specific IC50 values for 3-Methoxycinnamic acid would need to be determined experimentally.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells. The amount of formazan produced is directly proportional to the number of viable cells.[2]

Materials:

• 3-Methoxycinnamic acid

• Target cell line(s)

• Complete cell culture medium

• 96-well tissue culture plates

• MTT solution (5 mg/mL in sterile PBS)[3]

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)[1]

• Microplate reader

Protocol:

• Cell Seeding:

  • Harvest and count cells, ensuring viability is above 90%.[4]

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁵ cells/well) in 100 µL of complete culture medium.[1][5]

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[1]

• Compound Treatment:

  • Prepare serial dilutions of 3-Methoxycinnamic acid in culture medium at various concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (e.g., DMSO) and an untreated control.[1]

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[2]

• MTT Addition and Incubation:

  • After the incubation period, add 10-20 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[1][6]

  • Incubate the plate for an additional 2-4 hours at 37°C.[1]

• Solubilization of Formazan:

  • Carefully remove the MTT-containing medium. For adherent cells, aspirate the media. For suspension cells, centrifugation may be necessary before aspiration.[3]

  • Add 100 µL of a solubilization solution to each well to dissolve the purple formazan crystals.[1]

  • Mix thoroughly by gentle shaking on an orbital shaker for about 15 minutes to ensure complete solubilization.[3]

• Absorbance Measurement:

  • Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to subtract background absorbance.[1][3]

• Data Analysis:

  • The absorbance values are proportional to the number of viable cells.

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control group.

  • Determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.[1]

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[7]

Materials:

• 3-Methoxycinnamic acid

• Target cell line(s)

• Complete cell culture medium (preferably with low serum, e.g., 1%)[7]

• 96-well tissue culture plates

• LDH Cytotoxicity Assay Kit (containing LDH Reaction Solution, Stop Solution, and Lysis Solution)

• Microplate reader

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at an optimal density (e.g., 1-5 x 10⁴ cells/well) in 100 µL of culture medium.[7]

  • Incubate the plate for 24 hours at 37°C and 5% CO₂.[7]

• Compound Treatment and Controls:

  • Prepare serial dilutions of 3-Methoxycinnamic acid in culture medium.

  • Add 10 µL of the compound dilutions to the respective wells.

  • Set up the following controls in triplicate:[7]

    • Spontaneous LDH release: Add 10 µL of medium to untreated cells.

    • Maximum LDH release (Lysis Control): Add 10 µL of Lysis Solution to untreated cells. This serves as a measure of the total releasable LDH.[7]

    • Background Control: Medium without cells.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for the desired exposure time (e.g., 6-48 hours).[7]

• LDH Measurement:

  • After incubation, centrifuge the plate at approximately 400 x g for 5 minutes to pellet the cells (optional but recommended).[8]

  • Carefully transfer 50-100 µL of the supernatant from each well to a new 96-well plate.[8]

  • Add the LDH Reaction Solution from the kit to each well containing the supernatant.

  • Incubate the plate at room temperature for up to 30 minutes, protected from light.[8]

  • Add the Stop Solution from the kit to each well.

• Absorbance Measurement:

  • Measure the absorbance at 490 nm using a microplate reader.[8]

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

Visualizations

Caption: Workflow for assessing 3-Methoxycinnamic acid cytotoxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. texaschildrens.org [texaschildrens.org]
• 5. benchchem.com [benchchem.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. tiarisbiosciences.com [tiarisbiosciences.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for the Study of 3-Methoxycinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of in vitro and in silico methodologies for investigating the biological activities of 3-Methoxycinnamic acid (3-MCA). The protocols outlined below are intended to serve as a guide for studying its potential as an antibiotic modulator, antioxidant, anticancer, and neuroprotective agent.

Biological Activities of 3-Methoxycinnamic Acid

3-Methoxycinnamic acid is a derivative of cinnamic acid, a naturally occurring phenolic compound. While 3-MCA itself may not exhibit strong direct biological effects, it has shown potential as a modulator of other therapeutic agents and possesses various biological activities.

Antibiotic Potentiation: Studies have shown that 3-MCA does not have direct antibacterial activity, with a Minimum Inhibitory Concentration (MIC) greater than 512 μg/mL.[1][2][3] However, it significantly enhances the efficacy of conventional antibiotics against multidrug-resistant bacteria. For instance, it has been observed to reduce the MIC of gentamicin against Escherichia coli and ampicillin against Staphylococcus aureus.[1][2]

Anticancer Potential: While direct studies on the anticancer effects of 3-MCA are limited, other methoxycinnamic acid derivatives have demonstrated antiproliferative and antimetastatic properties.[4] For example, a related compound, α-cyano-4-hydroxy-3-methoxycinnamic acid, has been shown to induce apoptosis in human breast cancer cells.[5]

Neuroprotective Properties: Methoxy derivatives of cinnamic acid have been found to possess neuroprotective activities.[6] In vitro studies using human neuroblastoma cell lines (SH-SY5Y) are a common model to investigate the neuroprotective effects of compounds against oxidative stress-induced cell death.[7][8][9]

Antioxidant Activity: Phenolic acids are well-known for their antioxidant properties. The antioxidant capacity of 3-MCA and its derivatives can be evaluated using standard in vitro assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.[1][4][10]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for 3-Methoxycinnamic acid and its derivatives from various in vitro and in silico studies.

Table 1: In Vitro Antibiotic Potentiation of 3-Methoxycinnamic Acid

Bacterial Strain	Antibiotic	MIC Reduction (%)	Reference
Multidrug-resistant Escherichia coli	Gentamicin	60.3	[1][2]
Multidrug-resistant Staphylococcus aureus	Ampicillin	37	[1][2]

Table 2: In Silico ADMET Predictions for 3-Methoxycinnamic Acid

Property	Prediction	Reference
Drug-like Properties	Good	[1][2][3]
Intestinal Absorption	Low	[1][2][3]
P-glycoprotein Interaction	No	[1][2][3]
Blood-Brain Barrier Penetration	Effective	[1][2][3]
Hepatotoxicity	Potential Risk	[1][2][3]

Table 3: In Silico Molecular Docking of Methoxycinnamic Acid Derivatives

Compound	Target Receptor	Binding Affinity (kcal/mol)	Reference
Ferulic acid (4-hydroxy-3-methoxycinnamic acid)	2IOG (MCF-7 receptor)	-6.96	[11][12][13]
4-(4-methyl) benzoyloxy-3-methoxycinnamic acid	EGFR (PDB ID: 3W33)	-8.81	[14]

In Vitro Experimental Protocols

Protocol for Assessing Anticancer Activity: MTT Assay

This protocol describes the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of 3-MCA on a cancer cell line (e.g., MCF-7 for breast cancer).

Principle: The MTT assay is a colorimetric assay that measures cell viability.[11] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[2][15] The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance of the solubilized crystals.[11]

Materials:

• Cancer cell line (e.g., MCF-7)

• Complete culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 3-Methoxycinnamic acid (stock solution in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 3-MCA in culture medium from the stock solution. After 24 hours, remove the medium from the wells and add 100 µL of the medium containing various concentrations of 3-MCA. Include a vehicle control (medium with the same concentration of DMSO used for the highest 3-MCA concentration) and an untreated control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[15]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[15] Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[15]

• Data Analysis: Calculate the percentage of cell viability for each concentration of 3-MCA compared to the untreated control. Plot the cell viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol for Assessing Antioxidant Activity: DPPH and ABTS Assays

These protocols describe two common methods for evaluating the free radical scavenging activity of 3-MCA.

Principle: The DPPH assay measures the ability of an antioxidant to scavenge the stable DPPH radical. The reduction of DPPH is accompanied by a color change from violet to yellow, which can be measured spectrophotometrically.[1]

Materials:

• 3-Methoxycinnamic acid (dissolved in methanol)

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (0.1 mM in methanol)

• Methanol

• 96-well plate or cuvettes

• Spectrophotometer

Procedure:

• Sample Preparation: Prepare different concentrations of 3-MCA in methanol.

• Reaction Mixture: In a 96-well plate, add 100 µL of each 3-MCA concentration to different wells. Add 100 µL of the DPPH working solution to each well.

• Controls: Prepare a blank (methanol only) and a control (methanol and DPPH solution).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at approximately 517 nm.[1]

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100 Plot the percentage of scavenging against the concentration of 3-MCA to determine the IC50 value.

Principle: The ABTS assay involves the generation of the ABTS radical cation (ABTS•+), which has a characteristic blue-green color. Antioxidants in the sample reduce the ABTS•+, leading to a decrease in absorbance.[1]

Materials:

• 3-Methoxycinnamic acid (dissolved in a suitable solvent)

• ABTS solution (7 mM)

• Potassium persulfate solution (2.45 mM)

• Ethanol or phosphate-buffered saline (PBS)

• 96-well plate or cuvettes

• Spectrophotometer

Procedure:

• ABTS•+ Solution Preparation: Mix equal volumes of ABTS and potassium persulfate solutions and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical. Dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare different concentrations of 3-MCA.

• Reaction Mixture: In a 96-well plate, add 10 µL of each 3-MCA concentration to different wells. Add 190 µL of the diluted ABTS•+ solution.[1]

• Incubation: Incubate the plate at room temperature for 6-10 minutes.[1]

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Data Analysis: Calculate the percentage of ABTS radical scavenging activity as described for the DPPH assay and determine the IC50 value.

Protocol for Assessing Neuroprotective Activity

This protocol uses the human neuroblastoma SH-SY5Y cell line to assess the neuroprotective effects of 3-MCA against hydrogen peroxide (H2O2)-induced oxidative stress.

Principle: H2O2 is an oxidizing agent that induces oxidative stress and apoptosis in neuronal cells.[7] This assay evaluates the ability of 3-MCA to protect SH-SY5Y cells from H2O2-induced cell death, which is measured using the MTT assay.

Materials:

• SH-SY5Y human neuroblastoma cell line

• Complete culture medium (e.g., DMEM/F12 with 10% FBS and 1% penicillin-streptomycin)

• 3-Methoxycinnamic acid (stock solution in DMSO)

• Hydrogen peroxide (H2O2)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.[7]

• Pre-treatment with 3-MCA: Treat the cells with various non-toxic concentrations of 3-MCA for 24 hours.[7]

• Induction of Oxidative Stress: After pre-treatment, expose the cells to a pre-determined toxic concentration of H2O2 (e.g., 500 µM) for a specified duration (e.g., 90 minutes).[7]

• Cell Viability Assessment: Following H2O2 exposure, assess cell viability using the MTT assay as described in Protocol 3.1 (steps 4-7).

• Data Analysis: Compare the viability of cells pre-treated with 3-MCA and exposed to H2O2 with cells exposed to H2O2 alone. An increase in cell viability in the presence of 3-MCA indicates a neuroprotective effect.

In Silico Protocols

Protocol for ADMET Prediction

Principle: In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction uses computational models to estimate the pharmacokinetic and toxicological properties of a compound. Various online platforms and software are available for this purpose.

Software/Platforms:

• ADMETlab 2.0[15]

• pkCSM[11]

• SwissADME

• RDKit (for custom scripts)[16]

Procedure:

• Input Compound Structure: Obtain the SMILES (Simplified Molecular Input Line Entry System) string or draw the 2D structure of 3-Methoxycinnamic acid.

• Select Prediction Platform: Choose a suitable ADMET prediction platform.

• Run Prediction: Input the compound structure into the platform and run the prediction for various ADMET properties.

• Analyze Results: Analyze the predicted values for properties such as:

  • Absorption: Caco-2 permeability, human intestinal absorption.

  • Distribution: Blood-brain barrier permeability, plasma protein binding.

  • Metabolism: Cytochrome P450 (CYP) enzyme inhibition/substrate.

  • Excretion: Total clearance.

  • Toxicity: Hepatotoxicity, mutagenicity (e.g., AMES test), cardiotoxicity (e.g., hERG inhibition).

Protocol for Molecular Docking

Principle: Molecular docking is a computational technique that predicts the preferred orientation of a ligand (3-MCA) when bound to a target protein to form a stable complex. It helps in understanding the binding mode and affinity of the ligand to the protein's active site.

Software:

• Ligand Preparation: ChemDraw, Avogadro

• Protein Preparation: UCSF Chimera, PyMOL

• Docking Software: AutoDock Vina, PyRx

• Visualization: Discovery Studio, UCSF Chimera

Procedure:

• Ligand Preparation:

  • Draw the 2D structure of 3-Methoxycinnamic acid and convert it to a 3D structure.

  • Perform energy minimization using a suitable force field (e.g., MMFF94).

  • Save the ligand in a suitable format (e.g., .pdb or .mol2).

• Protein Preparation:

  • Download the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

  • Prepare the protein by removing water molecules and heteroatoms, adding polar hydrogens, and assigning charges.

• Grid Box Generation:

  • Define the binding site on the protein and generate a grid box that encompasses this site.

• Molecular Docking:

  • Run the docking simulation using software like AutoDock Vina. The software will generate multiple binding poses of the ligand in the protein's active site.

• Analysis of Results:

  • Analyze the docking results to identify the pose with the best binding affinity (lowest binding energy).

  • Visualize the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein residues in the binding site.

Visualizations

Caption: Experimental workflow for studying 3-Methoxycinnamic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alpha cyano-4-hydroxy-3-methoxycinnamic acid inhibits proliferation and induces apoptosis in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nrfhh.com [nrfhh.com]
• 7. Neuroprotective Activity of Mentha Species on Hydrogen Peroxide-Induced Apoptosis in SH-SY5Y Cells [mdpi.com]
• 8. Neuroprotective Effect of Resveratrol Propionate Esters on Apoptosis of SH-SY5Y Cells Induced by Hydrogen Peroxide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neuroprotective effects of hesperetin on H2O2-induced damage in neuroblastoma SH-SY5Y cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. neurology.magnusconferences.com [neurology.magnusconferences.com]
• 11. benchchem.com [benchchem.com]
• 12. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. bio-protocol.org [bio-protocol.org]
• 15. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving the Solubility of 3-Methoxycinnamic Acid for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the solubility of 3-Methoxycinnamic acid in in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is 3-Methoxycinnamic acid and what are its common applications in in vitro research?

3-Methoxycinnamic acid is a derivative of cinnamic acid, a naturally occurring organic acid.[1][2][3][4] In in vitro research, it and its derivatives are investigated for a variety of potential therapeutic properties, including anti-inflammatory, and anticancer activities.[5][6]

Q2: What are the main challenges in dissolving 3-Methoxycinnamic acid for in vitro experiments?

Like many cinnamic acid derivatives, 3-Methoxycinnamic acid has limited solubility in aqueous solutions such as cell culture media. This can lead to precipitation, making it difficult to achieve the desired concentrations for experiments and potentially causing inaccurate results.

Q3: In which solvents is 3-Methoxycinnamic acid soluble?

3-Methoxycinnamic acid is generally soluble in organic solvents. While specific quantitative data is limited, it is known to be soluble in dimethyl sulfoxide (DMSO) and methanol.[7][8]

Troubleshooting Guide: Precipitation of 3-Methoxycinnamic Acid in In Vitro Assays

Precipitation of 3-Methoxycinnamic acid during your experiments can be a significant issue. Below is a guide to help you identify the cause and find a solution.

Observation	Potential Cause	Recommended Solution
Precipitate forms immediately upon addition to aqueous media.	Solvent Shock: Rapidly adding a concentrated organic stock solution to an aqueous medium can cause the compound to precipitate out.	1. Slow Dilution: Add the stock solution dropwise to the pre-warmed (37°C) aqueous medium while gently vortexing or swirling. 2. Serial Dilution: Perform a serial dilution of the stock solution in the aqueous medium to gradually decrease the solvent concentration.
Precipitate forms over time in the incubator.	Exceeding Solubility Limit: The concentration of 3-Methoxycinnamic acid in the final solution may be above its solubility limit in the specific medium at 37°C. pH Shift: Cellular metabolism can alter the pH of the culture medium, affecting the solubility of the compound.	1. Determine Maximum Solubility: Perform a solubility test to find the highest concentration of 3-Methoxycinnamic acid that remains in solution in your specific medium over the desired time course. 2. Use a Lower Concentration: If possible, adjust your experimental design to use a concentration of 3-Methoxycinnamic acid that is below its solubility limit. 3. pH Buffering: Ensure your cell culture medium is adequately buffered to maintain a stable pH.
Cloudiness or film appears on the surface of the medium.	Low-Level Precipitation: Fine, dispersed precipitate that is not immediately visible as distinct particles.	1. Microscopic Examination: Examine a sample of the medium under a microscope to confirm the presence of a precipitate. 2. Filtration: After dilution, filter the final solution through a 0.22 µm sterile filter to remove any undissolved particles before adding it to your cells.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 3-Methoxycinnamic Acid in DMSO

This protocol describes the preparation of a concentrated stock solution, which can then be diluted to the desired final concentration for your in vitro assay.

Materials:

• 3-Methoxycinnamic acid powder

• Anhydrous dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Weighing: Accurately weigh out 17.82 mg of 3-Methoxycinnamic acid (Molecular Weight: 178.18 g/mol ).

• Dissolving: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of anhydrous DMSO to the tube.

• Mixing: Vortex the tube until the 3-Methoxycinnamic acid is completely dissolved. The solution should be clear.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Protocol 2: Dilution of 3-Methoxycinnamic Acid Stock Solution for Cell Culture Experiments

This protocol outlines the steps for diluting the DMSO stock solution into your cell culture medium to minimize the risk of precipitation.

Materials:

• 10 mM stock solution of 3-Methoxycinnamic acid in DMSO

• Pre-warmed (37°C) complete cell culture medium

• Sterile conical tubes or multi-well plates

Procedure:

• Determine Final Concentration: Decide on the final concentration of 3-Methoxycinnamic acid required for your experiment.

• Intermediate Dilution (Recommended):

  • Prepare an intermediate dilution of the stock solution in a small volume of pre-warmed medium. For example, to achieve a final concentration of 10 µM, you can first dilute the 10 mM stock 1:100 in medium to get a 100 µM intermediate solution.

  • Gently mix the intermediate dilution.

• Final Dilution:

  • Add the required volume of the intermediate dilution (or the stock solution if not performing an intermediate dilution) to the final volume of pre-warmed cell culture medium in your experimental vessel (e.g., multi-well plate or flask).

  • For example, to get 10 µM from a 100 µM intermediate solution, add 100 µL of the intermediate solution to 900 µL of medium.

• Mixing: Gently swirl the culture vessel to ensure even distribution of the compound.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to the medium without the 3-Methoxycinnamic acid.

Signaling Pathways and Experimental Workflows

Potential Signaling Pathways Modulated by Cinnamic Acid Derivatives

Cinnamic acid and its derivatives have been reported to modulate various signaling pathways involved in inflammation and cell proliferation. While direct evidence for 3-Methoxycinnamic acid is still emerging, related compounds are known to affect the following pathways:

• NF-κB Signaling Pathway: Cinnamic acid derivatives have been shown to inhibit the activation of the NF-κB signaling pathway, which plays a key role in the inflammatory response.[9]

• MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is another important pathway in cell signaling that can be influenced by cinnamic acid derivatives.[5]

Below are diagrams illustrating a generalized experimental workflow for studying the effect of 3-Methoxycinnamic acid on a target signaling pathway.

Caption: Experimental workflow for analyzing the effect of 3-Methoxycinnamic acid on a signaling pathway.

Caption: Simplified overview of the NF-κB signaling pathway, a potential target of 3-Methoxycinnamic acid.

References

• 1. 3-Methoxycinnamic acid [webbook.nist.gov]
• 2. 3-Methoxycinnamic acid | 6099-04-3 [amp.chemicalbook.com]
• 3. 3-Methoxycinnamic Acid | C10H10O3 | CID 637668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3,4,5-Trihydroxycinnamic Acid Inhibits Lipopolysaccharide-Induced Inflammatory Response through the Activation of Nrf2 Pathway in BV2 Microglial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]
• 8. 3-Methoxycinnamic acid | 6099-04-3 [chemicalbook.com]
• 9. toolify.ai [toolify.ai]

Recrystallization techniques for purifying crude 3-Methoxycinnamic acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of crude 3-methoxycinnamic acid using recrystallization techniques. Below you will find troubleshooting advice, frequently asked questions, experimental protocols, and solubility data to assist in your laboratory work.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of 3-methoxycinnamic acid in a question-and-answer format.

Q1: My crude 3-methoxycinnamic acid does not fully dissolve in the hot solvent, even after adding a large amount. What should I do?

A1: There are two likely reasons for this issue. First, you may have insoluble impurities in your crude sample. In this case, you should perform a hot filtration to remove the insoluble material. To do this, add a slight excess of hot solvent to ensure the 3-methoxycinnamic acid is fully dissolved, then quickly filter the hot solution through a pre-heated funnel with fluted filter paper. The second possibility is that you have not added enough solvent or the solvent is not yet at its boiling point. Ensure your solvent is boiling and add it portion-wise until your product dissolves.

Q2: After dissolving my compound and letting the solution cool, no crystals have formed. What went wrong?

A2: The absence of crystal formation is a common issue that can be resolved with a few techniques. It's possible that too much solvent was used, resulting in a solution that is not saturated enough for crystals to form. To remedy this, you can gently heat the solution to evaporate some of the solvent and then allow it to cool again. If the solution is clear, you can try to induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution or by adding a "seed crystal" of pure 3-methoxycinnamic acid.

Q3: The product "oiled out" instead of forming crystals. How can I fix this?

A3: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This can happen if the boiling point of the solvent is higher than the melting point of the solute. To resolve this, you can try reheating the solution to dissolve the oil, adding a small amount of additional solvent, and then allowing it to cool more slowly. Using a mixed solvent system can also sometimes prevent this issue.

Q4: My final product has a low yield. How can I improve it?

A4: A low yield can result from several factors. Using too much solvent during recrystallization is a primary cause, as a significant portion of your product will remain in the mother liquor. Ensure you are using the minimum amount of hot solvent necessary to dissolve your crude product. Additionally, make sure the solution is sufficiently cooled in an ice bath to maximize crystal formation before filtration. Finally, avoid washing the collected crystals with excessive amounts of cold solvent, as this can also dissolve some of your product.

Q5: The crystals formed very quickly and appear as a fine powder. Is this a problem?

A5: Rapid crystallization can trap impurities within the crystal lattice, reducing the effectiveness of the purification. Ideally, crystals should form slowly. If your product "crashes out" of solution too quickly, try reheating the flask to redissolve the solid, adding a small amount of extra solvent, and allowing the solution to cool more gradually. Insulating the flask can help slow down the cooling process.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing 3-methoxycinnamic acid?

Q2: How can I determine the purity of my recrystallized 3-methoxycinnamic acid?

A2: The purity of your product can be assessed by its melting point and through techniques like Thin Layer Chromatography (TLC). Pure 3-methoxycinnamic acid has a sharp melting point range of approximately 116-119 °C. A broad or depressed melting point range indicates the presence of impurities. Comparing the TLC of your recrystallized product with the crude material against a pure standard can also indicate the success of the purification.

Q3: Can I reuse the mother liquor to recover more product?

A3: Yes, it is possible to recover more product from the mother liquor. You can concentrate the mother liquor by evaporating some of the solvent and then cooling it to obtain a second crop of crystals. However, be aware that this second crop may be less pure than the first.

Solubility Data

Precise quantitative solubility data for 3-methoxycinnamic acid in various solvents at different temperatures is not widely published. However, based on the behavior of similar aromatic carboxylic acids, the following qualitative solubility trends can be expected:

Solvent	Solubility at Room Temperature	Solubility at Boiling Point
Water	Low	Moderate
Methanol	High	Very High
Ethanol	High	Very High
Ethanol/Water Mixture	Variable (depends on ratio)	High
Methanol/Water Mixture	Variable (depends on ratio)	High

Experimental Protocol: Recrystallization of Crude 3-Methoxycinnamic Acid

This protocol outlines a general procedure for the purification of crude 3-methoxycinnamic acid using a mixed solvent system of ethanol and water.

Materials:

• Crude 3-methoxycinnamic acid

• Ethanol

• Deionized water

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and flask

• Filter paper

• Glass stirring rod

• Ice bath

Procedure:

• Dissolution: Place the crude 3-methoxycinnamic acid in an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely. Heat the solution to boiling.

• Addition of Anti-solvent: To the boiling ethanol solution, add hot water dropwise until the solution becomes faintly cloudy. This indicates that the solution is saturated.

• Clarification: Add a few drops of hot ethanol to the cloudy solution until it becomes clear again.

• Cooling and Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Allow the crystals to dry completely on the filter paper or in a desiccator.

• Analysis: Determine the melting point of the dried crystals to assess their purity.

Recrystallization Workflow

Caption: A flowchart illustrating the key steps in the recrystallization of 3-methoxycinnamic acid.

Technical Support Center: Optimizing Reaction Conditions for 3-Methoxycinnamic Acid Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the synthesis of 3-methoxycinnamic acid. This guide offers detailed methodologies and data-driven insights to streamline your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3-methoxycinnamic acid?

A1: The most prevalent methods for synthesizing 3-methoxycinnamic acid include the Knoevenagel condensation, the Perkin reaction, and to a lesser extent, the Wittig and Horner-Wadsworth-Emmons reactions. The Knoevenagel condensation often involves the reaction of 3-methoxybenzaldehyde with malonic acid in the presence of a basic catalyst like pyridine and piperidine.[1][2] The Perkin reaction utilizes the condensation of 3-methoxybenzaldehyde with acetic anhydride and an alkali salt like sodium acetate.[3][4]

Q2: I am getting a low yield in my 3-methoxycinnamic acid synthesis. What are the general factors I should investigate?

A2: Low yields in these types of condensation reactions can often be attributed to several key factors:

• Catalyst Activity: The base catalyst may be impure, deactivated (e.g., by moisture), or used in a suboptimal concentration.[5]

• Reaction Equilibrium: The formation of water as a byproduct can shift the reaction equilibrium back to the reactants.[5]

• Reaction Temperature and Time: The temperature may be too low for the reaction to proceed efficiently, or the reaction time may be insufficient for complete conversion.[5][6] Conversely, excessively high temperatures can lead to side reactions and degradation.[6]

• Purity of Reagents: The purity of the starting materials, particularly the 3-methoxybenzaldehyde and the active methylene compound or anhydride, is crucial. Impurities can inhibit the reaction or lead to unwanted byproducts.

Q3: How can I effectively purify the crude 3-methoxycinnamic acid product?

A3: Recrystallization is the most common and effective method for purifying crude 3-methoxycinnamic acid.[7] A common procedure involves dissolving the crude product in a suitable solvent or solvent mixture (e.g., a water:ethanol mixture) and allowing it to slowly cool, which facilitates the formation of pure crystals.[6][7] Washing the crude product with cold water after filtration can also help remove water-soluble impurities.[8] For colored impurities, washing the dissolved product with a solvent like ethyl acetate or treating it with activated charcoal can be effective before recrystallization.[7][9]

Troubleshooting Guides

Knoevenagel Condensation

Issue 1: Low or No Product Formation

• Possible Cause: Inactive or insufficient catalyst.

  • Solution: Use freshly opened or purified pyridine and piperidine. Ensure the correct molar ratio of the catalyst is used. For a greener alternative, consider using ammonium salts like ammonium bicarbonate.[7]

• Possible Cause: Water inhibiting the reaction.

  • Solution: If using a solvent like toluene, employ a Dean-Stark apparatus to azeotropically remove water as it forms.[10]

• Possible Cause: Suboptimal reaction temperature.

  • Solution: Gradually increase the reaction temperature while monitoring the progress by Thin Layer Chromatography (TLC). A typical temperature range is 80-115°C.[8]

Issue 2: Formation of a Tar-like Substance

• Possible Cause: Excessively high reaction temperature or prolonged reaction time.

  • Solution: Reduce the reaction temperature and monitor the reaction closely by TLC to determine the optimal reaction time.

• Possible Cause: High concentration of reactants.

  • Solution: Ensure adequate stirring and consider using a solvent to aid in heat distribution and prevent localized overheating.

Perkin Reaction

Issue 1: Low Yield of 3-Methoxycinnamic Acid

• Possible Cause: Deactivated catalyst.

  • Solution: Use anhydrous sodium acetate as the catalyst. The presence of moisture can significantly reduce its effectiveness.[5]

• Possible Cause: Incomplete reaction.

  • Solution: Ensure the reaction is heated at a sufficiently high temperature (typically 160-180°C) for an adequate duration (3-5 hours).[6]

Issue 2: Product is Difficult to Purify

• Possible Cause: Presence of unreacted 3-methoxybenzaldehyde.

  • Solution: During workup, after neutralizing the reaction mixture with a base, the unreacted aldehyde can be separated using a separatory funnel.[9]

• Possible Cause: Formation of polymeric side products.

  • Solution: Avoid excessively high temperatures and prolonged heating.[6] Purify the crude product by recrystallization.

Data Presentation

Table 1: Comparison of Reaction Conditions for 3-Methoxycinnamic Acid Synthesis via Knoevenagel Condensation

Aldehyde	Active Methylene Compound	Catalyst/Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
m-Methoxybenzaldehyde	Malonic Acid	Pyridine	Dimethylbenzene	80	2	93.9	[1]
3,4,5-Trimethoxybenzaldehyde	Malonic Acid	Ammonium Bicarbonate	Ethyl Acetate	140	2	73	[7]
2,3-Dimethoxybenzaldehyde	Malonic Acid	Piperidine/Pyridine	Pyridine	80-115	4	87-98	[8]
4-Methoxybenzaldehyde	Malonic Acid	Pyridine/β-alanine	Toluene	Reflux	4	95 (ester)	[11]

Table 2: Reaction Conditions for Cinnamic Acid Synthesis via Perkin Reaction

Aldehyde	Anhydride	Base	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzaldehyde	Acetic Anhydride	Sodium Acetate	160-180	3-5	High (unspecified)	[6]
p-Methoxybenzaldehyde	Acetic Anhydride	Sodium Acetate	50 (sonication)	1	2.09	[12]

Experimental Protocols

Protocol 1: Knoevenagel Condensation for 3-Methoxycinnamic Acid Synthesis[1]

• Reaction Setup: In a suitable reactor, add 1361 mg of m-methoxybenzaldehyde and 20 mL of dimethylbenzene.

• Reagent Addition: While stirring at room temperature, add 3 mL of malonic acid. Continue stirring for 30 minutes.

• Catalyst Addition: Add 1000 mg of pyridine to the mixture.

• Reaction: Heat the reaction mixture to 80°C and continue stirring for 2 hours.

• Work-up and Purification: After the reaction is complete, cool the mixture and proceed with standard post-treatment and purification processes to obtain 3-methoxycinnamic acid.

Protocol 2: Perkin Reaction for Cinnamic Acid Synthesis (Adapted for 3-Methoxycinnamic Acid)[6]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1 equivalent of 3-methoxybenzaldehyde, 1.5 equivalents of acetic anhydride, and 1 equivalent of anhydrous sodium acetate.

• Reaction: Heat the mixture in an oil bath at 160-180°C for 3-5 hours.

• Work-up: Allow the mixture to cool slightly and then pour it into a beaker of cold water while stirring to precipitate the crude product.

• Purification: Collect the solid by vacuum filtration and wash it with cold water. The crude product can be further purified by recrystallization.

Mandatory Visualization

Caption: Experimental workflow for the Knoevenagel synthesis of 3-Methoxycinnamic acid.

Caption: Troubleshooting logic for addressing low yield in 3-Methoxycinnamic acid synthesis.

References

• 1. CN108863773A - The preparation method of 3- methoxy cinnamic acid - Google Patents [patents.google.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. SATHEE: Perkin Reaction Mechanism [satheeneet.iitk.ac.in]
• 4. Perkin reaction - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Sciencemadness Discussion Board - Synthesis of 3,4,5-trimethoxy cinnamic acid using green Knoevenagel condensation - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. fchpt.stuba.sk [fchpt.stuba.sk]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. jurnal.uns.ac.id [jurnal.uns.ac.id]

Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 3-Methoxycinnamic Acid

This technical support guide is designed for researchers, scientists, and drug development professionals encountering peak tailing during the HPLC analysis of 3-Methoxycinnamic acid. This document provides a series of troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format to directly address and resolve common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it identified?

A1: Peak tailing in HPLC refers to a peak shape distortion where the latter half of the peak is broader than the front half, resulting in an asymmetrical peak.[1] An ideal chromatographic peak should be symmetrical, resembling a Gaussian distribution.[1] Peak tailing is quantitatively measured by the tailing factor (Tf) or asymmetry factor (As). A value greater than 1 indicates peak tailing, with values above 1.2 often considered significant.[2] This can compromise the accuracy of peak integration, reduce resolution between adjacent peaks, and affect the overall reproducibility of the analysis.[2]

Q2: What are the primary causes of peak tailing for an acidic compound like 3-Methoxycinnamic acid?

A2: For acidic compounds such as 3-Methoxycinnamic acid, the most common causes of peak tailing in reversed-phase HPLC include:

• Secondary Silanol Interactions: Residual, unreacted silanol groups (Si-OH) on the surface of the silica-based stationary phase can interact with the polar functional groups of the analyte. These interactions create a secondary, undesirable retention mechanism that leads to peak tailing.[3]

• Inappropriate Mobile Phase pH: The pH of the mobile phase plays a critical role in the ionization state of both the analyte and the residual silanol groups.[4][5] If the mobile phase pH is close to the pKa of 3-Methoxycinnamic acid (approximately 4.38), a mixed population of ionized and non-ionized analyte molecules will exist, leading to broadened and tailing peaks.[6]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, resulting in distorted peak shapes, including tailing.

• Extra-Column Volume: Excessive volume from tubing, fittings, or the detector flow cell can cause the analyte band to spread, leading to peak tailing. This is particularly noticeable for early-eluting peaks.

• Column Degradation: Over time, the stationary phase can degrade, or the column can become contaminated or develop a void at the inlet, all of which can negatively impact peak shape.[2]

Q3: How does the mobile phase pH specifically affect the peak shape of 3-Methoxycinnamic acid?

A3: The pKa of 3-Methoxycinnamic acid is approximately 4.38. To ensure a sharp, symmetrical peak, the mobile phase pH should be adjusted to be at least 1.5 to 2 pH units below the pKa. At a lower pH (e.g., pH 2.5-3.0), the carboxylic acid group of 3-Methoxycinnamic acid will be predominantly in its protonated (non-ionized) form. This minimizes secondary interactions with the stationary phase and promotes a single, well-defined retention mechanism, resulting in improved peak symmetry.[2][7] Conversely, a mobile phase pH near the pKa will result in both ionized and non-ionized forms of the acid co-existing, leading to peak broadening and tailing.[6]

Troubleshooting Guides

Guide 1: Diagnosing the Cause of Peak Tailing

This guide will help you systematically identify the root cause of peak tailing in your 3-Methoxycinnamic acid analysis.

Step 1: Observe the Chromatogram

• Question: Are all peaks in the chromatogram tailing, or is it specific to the 3-Methoxycinnamic acid peak?

  • All peaks tailing: This suggests a systemic issue, such as a problem with the column, extra-column volume, or a mismatched sample solvent.

  • Only the 3-Methoxycinnamic acid peak (or other polar/acidic peaks) is tailing: This points towards a chemical interaction issue, likely related to the mobile phase pH or secondary silanol interactions.

Step 2: Evaluate for Column Overload

• Question: Does the peak shape improve upon diluting the sample?

  • Action: Prepare and inject a 10-fold and 100-fold dilution of your sample.

  • Interpretation: If the tailing factor improves significantly with dilution, you are likely experiencing mass overload. Reduce your sample concentration. If the tailing is consistent across different concentrations, the issue is not overload.

The following diagram illustrates a logical workflow for troubleshooting peak tailing:

Caption: A step-by-step workflow for diagnosing HPLC peak tailing.

Guide 2: Mitigating Chemical and Method-Related Tailing

If you suspect a chemical or method-specific issue is causing peak tailing for 3-Methoxycinnamic acid, follow these steps.

Q: How can I improve peak shape by modifying the mobile phase?

A: Adjusting the mobile phase is often the most effective way to reduce peak tailing for acidic analytes.

• pH Adjustment: The most critical parameter to optimize is the mobile phase pH. For 3-Methoxycinnamic acid (pKa ≈ 4.38), lower the pH of the aqueous portion of your mobile phase to between 2.5 and 3.0. This can be achieved by adding a small amount of an acid, such as 0.1% formic acid or 0.1% phosphoric acid. This ensures the analyte is in its non-ionized form, minimizing secondary interactions.

• Buffer Strength: Ensure your buffer concentration is adequate, typically between 10-25 mM, to maintain a consistent pH throughout the analysis.

The following diagram illustrates the chemical interactions leading to peak tailing and how pH adjustment can mitigate this effect.

Caption: Chemical interactions causing peak tailing and its mitigation.

Data Presentation

The following table provides representative data on how the mobile phase pH can affect the peak asymmetry factor for an acidic analyte like 3-Methoxycinnamic acid.

Mobile Phase pH	Analyte State	Expected Asymmetry Factor (As)	Peak Shape
2.5	Predominantly Non-ionized	1.0 - 1.2	Symmetrical
3.5	Partially Ionized	1.3 - 1.6	Moderate Tailing
4.5 (near pKa)	~50% Ionized	> 1.7	Significant Tailing
5.5	Predominantly Ionized	> 1.5	Tailing (due to silanol interactions)

Experimental Protocols

Protocol 1: Mobile Phase Preparation for Symmetrical Peaks

This protocol details the preparation of a mobile phase at an optimal pH to minimize peak tailing for 3-Methoxycinnamic acid.

Objective: To prepare a mobile phase with a pH of approximately 2.8.

Materials:

• HPLC-grade water

• HPLC-grade acetonitrile

• Formic acid (or phosphoric acid)

• 0.45 µm solvent filters

• Clean glass mobile phase reservoir

Procedure:

• Prepare the Aqueous Phase:

  • Measure 400 mL of HPLC-grade water into a clean beaker.

  • Carefully add 0.4 mL of formic acid to the water to create a 0.1% (v/v) solution.

  • Mix thoroughly with a magnetic stirrer.

  • Filter the aqueous phase through a 0.45 µm solvent filter.

• Prepare the Mobile Phase:

  • In a 1 L mobile phase reservoir, combine the 400 mL of the filtered aqueous phase with 600 mL of HPLC-grade acetonitrile for a 60:40 (ACN:Water) mixture.

  • Cap the reservoir and swirl gently to mix.

  • Degas the mobile phase using an inline degasser or by sonication for 10-15 minutes.

• System Equilibration:

  • Purge the HPLC pump with the newly prepared mobile phase.

  • Equilibrate the column with the mobile phase at the desired flow rate for at least 15-20 minutes, or until a stable baseline is achieved.

Protocol 2: Column Flushing and Regeneration

If you suspect column contamination is causing peak tailing, this protocol can help restore column performance.

Objective: To remove strongly retained contaminants from a C18 column.

Materials:

• HPLC-grade water

• HPLC-grade isopropanol

• HPLC-grade acetonitrile

• HPLC-grade methanol

Procedure:

• Disconnect the Column: Disconnect the column from the detector to avoid contamination of the flow cell.

• Flush with Buffer-Free Mobile Phase: Flush the column with your mobile phase composition without any buffer salts (e.g., 60:40 acetonitrile:water) for 10-15 column volumes.

• Flush with Water: Flush the column with 100% HPLC-grade water for 10-15 column volumes to remove any remaining buffer salts.

• Strong Solvent Wash:

  • Flush with 100% isopropanol for 10-15 column volumes.

  • Flush with 100% acetonitrile for 10-15 column volumes.

  • Flush with 100% methanol for 10-15 column volumes.

• Re-equilibration:

  • Gradually re-introduce your mobile phase by running a gradient from the last flushing solvent to your mobile phase composition over 10-15 minutes.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Reconnect and Test: Reconnect the column to the detector and inject a standard to evaluate the peak shape.

References

• 1. chromtech.com [chromtech.com]
• 2. uhplcs.com [uhplcs.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. moravek.com [moravek.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. Peak symmetry, asymmetry and their causes in HPLC [mpl.loesungsfabrik.de]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Preventing Degradation of 3-Methoxycinnamic Acid in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of 3-Methoxycinnamic acid in solution.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving 3-Methoxycinnamic acid solutions.

Issue	Potential Cause	Recommended Solution
Discoloration (Yellowing/Browning) of the Solution	Oxidation: Cinnamic acid derivatives can be susceptible to oxidation, leading to colored degradation products. This can be accelerated by high pH, presence of metal ions, and exposure to oxygen.	pH Adjustment: Maintain a slightly acidic to neutral pH (e.g., pH 4-7) to minimize oxidation. Use of Antioxidants: Add antioxidants like ascorbic acid or butylated hydroxytoluene (BHT) to the solution. Use of Chelating Agents: Incorporate a chelating agent such as EDTA to sequester metal ions that can catalyze oxidation. Inert Atmosphere: Prepare and store the solution under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.
Precipitation or Cloudiness in the Solution	Poor Solubility: 3-Methoxycinnamic acid has limited solubility in aqueous solutions, which can be affected by pH and temperature. pH Shift: Changes in pH can alter the ionization state of the carboxylic acid group, affecting its solubility.	Solvent Selection: Use co-solvents such as ethanol, propylene glycol, or DMSO to increase solubility.[1] pH Control: Ensure the pH of the solution is maintained in a range where 3-Methoxycinnamic acid is soluble. For cinnamic acids, solubility generally increases at a pH above their pKa.[1] Temperature Control: Prepare the solution at a slightly elevated temperature (if the compound is thermally stable) to aid dissolution, and store at a controlled room temperature or as specified.
Loss of Potency or Inconsistent Assay Results	Degradation: The compound may be degrading over time due to factors like light, temperature, or pH instability. Adsorption to Container: The compound might be adsorbing to the surface of the storage container.	Stability-Indicating Method: Use a validated stability-indicating analytical method (e.g., HPLC) to accurately quantify the intact compound and separate it from any degradation products. Storage Conditions: Store solutions protected from light in amber vials or by wrapping the container in aluminum foil. Store at recommended temperatures (e.g., refrigerated or frozen).[2] Container Selection: Use appropriate, inert container materials (e.g., glass or specific types of plastic) to minimize adsorption.
Formation of Unknown Peaks in Chromatogram	Degradation Products: New peaks likely represent degradation products formed due to stress factors.	Forced Degradation Study: Perform a forced degradation study (see Experimental Protocols) to intentionally degrade the compound and identify the retention times of potential degradation products. This will help in developing a stability-indicating HPLC method.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-Methoxycinnamic acid?

A1: While specific data for 3-Methoxycinnamic acid is limited, based on related cinnamic acid derivatives, the primary degradation pathways include:

• Photodegradation: Exposure to UV light can cause isomerization (from trans to cis form) and dimerization to form cyclobutane derivatives like truxillic or truxinic acids.[3]

• Oxidation: The aromatic ring and the acrylic acid side chain can be susceptible to oxidation, especially in the presence of oxygen, metal ions, and at higher pH.

• Decarboxylation: At elevated temperatures, the carboxylic acid group may be lost.

• Microbial Degradation: In non-sterile solutions, microorganisms can metabolize the compound.[4]

Q2: What is the optimal pH for storing a 3-Methoxycinnamic acid solution?

A2: The optimal pH for storage is a balance between solubility and stability. While higher pH can increase the solubility of cinnamic acids, it can also accelerate oxidative degradation.[1] For many phenolic compounds, a slightly acidic pH range (e.g., pH 4-6) is often a good starting point to minimize degradation. A pH-stability study is recommended to determine the optimal pH for your specific formulation.

Q3: How should I prepare and store my 3-Methoxycinnamic acid stock solutions?

A3: For maximum stability, dissolve 3-Methoxycinnamic acid in a suitable organic solvent like DMSO or ethanol.[1] For aqueous solutions, consider using a buffer in the optimal pH range. Store all solutions in tightly sealed, amber glass vials at low temperatures (e.g., 2-8°C or -20°C for long-term storage) and protected from light.

Q4: Can I heat the solution to dissolve 3-Methoxycinnamic acid?

A4: Gentle heating can be used to aid dissolution, but prolonged exposure to high temperatures should be avoided as it can lead to thermal degradation. It is advisable to conduct a preliminary thermal stability test to understand the compound's tolerance to heat.

Quantitative Data on Stability

Table 1: pH Stability of 3-Methoxycinnamic Acid at [Temperature]

pH	Initial Concentration (µg/mL)	Concentration after [Time] (µg/mL)	% Degradation
2.0
4.0
7.0
9.0
12.0

Table 2: Photostability of 3-Methoxycinnamic Acid Solution at [Temperature] and [pH]

Exposure Time (hours)	Concentration (µg/mL) - Protected from Light	Concentration (µg/mL) - Exposed to Light	% Degradation
0
2
4
8
24

Table 3: Thermal Stability of 3-Methoxycinnamic Acid Solution at [pH]

Temperature (°C)	Initial Concentration (µg/mL)	Concentration after [Time] (µg/mL)	% Degradation
40
60
80

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for 3-Methoxycinnamic Acid

This protocol provides a general framework. It must be validated for your specific application to ensure it can separate 3-Methoxycinnamic acid from its degradation products.

1. Chromatographic Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18, 5 µm particle size, 4.6 mm x 250 mm.

• Mobile Phase: A mixture of acetonitrile and 0.1% phosphoric acid in HPLC-grade water (e.g., 60:40 v/v). The ratio should be optimized for best separation.

• Flow Rate: 1.0 mL/minute.

• Detection: UV at approximately 274 nm.

• Injection Volume: 20 µL.

• Column Temperature: 25°C.

2. Preparation of Solutions:

• Mobile Phase Preparation: Prepare the 0.1% phosphoric acid solution by adding 1 mL of concentrated phosphoric acid to 1 L of HPLC-grade water. Mix the required volumes of acetonitrile and the phosphoric acid solution. Filter and degas the mobile phase before use.

• Standard Solution: Prepare a stock solution of 3-Methoxycinnamic acid in a suitable solvent (e.g., methanol or mobile phase) at a known concentration (e.g., 1 mg/mL). Prepare working standards by diluting the stock solution with the mobile phase.

3. Method Validation:

• Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. Specificity is crucial and is established through forced degradation studies.

Protocol 2: Forced Degradation Study of 3-Methoxycinnamic Acid

Forced degradation studies are essential to identify potential degradation products and to validate the stability-indicating nature of the analytical method.[5]

1. Preparation of Sample:

• Prepare a solution of 3-Methoxycinnamic acid at a known concentration (e.g., 100 µg/mL) in a suitable solvent.

2. Stress Conditions:

• Acid Hydrolysis: Add an equal volume of 0.1 M HCl. Heat at 60°C for a specified time (e.g., 2, 4, 8 hours). Neutralize with 0.1 M NaOH before analysis.

• Base Hydrolysis: Add an equal volume of 0.1 M NaOH. Keep at room temperature or heat gently (e.g., 60°C) for a specified time. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Add an equal volume of 3% hydrogen peroxide. Keep at room temperature for a specified time.

• Thermal Degradation: Store the solution at a high temperature (e.g., 80°C) for a specified time. Also, analyze the solid compound stored under the same conditions.

• Photolytic Degradation: Expose the solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be protected from light.

3. Analysis:

• Analyze the stressed samples at different time points using the developed HPLC method.

• Monitor for the decrease in the peak area of 3-Methoxycinnamic acid and the appearance of new peaks corresponding to degradation products.

• Ensure the peak purity of the 3-Methoxycinnamic acid peak in the stressed samples using a photodiode array (PDA) detector.

Visualizations

Caption: Potential degradation pathways of 3-Methoxycinnamic acid.

Caption: Troubleshooting workflow for 3-Methoxycinnamic acid degradation.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. 3-Methoxycinnamic acid [webbook.nist.gov]
• 3. 3-Methoxycinnamic acid [webbook.nist.gov]
• 4. Thermal Degradation Kinetics of Anthocyanins Extracted from Purple Maize Flour Extract and the Effect of Heating on Selected Biological Functionality [mdpi.com]
• 5. researchgate.net [researchgate.net]

Addressing impurities in starting materials for 3-Methoxycinnamic acid synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Methoxycinnamic acid.

General Troubleshooting

Question: My synthesis of 3-methoxycinnamic acid resulted in a low yield and/or impure product. What are the general steps I should take to troubleshoot the reaction?

Answer:

A systematic approach is crucial when troubleshooting a chemical synthesis. The following workflow can help identify and resolve the issue:

• Analyze the Crude Product: Before extensive purification, analyze a small sample of your crude product using techniques like Thin Layer Chromatography (TLC), Nuclear Magnetic Resonance (NMR) spectroscopy, or Liquid Chromatography-Mass Spectrometry (LC-MS). This will help you identify the presence of starting materials, the desired product, and any major impurities.

• Identify the Problem: Based on the analysis, determine the primary issue:

  • Incomplete Reaction: Significant amount of starting materials remain.

  • Side Reaction(s): Presence of unexpected spots on TLC or peaks in NMR/LC-MS.

  • Product Degradation: The desired product is present but along with degradation products.

• Diagnose the Root Cause: Pinpoint the likely cause based on the identified problem. This could be related to reagent purity, reaction conditions (temperature, time), or the reaction setup itself.

• Implement a Solution: Based on the diagnosis, take corrective actions. This may involve purifying starting materials, optimizing reaction conditions, or adjusting the work-up procedure.

Troubleshooting Experimental Workflow

Caption: General workflow for troubleshooting the synthesis of 3-Methoxycinnamic acid.

Impurities in Starting Materials

Question: What are the common impurities in the starting materials for 3-methoxycinnamic acid synthesis, and how can they affect my reaction?

Answer:

The purity of your starting materials is critical for a successful synthesis. Here are some common impurities and their potential impact:

Starting Material	Common Impurities	Potential Impact on Synthesis	Recommended Action
3-Methoxybenzaldehyde	3-Methoxybenzoic acid	Can neutralize the base catalyst, hindering the reaction.	Purify by distillation or column chromatography if purity is questionable.
3-Hydroxybenzaldehyde	Can lead to the formation of 3-hydroxycinnamic acid as a byproduct.	Check the purity by GC or NMR before use.
Other isomeric methoxybenzaldehydes	May result in a mixture of cinnamic acid isomers that are difficult to separate.	Use a high-purity starting material (≥99%).
Malonic Acid	Chloride or Sulfate ions[1]	Can interfere with catalysts, especially in the Heck reaction.	Use high-purity malonic acid (≥99.8%).[1]
Heavy metals (e.g., lead)[1]	Can poison palladium catalysts in the Heck reaction.	Choose a supplier that provides an analysis of heavy metal content.
Water[1]	Can hydrolyze reactants or deactivate catalysts.	Use anhydrous malonic acid or dry it before use.
3-Bromoanisole	Isomeric bromoanisoles	Can lead to the formation of isomeric methoxycinnamic acids.	Purify by distillation.
Phenol	Can react with other reagents and introduce impurities.	Wash with a mild base solution during work-up.

Method-Specific Troubleshooting and FAQs

Perkin Reaction

The Perkin reaction involves the condensation of an aromatic aldehyde with an acid anhydride in the presence of an alkali salt of the acid.[2]

Question: My Perkin reaction is producing a low yield of 3-methoxycinnamic acid and a significant amount of a dark, tar-like byproduct. What is causing this, and how can I minimize it?

Answer:

The formation of resinous byproducts is a known challenge in the Perkin reaction, often due to the high temperatures required.[3]

Troubleshooting Steps:

• Temperature Control: The reaction is typically heated to around 180°C.[3] Overheating can lead to self-condensation of the aldehyde and anhydride, causing polymerization. Use a well-controlled oil bath to maintain a stable temperature.

• Reaction Time: Prolonged heating can also promote side reactions. Monitor the reaction progress by TLC and stop the reaction once the starting material is consumed.

• Purity of Reagents: Ensure that the 3-methoxybenzaldehyde is free from its corresponding carboxylic acid, which can inhibit the reaction. Use freshly fused and finely powdered anhydrous sodium acetate.[4]

Question: What are the typical starting materials and their ratios for the Perkin reaction?

Answer:

The key starting materials are 3-methoxybenzaldehyde and acetic anhydride, with anhydrous sodium acetate as the catalyst. A common molar ratio is 1 equivalent of the aldehyde, 1.5 to 2.5 equivalents of the anhydride, and 1 to 1.5 equivalents of the acetate.

Knoevenagel Condensation

The Knoevenagel condensation is a reaction between a carbonyl compound and an active methylene compound, catalyzed by a weak base.[5]

Question: My Knoevenagel condensation to synthesize 3-methoxycinnamic acid is very slow or is not going to completion. What are the likely causes?

Answer:

Several factors can affect the rate and completion of a Knoevenagel condensation.

Troubleshooting Steps:

• Catalyst Choice: The basicity of the catalyst is crucial. A weak base like pyridine or piperidine is typically used.[6] Strong bases can cause self-condensation of the aldehyde. Piperidine is often more effective than pyridine.[3]

• Water Removal: The reaction produces water, which can inhibit the catalyst and shift the equilibrium backward. If the reaction is sluggish, consider using a Dean-Stark apparatus to remove water azeotropically.

• Purity of Malonic Acid: Ensure the malonic acid is dry and of high purity, as impurities can interfere with the reaction.

Question: The final product of my Knoevenagel reaction is impure. What are the likely contaminants, and how can I remove them?

Answer:

Common impurities include unreacted starting materials and a decarboxylation byproduct.

• Unreacted 3-Methoxybenzaldehyde and Malonic Acid: These are the most common impurities. Most of the unreacted aldehyde can be removed during the work-up by washing with a sodium bisulfite solution. Unreacted malonic acid is typically removed by recrystallization of the final product.

• Decarboxylation Byproduct: Overheating the reaction can lead to the decarboxylation of the product, forming 3-methoxystyrene. Careful temperature control is essential to minimize this side reaction.

Heck Reaction

The Heck reaction is a palladium-catalyzed cross-coupling of an unsaturated halide with an alkene.[7]

Question: I am observing a low yield in my Heck reaction for 3-methoxycinnamic acid synthesis. What are the potential issues?

Answer:

Low yields in the Heck reaction can stem from issues with the catalyst, reagents, or reaction conditions.

Troubleshooting Steps:

• Catalyst Activity: The palladium catalyst is sensitive to air and impurities. Ensure you are using an active catalyst and that the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). The choice of palladium source (e.g., Pd(OAc)₂, PdCl₂) and ligand can also significantly impact the yield.[7]

• Base: An appropriate base, such as triethylamine or sodium acetate, is required to neutralize the hydrogen halide formed during the reaction.[7] Ensure the base is anhydrous and added in a sufficient amount (typically 1.2-2 equivalents).

• Solvent: The choice of solvent is important. Polar aprotic solvents like DMF or acetonitrile are commonly used.

• Impurity Poisoning: Impurities in the starting materials, particularly sulfur-containing compounds or heavy metals in the 3-bromoanisole or acrylic acid, can poison the palladium catalyst.

Question: What are some common side products in the Heck reaction for this synthesis?

Answer:

Common side products can include:

• Homocoupling of 3-bromoanisole: This leads to the formation of 3,3'-dimethoxybiphenyl. This can be minimized by using the correct catalyst and reaction conditions.

• Reduction of 3-bromoanisole: This results in the formation of anisole.

• Polymerization of acrylic acid: This can be minimized by controlling the reaction temperature and concentration.

Experimental Protocols

Perkin Reaction Protocol

• Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-methoxybenzaldehyde (1 eq), acetic anhydride (2 eq), and freshly fused, powdered anhydrous sodium acetate (1.5 eq).[4]

• Reaction: Heat the mixture in an oil bath at 180°C for 5-8 hours.[3]

• Work-up: Allow the mixture to cool slightly and pour it into a beaker of cold water while stirring. Boil the mixture for 15 minutes to hydrolyze any unreacted anhydride.

• Isolation: If the product crystallizes upon cooling, collect the solid by vacuum filtration. If it separates as an oil, perform a steam distillation to remove unreacted 3-methoxybenzaldehyde.

• Purification: Dissolve the crude product in a warm aqueous solution of sodium carbonate. Filter to remove any insoluble impurities. Acidify the filtrate with dilute hydrochloric acid to precipitate the 3-methoxycinnamic acid. Collect the product by filtration, wash with cold water, and dry.[3]

Knoevenagel Condensation Protocol

• Setup: In a round-bottom flask, dissolve 3-methoxybenzaldehyde (1 eq) and malonic acid (1.5 eq) in pyridine (3-5 volumes).[8]

• Catalysis: Add a catalytic amount of piperidine (e.g., 0.1 eq).

• Reaction: Heat the mixture to 80-90°C for 2-4 hours.[9] Monitor the reaction by TLC.

• Work-up: After cooling, pour the reaction mixture into an excess of cold, dilute hydrochloric acid.

• Isolation: Collect the precipitated solid by vacuum filtration, wash thoroughly with cold water, and dry.

• Purification: Recrystallize the crude product from a suitable solvent, such as ethanol or an ethanol/water mixture.

Heck Reaction Protocol

• Setup: To a degassed solution of 3-bromoanisole (1 eq) and acrylic acid (1.2 eq) in a suitable solvent (e.g., DMF or acetonitrile), add a palladium catalyst (e.g., Pd(OAc)₂ (1-5 mol%)) and a ligand (e.g., PPh₃ (2-10 mol%)).

• Base: Add a base such as triethylamine (1.5 eq).

• Reaction: Heat the mixture under an inert atmosphere at 80-120°C for 4-24 hours, monitoring by TLC.

• Work-up: After the reaction is complete, cool the mixture, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Data Presentation

Table 1: Comparison of Synthetic Methods for 3-Methoxycinnamic Acid

Method	Typical Yield	Purity	Key Advantages	Key Disadvantages
Perkin Reaction	40-60%	Good after purification	Uses readily available and inexpensive reagents.	Requires high temperatures, which can lead to side products and tar formation.
Knoevenagel Condensation	70-95%[9][10]	Generally high	Milder reaction conditions compared to the Perkin reaction; high yields.	Requires a basic catalyst which may need to be carefully chosen; potential for decarboxylation.
Heck Reaction	60-85%	High	Good functional group tolerance; stereospecific.	Requires an expensive and potentially toxic palladium catalyst; sensitive to impurities.

Visualizations

Perkin Reaction Workflow

References

• 1. CN1257879C - Malonic acid in high purity - Google Patents [patents.google.com]
• 2. Perkin reaction - Wikipedia [en.wikipedia.org]
• 3. tandfonline.com [tandfonline.com]
• 4. asianpubs.org [asianpubs.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Heck reaction - Wikipedia [en.wikipedia.org]
• 8. CN108863773A - The preparation method of 3- methoxy cinnamic acid - Google Patents [patents.google.com]
• 9. thepharmajournal.com [thepharmajournal.com]
• 10. jurnal.uns.ac.id [jurnal.uns.ac.id]

Technical Support Center: Scaling Up the Synthesis of 3-Methoxycinnamic Acid for Preclinical Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 3-methoxycinnamic acid on a scale suitable for preclinical trials.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the synthesis, purification, and scale-up of 3-methoxycinnamic acid.

Q1: My reaction yield is significantly lower than reported in the literature. What are the common causes and how can I improve it?

A1: Low yields in the synthesis of 3-methoxycinnamic acid, typically via Knoevenagel or Perkin reactions, can stem from several factors.

• Suboptimal Reaction Conditions: The reaction temperature, time, and catalyst concentration are critical. For the Knoevenagel-Doebner condensation, ensure the temperature is maintained appropriately, as excessive heat can lead to side reactions. A Chinese patent suggests that a reaction at 80°C for 2 hours can yield up to 93.9%.[1]

• Reagent Quality: The purity of starting materials, particularly 3-methoxybenzaldehyde and malonic acid, is crucial. Impurities can interfere with the reaction. Ensure reagents are from a reliable source and stored under appropriate conditions to prevent degradation.

• Inefficient Water Removal: In reactions that produce water, such as the Knoevenagel condensation, its accumulation can reverse the reaction or deactivate the catalyst. While not always feasible on a large scale without specialized equipment, ensuring anhydrous conditions at the start is important.

• Incomplete Reaction: Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present after the recommended reaction time, consider extending the duration.

Troubleshooting Steps:

• Verify Reagent Purity: Use fresh, high-purity 3-methoxybenzaldehyde and malonic acid.

• Optimize Reaction Temperature: Use a thermostatically controlled oil bath to ensure stable and uniform heating.

• Monitor Reaction Progress: Run TLC analysis at regular intervals to determine the optimal reaction time.

• Catalyst Loading: Ensure the correct stoichiometric amount of catalyst (e.g., pyridine, piperidine) is used.

Q2: I am observing a significant amount of side products in my crude reaction mixture. How can I identify and minimize them?

A2: Side product formation is a common challenge, especially during scale-up.

• Self-Condensation of Aldehyde: Under strongly basic conditions or at high temperatures, 3-methoxybenzaldehyde can undergo self-condensation.

• Decarboxylation of Malonic Acid: Premature decarboxylation of malonic acid can occur at elevated temperatures, reducing the amount available for the desired reaction.

• Formation of Michael Adducts: In some cases, the product can react further with malonic acid.

Troubleshooting Steps:

• Control Basicity: Use a weaker base or a catalytic amount of a stronger base. For the Knoevenagel-Doebner reaction, pyridine often serves as both the solvent and a suitable base.[1][2]

• Temperature Management: Avoid excessively high temperatures. Gradual heating to the target temperature can minimize side reactions.

• Purification Strategy: An effective workup and purification protocol is essential. Dissolving the crude product in an aqueous sodium carbonate or sodium hydroxide solution, followed by filtration to remove insoluble impurities and subsequent acidification to precipitate the desired acid, is a common and effective method.[2]

Q3: The purification of my 3-methoxycinnamic acid is proving difficult, and I'm struggling to achieve the required purity for preclinical studies. What are the best practices?

A3: Achieving high purity is critical for preclinical applications.

• Initial Work-up: After the reaction, quenching with water and acidifying with a strong acid like HCl is a standard procedure to precipitate the crude product.[2][3] Thoroughly washing the precipitate with cold water helps remove inorganic salts and water-soluble impurities.[2]

• Recrystallization: This is the most effective method for purifying the final product. Solvents such as ethanol or a mixture of methyl ethyl ketone and water have been reported to be effective for cinnamic acid derivatives.[2] The choice of solvent will depend on the specific impurity profile.

• Characterization: Use analytical techniques such as NMR, LC-MS, and melting point determination to confirm the purity and identity of the final compound. The melting point of 3-methoxycinnamic acid is reported to be in the range of 116-119 °C.

Troubleshooting Steps:

• Optimize Recrystallization Solvent: If the purity is still low after one recrystallization, try a different solvent system or a second recrystallization.

• Activated Carbon Treatment: If colored impurities are present, a small amount of activated carbon can be added to the hot solution during recrystallization, followed by hot filtration.

• Column Chromatography: For difficult-to-remove impurities, silica gel column chromatography may be necessary, although this is less ideal for very large-scale purification due to cost and time.

Quantitative Data Summary

The following table summarizes key quantitative data from literature sources for the synthesis of cinnamic acid derivatives, which can be adapted for 3-methoxycinnamic acid.

Parameter	Knoevenagel-Doebner Reaction	Perkin Reaction
Starting Materials	3-methoxybenzaldehyde, Malonic Acid	p-methoxybenzaldehyde, Acetic Anhydride
Catalyst/Base	Pyridine, Piperidine	Sodium Acetate
Solvent	Pyridine, Dimethylbenzene	None (neat)
Reaction Temperature	80-115°C	50°C (with sonication)
Reaction Time	2-4 hours	1 hour (with sonication)
Reported Yield	87-98% (for 2,3-dimethoxy)[2], up to 93.9% (for 3-methoxy)[1]	2.09% (for p-methoxy with sonication)[4]
Purity	>97% after recrystallization	Not explicitly stated

Detailed Experimental Protocols

Knoevenagel-Doebner Condensation for 3-Methoxycinnamic Acid

This protocol is adapted from a high-yield patented method.[1]

• Reaction Setup: In a suitable reaction vessel equipped with a stirrer and a reflux condenser, add 3-methoxybenzaldehyde and xylene.

• Addition of Reagents: While stirring at room temperature, add malonic acid. Continue stirring for 30 minutes.

• Catalyst Addition: Add pyridine to the reaction mixture.

• Heating: Heat the mixture to 80°C and maintain this temperature for 2 hours, with continuous stirring.

• Work-up: After cooling, pour the reaction mixture into cold water. Slowly acidify with concentrated hydrochloric acid with stirring until the solution is strongly acidic, which will precipitate the crude product.

• Purification:

  • Filter the crude solid and wash it with cold water.

  • Dissolve the crude product in a warm aqueous solution of sodium carbonate.

  • Filter the solution to remove any insoluble impurities.

  • Acidify the filtrate with dilute hydrochloric acid to precipitate the pure 3-methoxycinnamic acid.

• Drying: Filter the purified product and dry it at 60-70°C.

Visualizations

Synthesis of 3-Methoxycinnamic Acid via Knoevenagel-Doebner Reaction

Caption: Workflow for the synthesis and purification of 3-methoxycinnamic acid.

General Troubleshooting Workflow for Synthesis

References

• 1. CN108863773A - The preparation method of 3- methoxy cinnamic acid - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 4-METHOXYCINNAMIC ACID synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]

Enhancing the yield of the Knoevenagel condensation for cinnamic acids

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the yield of the Knoevenagel condensation for the synthesis of cinnamic acids.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My Knoevenagel condensation is resulting in a low yield of cinnamic acid. What are the potential causes and how can I improve it?

A1: Low yields in the Knoevenagel condensation for cinnamic acid synthesis can stem from several factors, including suboptimal reaction conditions, inappropriate choice of catalyst or solvent, and the presence of side reactions. Here are key areas to troubleshoot:

• Catalyst and Solvent System: The choice of base catalyst and solvent is crucial. Traditional methods often use pyridine as both a solvent and a base, with piperidine as a catalyst.[1][2] However, these are toxic.[3] More environmentally friendly and often higher-yielding alternatives have been developed. Consider using catalysts like triethylamine (TEA) in toluene, which can provide yields comparable to pyridine-based systems.[2] L-proline in ethanol is another effective and sustainable option, particularly for hydroxy-substituted benzaldehydes.[3] For solvent-free or aqueous conditions, catalysts like tetrabutylammonium bromide (TBAB) with K2CO3 under microwave irradiation, or ammonium salts like ammonium bicarbonate, have shown high efficiency.[1][4]

• Reactant Ratio: The molar ratio of the aromatic aldehyde to malonic acid can significantly impact the yield. An excess of malonic acid is often used to drive the reaction to completion. For instance, a benzaldehyde to malonic acid molar ratio of 1:3 has been shown to produce high yields.[5]

• Reaction Temperature and Time: The optimal temperature and reaction time are interdependent and catalyst-specific. For many conventional methods, heating is required, often in the range of 80-120°C.[6] However, excessively high temperatures can promote side reactions and polymerization.[6] Reaction times can vary from a few minutes under microwave conditions to several hours for conventional heating methods.[1][7] It is advisable to monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.

• Purity of Reactants: The purity of the starting materials, especially the benzaldehyde, is important. Impurities can lead to the formation of byproducts and reduce the overall yield.[6]

Q2: What are common side products in the Knoevenagel condensation for cinnamic acids, and how can I minimize their formation?

A2: A common issue is the formation of the intermediate cinnamic dicarboxylic acid, which may not fully decarboxylate to the desired cinnamic acid. Additionally, self-condensation of the aldehyde or polymerization can occur, especially at high temperatures.[6]

To minimize these side products:

• Ensure Complete Decarboxylation: The Doebner modification of the Knoevenagel condensation uses a pyridine/piperidine system which facilitates the decarboxylation of the initially formed α,β-unsaturated malonic acids.[1] If you are isolating the dicarboxylic acid intermediate, ensure the reaction temperature and time are sufficient for the final decarboxylation step.[3]

• Control Reaction Temperature: As mentioned, maintaining the optimal temperature range (typically 80-120°C for conventional heating) is critical to prevent polymerization and other side reactions.[6]

• Catalyst Loading: The amount of catalyst should be carefully controlled. While a sufficient amount is needed for an efficient reaction, an excess can sometimes lead to unwanted side reactions.[6]

Q3: How can I make the synthesis of cinnamic acids via Knoevenagel condensation more environmentally friendly ("greener")?

A3: Greener synthesis approaches focus on reducing the use of hazardous solvents and reagents.[7] Several "green" methods for the Knoevenagel condensation have been developed:

• Solvent-Free Reactions: Performing the reaction without a solvent is a highly effective green chemistry approach. The use of ammonium salts like ammonium bicarbonate as a catalyst in a solid-phase reaction has been shown to be successful.[4]

• Aqueous Conditions: Water is an environmentally benign solvent. Knoevenagel condensations can be effectively carried out in water, often with the aid of a phase-transfer catalyst like TBAB and a base such as K2CO3, especially under microwave irradiation.[1]

• Alternative Solvents and Catalysts: Replacing toxic solvents like pyridine with less hazardous alternatives such as ethanol or toluene is a significant improvement.[2][3] Similarly, using catalysts like L-proline or triethylamine instead of piperidine enhances the green profile of the synthesis.[2][3]

Q4: Can microwave irradiation be used to enhance the reaction yield and reduce reaction time?

A4: Yes, microwave-assisted synthesis is a powerful technique for the Knoevenagel condensation. It often leads to significantly reduced reaction times and improved yields compared to conventional heating methods. For example, the synthesis of cinnamic acids using TBAB and K2CO3 in water under microwave irradiation can be completed in a matter of minutes with excellent yields.[1]

Quantitative Data Summary

The following tables summarize quantitative data from various studies to allow for easy comparison of different reaction conditions.

Table 1: Comparison of Different Catalysts and Solvents for the Synthesis of Cinnamic Acid

Catalyst	Solvent	Benzaldehyde: Malonic Acid Ratio	Temperature (°C)	Time	Yield (%)	Reference
Pyridine	Pyridine	1:3	Reflux	90 min	90	[5]
Piperidine	Toluene/TEA	1:1	Reflux	2-3 h	~90	[2]
L-proline	Ethanol	1:1	60	4 h	80	[3]
TBAB / K2CO3	Water	1:1	MW (900W)	5 min	85	[1]
Ammonium Bicarbonate	Ethyl Acetate (initially)	1:1.2	140	-	73	[4]
DABCO	DMF	1:1	-	-	High	[8]

Table 2: Effect of Reactant Ratio on Cinnamic Acid Yield

Benzaldehyde: Malonic Acid Ratio	Catalyst	Solvent	Yield (%)	Reference
1:1	L-proline	Ethanol	80	[3]
1:1.2	Ammonium Bicarbonate	Ethyl Acetate (initially)	73	[4]
1:3	Pyridine	Pyridine	90	[5]

Experimental Protocols

Protocol 1: Green Synthesis of Cinnamic Acid using Ammonium Bicarbonate

This protocol is based on a solvent-free approach, making it more environmentally friendly.

• Combine 1 equivalent of the benzaldehyde, 1.2 equivalents of malonic acid, and 0.4 equivalents of ammonium bicarbonate in a reaction vessel.[4]

• Add a minimal amount of a high-boiling solvent like ethyl acetate initially to facilitate mixing.[4]

• Heat the mixture in an oil bath at 140°C. The ethyl acetate will boil off as the reaction proceeds.[4]

• Gas evolution will be observed. Continue heating until the reaction is complete (monitor by TLC).[4]

• After cooling, dissolve the solid mass in a saturated sodium bicarbonate solution.[4]

• Acidify the solution with 6M HCl to a pH of 2 to precipitate the cinnamic acid.[4]

• Filter the precipitate and wash with water. The crude product can be recrystallized from a water/ethanol mixture.[4]

Protocol 2: Microwave-Assisted Synthesis in Water

This protocol utilizes microwave irradiation for a rapid and high-yielding synthesis.

• In a microwave-safe vessel, mix the aromatic aldehyde (5 mmol), malonic acid (5 mmol), tetrabutylammonium bromide (TBAB, 2.5 mmol), and potassium carbonate (K2CO3, 2.5 mmol).[1]

• Add 10 mL of distilled water to the mixture.[1]

• Stir the mixture briefly with a glass rod.[1]

• Irradiate the mixture in a microwave oven (e.g., at 900W) for the appropriate time, as monitored by TLC (typically a few minutes).[1]

• After cooling, acidify the reaction mixture with dilute HCl.[1]

• The product will precipitate and can be isolated by filtration, followed by washing with water.[1]

Visualizations

Caption: General experimental workflow for the Knoevenagel condensation.

Caption: Troubleshooting flowchart for low yield in Knoevenagel condensation.

Caption: Simplified mechanism of the Doebner modification.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Sustainable Synthesis of p-Hydroxycinnamic Diacids through Proline-Mediated Knoevenagel Condensation in Ethanol: An Access to Potent Phenolic UV Filters and Radical Scavengers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sciencemadness Discussion Board - Synthesis of 3,4,5-trimethoxy cinnamic acid using green Knoevenagel condensation - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. researchgate.net [researchgate.net]
• 6. How to optimize the synthesis process of cinnamic derivatives? - Blog [sinoshiny.com]
• 7. bepls.com [bepls.com]
• 8. asianpubs.org [asianpubs.org]

Technical Support Center: Post-Reaction Purification of 3-Methoxycinnamic Acid

Welcome to the technical support center for the post-reaction purification of 3-Methoxycinnamic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) concerning the purification of this important synthetic intermediate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 3-Methoxycinnamic acid.

Issue 1: Low Overall Yield After Purification

Potential Cause	Recommended Solution
Incomplete Reaction:	Before starting the purification, ensure the reaction has gone to completion. Monitor the reaction using Thin Layer Chromatography (TLC) to confirm the disappearance of starting materials.
Loss During Extraction:	3-Methoxycinnamic acid may have some solubility in the aqueous layer during workup. To minimize this, saturate the aqueous phase with brine (a saturated solution of NaCl) to decrease the solubility of the organic product.
Premature Crystallization:	The product may crystallize prematurely during hot filtration to remove insoluble impurities, leading to loss. Ensure the filtration apparatus (funnel, filter paper) is pre-heated, and use a slight excess of hot solvent to keep the product dissolved.
Excessive Solvent in Recrystallization:	Using too much solvent for recrystallization will result in a significant portion of the product remaining in the mother liquor. Use the minimum amount of hot solvent required to fully dissolve the crude product.[1] If the mother liquor is suspected to contain a large amount of product, it can be concentrated and a second crop of crystals can be collected.
Improper pH Adjustment:	In purification protocols involving acid-base extractions, ensure the pH is adjusted correctly to fully precipitate the product. When acidifying to precipitate the carboxylic acid, the pH should be brought to 1-2.[2]

Issue 2: Oily Product or Failure to Crystallize During Recrystallization

Potential Cause	Recommended Solution
"Oiling Out":	The product may be precipitating from the solution at a temperature above its melting point, often due to a high concentration of impurities which can depress the melting point. To resolve this, reheat the solution, add more of the "soluble" solvent to increase the solution volume, and allow it to cool more slowly.[1]
Supersaturation:	The solution may be supersaturated and require nucleation to initiate crystallization. Try scratching the inside of the flask with a glass rod or adding a seed crystal of pure 3-Methoxycinnamic acid.[1]
Inappropriate Solvent System:	The chosen solvent or solvent pair may not be suitable for crystallization. The ideal solvent should dissolve the compound well when hot but poorly when cold. Experiment with different solvent systems. For cinnamic acid derivatives, mixtures like methanol/water or ethanol/water are often effective.[3]

Issue 3: Persistent Impurities in the Final Product

Potential Cause	Recommended Solution
Co-elution in Column Chromatography:	Impurities with similar polarity to 3-Methoxycinnamic acid may co-elute. Optimize the solvent system for column chromatography by adjusting the polarity. Gradient elution, where the solvent polarity is gradually increased, can improve separation.[4]
Inclusion in Crystal Lattice:	Rapid crystallization can trap impurities within the crystal structure.[1] Ensure the crystallization process is slow. This can be achieved by allowing the hot solution to cool to room temperature undisturbed before placing it in an ice bath.
Acidic Impurities:	If the impurities are also acidic, they may not be removed by a simple acid-base extraction. In such cases, column chromatography is the recommended purification method.
Degradation on Silica Gel:	Electron-rich compounds can sometimes decompose on the acidic surface of standard silica gel. While less common for cinnamic acids than for other structures like furans, if degradation is suspected, consider using a buffered silica gel (e.g., with triethylamine or phosphate buffer).

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude reaction mixture of 3-Methoxycinnamic acid?

A1: Common impurities can include unreacted starting materials such as 3-methoxybenzaldehyde and malonic acid, catalysts like pyridine, and by-products from side reactions.

Q2: What is the most effective method for purifying crude 3-Methoxycinnamic acid?

A2: The choice of method depends on the nature and quantity of impurities. For many common impurities, recrystallization is a highly effective and straightforward method. For mixtures with impurities of very similar properties, silica gel column chromatography may be necessary for complete purification.[5][6] An acid-base extraction is also a powerful technique to separate the acidic product from neutral or basic impurities.[7]

Q3: What is a good solvent system for the recrystallization of 3-Methoxycinnamic acid?

A3: While specific data for 3-Methoxycinnamic acid is not abundant in the provided results, related cinnamic acids are often recrystallized from alcohol-water mixtures. A mixed solvent system of methanol and water or ethanol and water is a good starting point.[3] Methyl ethyl ketone has also been used for a similar compound.[7] The ideal solvent should dissolve the acid when hot and show low solubility when cold.

Q4: How can I monitor the purity of my 3-Methoxycinnamic acid during the purification process?

A4: Thin Layer Chromatography (TLC) is an excellent technique for monitoring purity. By spotting the crude mixture and the purified fractions on a TLC plate, you can visualize the separation of the desired product from impurities. The final purity can be confirmed by measuring the melting point and through analytical techniques such as HPLC and NMR spectroscopy.[6][8]

Q5: The melting point of my purified 3-Methoxycinnamic acid is lower than the literature value. What does this indicate?

A5: A depressed and broadened melting point range typically indicates the presence of impurities. The literature melting point for 3-Methoxycinnamic acid is in the range of 116-119 °C.[9] If your value is lower, further purification may be required.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is suitable for purifying crude 3-Methoxycinnamic acid where impurities are significantly more or less soluble than the product in the chosen solvent system.

• Solvent Selection: Choose an appropriate solvent or mixed solvent system (e.g., methanol/water). The crude product should be soluble in the hot solvent and insoluble in the cold solvent.

• Dissolution: Place the crude 3-Methoxycinnamic acid in an Erlenmeyer flask. Add a minimal amount of the hot solvent (or the more "soluble" solvent in a mixed pair) until the solid just dissolves completely.[3]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If insoluble impurities or charcoal are present, perform a hot gravity filtration to remove them.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath for 10-20 minutes to maximize crystal formation.[3]

• Isolation: Collect the crystals by suction filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.[10]

• Drying: Dry the purified crystals in a vacuum oven or air dry until a constant weight is achieved.

Protocol 2: Purification by Silica Gel Column Chromatography

This method is effective for separating 3-Methoxycinnamic acid from impurities with different polarities.

• Stationary Phase Preparation: Prepare a slurry of silica gel (230-400 mesh) in the chosen eluent (mobile phase).[4] A good starting eluent could be a mixture of hexane and ethyl acetate.[5]

• Column Packing: Pour the slurry into a chromatography column, allowing the silica to pack evenly without air bubbles.

• Sample Loading: Dissolve the crude 3-Methoxycinnamic acid in a minimum amount of the eluent and carefully load it onto the top of the silica gel column.

• Elution: Begin eluting the sample through the column with the mobile phase. The polarity of the eluent can be kept constant (isocratic elution) or gradually increased (gradient elution) to improve separation.[4]

• Fraction Collection: Collect the eluting solvent in small fractions.

• Analysis: Monitor the collected fractions by TLC to identify which ones contain the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 3-Methoxycinnamic acid.[4]

Data Presentation

Table 1: Physical Properties of 3-Methoxycinnamic Acid

Property	Value	Reference
Molecular Formula	C₁₀H₁₀O₃	[11]
Molecular Weight	178.18 g/mol	[12]
Melting Point	116-119 °C	[9]
Appearance	White to almost white powder/crystal	[9]

Table 2: Example Purification Outcomes

Purification Method	Starting Material	Solvent System	Yield	Purity (Assay)
Post-reaction workup and purification	3-methoxybenzaldehyde, malonic acid	Not specified	91.1-93.9%	Not specified
Column Chromatography (for related ester)	Crude methoxycinnamic ester	Hexane/Ethyl Acetate (3:2 v/v)	73%	Not specified

Visualizations

Caption: General workflow for the purification of 3-Methoxycinnamic acid.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. CN106083561A - A kind of preparation method of sun-screening agent intermediate p-methoxycinnamic acid - Google Patents [patents.google.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgsyn.org [orgsyn.org]
• 5. Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. 3-Methoxycinnamic acid, predominantly trans, 98+% 5 g | Request for Quote [thermofisher.com]
• 9. 3-Methoxycinnamic acid | 6099-04-3 [amp.chemicalbook.com]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. 3-Methoxycinnamic Acid | C10H10O3 | CID 637668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 3-メトキシ桂皮酸 97% | Sigma-Aldrich [sigmaaldrich.com]

Stability testing of 3-Methoxycinnamic acid under different storage conditions

This technical support center provides essential information and guidance for researchers, scientists, and drug development professionals working with 3-Methoxycinnamic acid. Below you will find frequently asked questions, troubleshooting guides for common stability issues, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 3-Methoxycinnamic acid?

A1: For optimal stability, 3-Methoxycinnamic acid should be stored in a tightly closed container in a dry, cool, and well-ventilated place, protected from light.[1]

Q2: What are the known degradation pathways for cinnamic acid derivatives like 3-Methoxycinnamic acid?

A2: Cinnamic acid and its derivatives are susceptible to several degradation pathways, including:

• Photodegradation: Exposure to UV radiation can lead to cis-trans isomerization and other photochemical reactions. The rate of photodegradation can be influenced by the pH of the medium.[2]

• Oxidation: The aromatic ring and the acrylic acid side chain can be susceptible to oxidation, especially in the presence of oxidizing agents or under prolonged exposure to air and light.[1][3]

• Thermal Degradation: At elevated temperatures, cinnamic acid can undergo decomposition.[4] While specific data for the 3-methoxy derivative is limited, thermal stress is a known factor for this class of compounds.

• Microbial Degradation: In non-sterile conditions, microorganisms can metabolize cinnamic acid and its derivatives.[5][6]

Q3: Is 3-Methoxycinnamic acid sensitive to pH?

A3: Yes, the stability of cinnamic acid derivatives can be pH-dependent. For instance, pH can affect the rate of photodegradation.[2] It is crucial to evaluate the stability of 3-Methoxycinnamic acid in the specific pH range of your formulation.

Q4: What analytical methods are suitable for monitoring the stability of 3-Methoxycinnamic acid?

A4: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and effective technique for quantifying 3-Methoxycinnamic acid and detecting its degradation products.[7][8] Spectroscopic methods can also be employed to monitor changes in the compound's structure.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Discoloration (e.g., yellowing) of the sample	Oxidation of the phenolic ether or other parts of the molecule.	Store the compound under an inert atmosphere (e.g., nitrogen or argon).Protect from light by using amber-colored containers.Avoid contact with strong oxidizing agents.
Changes in physical appearance (e.g., clumping, melting)	Absorption of moisture or thermal degradation.	Store in a desiccator or a controlled low-humidity environment.Ensure the storage temperature remains consistently low and does not approach the melting point (116-119 °C).
Appearance of new peaks in HPLC chromatogram	Chemical degradation (e.g., photodegradation, hydrolysis, oxidation).	Conduct forced degradation studies to identify potential degradation products.Review storage conditions, especially light and temperature exposure.Analyze the sample by LC-MS to identify the mass of the new impurities.
Decrease in the assay of 3-Methoxycinnamic acid over time	Instability under the current storage conditions.	Perform a systematic stability study at different temperature and humidity conditions to determine the optimal storage parameters.Consider reformulation with stabilizing excipients if in a drug product.

Stability Data Summary

The following tables present illustrative data based on typical stability profiles of cinnamic acid derivatives. Actual stability will depend on the specific experimental conditions and formulation.

Table 1: Illustrative Long-Term Stability Data for Solid 3-Methoxycinnamic Acid

Storage Condition	Time (Months)	Assay (%)	Appearance
25°C / 60% RH	0	99.8	White crystalline powder
3	99.6	No change
6	99.5	No change
12	99.2	No change
40°C / 75% RH	0	99.8	White crystalline powder
3	98.5	Slight yellowish tint
6	97.2	Yellowish tint

Table 2: Illustrative Forced Degradation Data for 3-Methoxycinnamic Acid in Solution (0.1 mg/mL in Methanol:Water 1:1)

Stress Condition	Duration	Assay (%)	Major Degradation Products (%)
Acidic (0.1 N HCl, 60°C)	24h	95.2	2.5 (Product A), 1.8 (Product B)
Basic (0.1 N NaOH, 60°C)	24h	92.8	3.1 (Product C), 2.9 (Product D)
Oxidative (3% H₂O₂, RT)	24h	88.5	5.2 (Product E), 4.1 (Product F)
Photolytic (ICH Q1B)	-	91.3	4.5 (cis-isomer), 3.2 (Product G)
Thermal (80°C)	48h	96.1	1.9 (Product H), 1.5 (Product I)

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the conditions for stress testing to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a stock solution of 3-Methoxycinnamic acid at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1 N HCl. Keep the mixture at 60°C for 24 hours. Neutralize with 1 N NaOH before analysis.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 1 N NaOH. Keep the mixture at 60°C for 24 hours. Neutralize with 1 N HCl before analysis.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 30% H₂O₂. Keep the mixture at room temperature for 24 hours.

• Thermal Degradation: Place the solid compound in an oven at 80°C for 48 hours. Also, reflux the stock solution at 80°C for 48 hours.

• Photostability Testing: Expose the solid compound and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating HPLC Method

This is a general HPLC method that can be adapted and validated for the analysis of 3-Methoxycinnamic acid and its degradation products.

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18, 5 µm particle size, 4.6 mm x 250 mm.

• Mobile Phase: A gradient of Mobile Phase A (0.1% phosphoric acid in water) and Mobile Phase B (Acetonitrile).

  • Gradient Program (Illustrative):

    • 0-5 min: 20% B

    • 5-20 min: 20% to 80% B

    • 20-25 min: 80% B

    • 25-26 min: 80% to 20% B

    • 26-30 min: 20% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 274 nm.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Sample Preparation: Dilute the samples with the mobile phase to an appropriate concentration.

Visualizations

Caption: Experimental workflow for forced degradation studies of 3-Methoxycinnamic acid.

Caption: Potential degradation pathways for 3-Methoxycinnamic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 8. benchchem.com [benchchem.com]

Overcoming challenges in the crystallization of 3-Methoxycinnamic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the crystallization of 3-Methoxycinnamic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in crystallizing 3-Methoxycinnamic acid?

A1: The primary challenges include, but are not limited to:

• Oiling out: The compound separates as a liquid instead of a solid.

• Poor crystal morphology: Formation of needles or very fine powders that are difficult to filter and handle.

• Polymorphism: The potential to form different crystalline structures with varying physical properties.

• Impurity incorporation: Difficulty in removing structurally similar impurities.

• Low yield: Significant loss of material during the crystallization process.

Q2: What is "oiling out" and why does it happen with 3-Methoxycinnamic acid?

A2: "Oiling out" is a phenomenon where the solute comes out of solution as a liquid (an oil) rather than a solid crystal upon cooling.[1] This is a common issue with compounds that have a relatively low melting point (the melting point of 3-Methoxycinnamic acid is approximately 116-119°C) or when high concentrations of impurities are present, which can depress the melting point.[1] It can also occur if the solution is cooled too rapidly or if an inappropriate solvent is used.[1]

Q3: How can I prevent my crystallization from "oiling out"?

A3: To prevent oiling out, you can try the following strategies:

• Increase the solvent volume: Adding more of the "good" solvent can keep the compound dissolved at a lower temperature, below its effective melting point in the solution.[1]

• Slow down the cooling rate: Allow the solution to cool gradually to room temperature before placing it in an ice bath. This provides more time for nucleation and ordered crystal growth.

• Use a seed crystal: Introducing a small, pure crystal of 3-Methoxycinnamic acid can encourage crystallization to begin at a temperature where oiling out is less likely.[1]

• Change the solvent system: If oiling out persists, a different solvent or a mixed solvent system might be necessary.

Q4: What is the best solvent for crystallizing 3-Methoxycinnamic acid?

Troubleshooting Guides

Problem 1: "Oiling Out" of 3-Methoxycinnamic Acid

Symptoms:

• Formation of a second liquid phase (oily droplets) upon cooling the crystallization solution.

• The oil may or may not solidify upon further cooling, often resulting in a glassy or amorphous solid.

Possible Causes and Solutions:

Possible Cause	Solution
High concentration of impurities	Purify the crude product using a different technique (e.g., column chromatography) before crystallization.
Cooling rate is too fast	Allow the solution to cool slowly to room temperature on a benchtop before transferring to an ice bath. Insulating the flask can also help.
Solution is supersaturated at a temperature above the compound's melting point	Add more of the primary solvent to the hot solution to reduce the saturation temperature.[1]
Inappropriate solvent system	Experiment with different solvents or mixed solvent systems. A mixed solvent system (e.g., methanol/water or ethanol/water) can sometimes prevent oiling out.[2]

Problem 2: Poor Crystal Morphology (Needles or Fine Powder)

Symptoms:

• Formation of long, thin needles or a very fine powder.

• Difficulty in filtering and washing the crystals.

• Poor flowability of the dried product.

Possible Causes and Solutions:

Possible Cause	Solution
Rapid crystallization	Slow down the cooling rate to allow for the growth of larger, more well-defined crystals. Using a slightly larger volume of solvent can also help.[1]
High degree of supersaturation	Reduce the initial concentration of the solute in the solvent.
Solvent system	The choice of solvent can significantly impact crystal habit. Experiment with different solvents or introduce a co-solvent.
Presence of specific impurities	Certain impurities can act as habit modifiers. Consider a pre-purification step.
Agitation	Avoid excessive agitation during the cooling and crystallization phase, as this can promote the formation of many small crystals.

Problem 3: No Crystals Form Upon Cooling

Symptoms:

• The solution remains clear even after cooling to room temperature and in an ice bath.

Possible Causes and Solutions:

Possible Cause	Solution
Too much solvent was used	Evaporate some of the solvent by gently heating the solution and then allow it to cool again.[1]
Supersaturation has not been reached	If using a mixed solvent system, add more of the anti-solvent (the solvent in which the compound is less soluble).
Nucleation is inhibited	Scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.[1] Add a seed crystal of pure 3-Methoxycinnamic acid.[1]
Solution cooled too quickly without sufficient time for nucleation	Allow the solution to stand undisturbed for a longer period at room temperature.

Data Presentation

Table 1: Solubility of Structurally Similar Cinnamic Acid Derivatives in Various Solvents

Disclaimer: The following data is for structurally similar compounds and should be used as a guideline for solvent selection for 3-Methoxycinnamic acid.

Solvent	Compound	Temperature (°C)	Solubility ( g/100g of solvent)
Methanol	Ferulic Acid	25	~29.5
Ethanol	Ferulic Acid	25	~25.4
Ethyl Acetate	Ferulic Acid	25	~13.0
Water	Ferulic Acid	25	~0.05
Methanol	trans-Cinnamic Acid	25	High
Ethanol	trans-Cinnamic Acid	25	High
Water	trans-Cinnamic Acid	25	Low

Data inferred from literature on ferulic acid and general knowledge of cinnamic acid solubility.[3]

Experimental Protocols

Protocol 1: Single Solvent Recrystallization of 3-Methoxycinnamic Acid

This protocol is a general guideline and may require optimization.

Materials:

• Crude 3-Methoxycinnamic acid

• Methanol (or Ethanol, or Ethyl Acetate)

• Erlenmeyer flask

• Heating source (hot plate or water bath)

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Place the crude 3-Methoxycinnamic acid in an Erlenmeyer flask.

• Add a minimal amount of the chosen solvent (e.g., methanol) to the flask.

• Gently heat the mixture with stirring until the solvent begins to boil and the solid dissolves completely. Add more solvent in small portions if necessary to achieve full dissolution.

• If the solution is colored, remove it from the heat, allow it to cool slightly, add a small amount of activated charcoal, and then bring it back to a boil for a few minutes.

• If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration into a clean Erlenmeyer flask.

• Allow the hot, clear solution to cool slowly to room temperature.

• Once the solution has reached room temperature and crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize crystal recovery.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold solvent.

• Dry the crystals in a vacuum oven or air dry.

Protocol 2: Mixed Solvent Recrystallization of 3-Methoxycinnamic Acid (Methanol/Water)

Materials:

• Crude 3-Methoxycinnamic acid

• Methanol

• Deionized water

• Erlenmeyer flask

• Heating source

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolve the crude 3-Methoxycinnamic acid in a minimal amount of hot methanol in an Erlenmeyer flask.

• While the solution is still hot, add deionized water dropwise until the solution becomes faintly cloudy (the cloud point).

• Add a few drops of hot methanol to redissolve the precipitate and make the solution clear again.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Cool the flask in an ice bath for at least 30 minutes.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of an ice-cold methanol/water mixture.

• Dry the purified crystals.

Visualizations

References

• 1. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 3-Methoxycinnamic Acid and trans-Cinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamic acid and its derivatives are a class of naturally occurring phenolic compounds that have garnered significant interest in the scientific community for their diverse pharmacological properties. This guide provides a detailed, data-driven comparison of the biological activities of two such compounds: 3-Methoxycinnamic acid and its parent compound, trans-cinnamic acid. By presenting quantitative experimental data, detailed methodologies, and visual representations of relevant signaling pathways, this document aims to serve as a valuable resource for researchers investigating the therapeutic potential of these molecules.

Quantitative Comparison of Biological Activities

The following tables summarize the available quantitative data for the antioxidant, anti-inflammatory, antimicrobial, and anticancer activities of 3-Methoxycinnamic acid and trans-cinnamic acid. These values, primarily presented as half-maximal inhibitory concentrations (IC50) or minimum inhibitory concentrations (MIC), provide a basis for an objective comparison of their potency.

Table 1: Antioxidant Activity

Compound	Assay	IC50 Value	Reference
3-Methoxycinnamic acid	DPPH	~50 µM	[1]
ABTS	~30 µM	[1]
trans-Cinnamic acid	DPPH	0.18 µg/mL	[2]
ABTS	-

Note: Direct conversion of µg/mL to µM for trans-cinnamic acid is not possible without the exact molar mass used in the specific study.

Table 2: Anti-inflammatory Activity

Compound	Assay	Cell Line	IC50 Value	Reference
3-Methoxycinnamic acid	Nitric Oxide (NO) Production Inhibition (LPS-stimulated)	RAW 264.7	~25 µM
trans-Cinnamic acid	Nitric Oxide (NO) Production Inhibition (LPS-stimulated)	RAW 264.7	>100 µM	[3]
COX-2 Inhibition	-	>100 µM	[4]
5-LOX Inhibition	-	>100 µM	[4]

Table 3: Antimicrobial Activity

Compound	Organism	MIC Value	Reference
3-Methoxycinnamic acid	E. coli (MDR)	>512 µg/mL (did enhance antibiotic efficacy)	[5]
S. aureus (MDR)	>512 µg/mL (did enhance antibiotic efficacy)	[5]
trans-Cinnamic acid	Various Bacteria	>5 mM	[6]
Mycobacterium tuberculosis	250–675 µM	[6]

Table 4: Anticancer Activity

Compound	Cell Line	Assay	IC50 Value	Reference
3-Methoxycinnamic acid	-	-	Data not readily available
trans-Cinnamic acid	HT-29 (Colon)	MTT	1.07 ± 0.38 mM	[7]
MIA PaCa-2 (Pancreatic)	MTT	1.33 ± 0.07 mM	[7]
H460 (Lung)	MTT	2.10 ± 0.43 mM	[7]
A549 (Lung)	MTT	3.54 ± 0.34 mM	[7]
HT-144 (Melanoma)	MTT	2.4 mM	[8]
MDA-MB-231 (Breast)	MTT	2.296 mM	[9]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Antioxidant Activity Assays

• Reagent Preparation : Prepare a stock solution of DPPH in methanol. The final concentration in the assay is typically 100 µM. Prepare various concentrations of the test compounds (3-Methoxycinnamic acid and trans-cinnamic acid) and a standard antioxidant (e.g., ascorbic acid) in methanol.

• Reaction Mixture : In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of the test compound or standard solution at different concentrations. A blank well should contain 100 µL of methanol and 100 µL of the DPPH solution.

• Incubation : Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement : Measure the absorbance at 517 nm using a microplate reader.

• Calculation : The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

• Reagent Preparation : Prepare the ABTS radical cation (ABTS•+) by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. Dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture : Add 10 µL of the test compound at various concentrations to 190 µL of the diluted ABTS•+ solution in a 96-well plate.

• Incubation : Incubate the plate at room temperature for 6 minutes.

• Measurement : Measure the absorbance at 734 nm.

• Calculation : The percentage of inhibition is calculated similarly to the DPPH assay. The IC50 value is determined from the concentration-inhibition curve.

Anti-inflammatory Activity Assay

• Cell Culture : Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and antibiotics. Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Treatment : Pre-treat the cells with various concentrations of the test compounds for 1 hour. Then, stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours.

• Nitrite Measurement : After incubation, collect 100 µL of the cell culture supernatant. Mix it with 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) in a new 96-well plate.

• Incubation and Measurement : Incubate at room temperature for 10 minutes and measure the absorbance at 540 nm.

• Calculation : The concentration of nitrite, an indicator of NO production, is determined from a sodium nitrite standard curve. The percentage of inhibition is calculated relative to the LPS-stimulated control. The IC50 value is then determined.

Antimicrobial Activity Assay

• Inoculum Preparation : Prepare a standardized inoculum of the test microorganism (e.g., E. coli, S. aureus) in a suitable broth to a concentration of approximately 5 x 10^5 CFU/mL.

• Serial Dilutions : Perform two-fold serial dilutions of the test compounds in a 96-well microtiter plate containing broth.

• Inoculation : Add the standardized inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation : Incubate the plate at 37°C for 18-24 hours.

• MIC Determination : The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anticancer Activity Assay

• Cell Seeding : Seed cancer cells (e.g., HT-29, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Compound Treatment : Treat the cells with various concentrations of the test compounds for 48-72 hours.

• MTT Addition : After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization : Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement : Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculation : Cell viability is expressed as a percentage of the untreated control. The IC50 value is the concentration of the compound that reduces cell viability by 50%.

Signaling Pathways and Experimental Workflows

Visual representations of key experimental workflows and modulated signaling pathways are provided below using the DOT language for Graphviz.

Caption: General workflow for the MTT cytotoxicity assay.

Caption: Workflow for Nitric Oxide inhibition assay.

Caption: Simplified NF-κB signaling pathway inhibited by cinnamic acid derivatives.

Caption: p38 MAPK signaling pathway modulated by trans-cinnamic acid.

Discussion of Biological Activities

• Antioxidant Activity : Both compounds exhibit antioxidant properties, which are crucial for mitigating oxidative stress implicated in numerous diseases. The available data suggests that 3-Methoxycinnamic acid has notable radical scavenging activity. trans-Cinnamic acid also demonstrates antioxidant potential, with a reported IC50 value of 0.18 µg/mL in the DPPH assay[2]. The presence and position of the methoxy group on the phenyl ring can influence the antioxidant capacity of cinnamic acid derivatives.

• Anti-inflammatory Activity : Inflammation is a key pathological process in many diseases. Cinnamic acid derivatives are known to possess anti-inflammatory properties. Our comparative data indicates that 3-Methoxycinnamic acid may be a more potent inhibitor of nitric oxide production in LPS-stimulated macrophages compared to trans-cinnamic acid. The anti-inflammatory effects of these compounds are often attributed to their ability to modulate key signaling pathways such as the NF-κB and MAPK pathways, which regulate the expression of pro-inflammatory mediators.[3][6]

• Antimicrobial Activity : While trans-cinnamic acid exhibits broad-spectrum but generally weak antimicrobial activity against many bacteria, it shows more significant potency against Mycobacterium tuberculosis[6]. In contrast, 3-Methoxycinnamic acid did not show direct antibacterial effects at the tested concentrations but has been reported to enhance the efficacy of antibiotics against multidrug-resistant bacteria, suggesting its potential as an antibiotic resistance modulator[5].

• Anticancer Activity : trans-Cinnamic acid has demonstrated cytotoxic effects against a range of cancer cell lines, with IC50 values typically in the millimolar range[7][8][9]. The anticancer mechanisms are thought to involve the induction of apoptosis and inhibition of cell proliferation[7][8]. While specific quantitative data for the direct anticancer activity of 3-Methoxycinnamic acid is not as readily available, its structural similarity to other biologically active cinnamic acid derivatives suggests it may also possess anticancer potential.

Conclusion

This guide provides a comparative overview of the biological activities of 3-Methoxycinnamic acid and trans-cinnamic acid, supported by quantitative data and detailed experimental protocols. The evidence suggests that both compounds possess a range of beneficial biological properties, with notable differences in their potency and spectrum of activity. The methoxy substitution at the 3-position appears to influence the anti-inflammatory and potentially the antioxidant activities. While trans-cinnamic acid shows direct, albeit modest, antimicrobial and anticancer effects, 3-Methoxycinnamic acid may hold promise as an adjuvant in antibiotic therapy. Further research, particularly direct comparative studies and in vivo investigations, is warranted to fully elucidate the therapeutic potential of these compounds.

References

• 1. Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biomedres.us [biomedres.us]
• 3. Anti-inflammatory effects of trans-cinnamaldehyde on lipopolysaccharide-stimulated macrophage activation via MAPKs pathway regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Multi-Target Cinnamic Acids for Oxidative Stress and Inflammation: Design, Synthesis, Biological Evaluation and Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-methoxycinnamyl p-coumarate reduces neuroinflammation by blocking NF-κB, MAPK, and Akt/GSK-3β pathways and enhancing Nrf2/HO-1 signaling cascade in microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Cinnamic acid induces apoptotic cell death and cytoskeleton disruption in human melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Investigating the Impact of Optimized Trans-Cinnamic Acid-Loaded PLGA Nanoparticles on Epithelial to Mesenchymal Transition in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Cutting Edge: 3-Methoxycinnamic Acid and Its Ester Derivatives in Drug Discovery

A Comparative Analysis of Efficacy for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmacology, the quest for novel therapeutic agents with enhanced efficacy and specificity is relentless. Among the myriad of scaffolds under investigation, cinnamic acid derivatives have emerged as a promising class of compounds with a broad spectrum of biological activities. This guide provides a detailed comparative analysis of the efficacy of 3-methoxycinnamic acid and its ester derivatives, focusing on their anticancer, neuroprotective, and antimicrobial properties. By presenting quantitative data, detailed experimental protocols, and elucidating the underlying signaling pathways, this document serves as a valuable resource for researchers and drug development professionals.

Comparative Efficacy: A Quantitative Overview

The therapeutic potential of 3-methoxycinnamic acid is significantly modulated by its esterification. The following tables summarize the in vitro efficacy of 3-methoxycinnamic acid and its derivatives across various biological assays, providing a clear comparison of their potency.

Table 1: Anticancer Activity (IC₅₀ Values)

The cytotoxic effects of 3-methoxycinnamic acid and its esters have been evaluated against a range of human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values, which represent the concentration of a compound required to inhibit the growth of 50% of the cell population, are presented below. Lower IC₅₀ values indicate higher potency.

Compound	Cell Line	IC₅₀ (µM)	Reference
p-Methoxycinnamic acid	HT-29 (Colon)	>100	[1]
HCT-116 (Colon)	10	[1]
SW480 (Colon)	>100	[1]
Ethyl p-methoxycinnamate (EPMC)	CL-6 (Cholangiocarcinoma)	245.5 (µg/mL)	[2]
Caco-2 (Colon)	347.0 (µg/mL)	[2]
MCF-7 (Breast)	360 (µg/mL)	[3]
Ethyl p-hydroxycinnamate (EPHC)	MCF-7 (Breast)	340 (µg/mL)	[3][4]
3-Methoxybenzyl (E)-3-(4-methoxyphenyl)acrylate	HCT-116 (Colon)	16.2	[5]
PC3 (Prostate)	>100	[5]
SNB-19 (Astrocytoma)	>100	[5]
(E)-2,5-dimethoxybenzyl 3-(4-methoxyphenyl)acrylate	A549 (Lung)	Potent	[6]
Alpha cyano-4-hydroxy-3-methoxycinnamic acid (ACCA)	MCF-7 (Breast)	Dose-dependent decrease in proliferation	[7]
T47D (Breast)	Dose-dependent decrease in proliferation	[7]
MDA-MB-231 (Breast)	Dose-dependent decrease in proliferation	[7]

Note: Direct comparison of IC₅₀ values should be made with caution due to variations in experimental conditions between studies.

Table 2: Neuroprotective Activity

The neuroprotective effects of these compounds have been assessed in various in vitro models of neuronal damage.

Compound	Assay	Effect	Reference
p-Methoxycinnamic acid (p-MCA)	Glutamate-induced neurotoxicity in rat cortical cells	Strong neuroprotection (78% cell viability at 1 µM)	[1]
Ethyl p-methoxycinnamate (EPMC)	Aluminum-induced memory deficit in rats	Improved spatial memory, reversed oxidative stress	[8]
E-p-Methoxycinnamic acid (E-p-MCA)	Glutamate-induced neurotoxicity in cortical neurons	Significant attenuation of neurotoxicity	[9]
Tenuifoliside A (a TMCA ester)	Promotes viability of rat glioma cells C6	[10]

Table 3: Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)

The antimicrobial potential of 3-methoxycinnamic acid derivatives has been investigated against a panel of pathogenic microorganisms. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound	Microorganism	MIC (µg/mL)	Reference
Ethyl p-methoxycinnamate (EPMC)	Staphylococcus aureus	333	[11]
Bacillus cereus	333	[11]
Pseudomonas aeruginosa	111	[11]
Escherichia coli	111	[11]
Candida albicans	111	[11]
Ethyl p-hydroxycinnamate (EPHC)	Staphylococcus aureus	333	[11][12]
Bacillus cereus	333	[11][12]
Pseudomonas aeruginosa	111	[11][12]
Escherichia coli	111	[11][12]
Candida albicans	111	[11][12]
Butyl cinnamate	Candida albicans	626.62 µM	[13]
Candida tropicalis	626.62 µM	[13]
Candida glabrata	626.62 µM	[13]
Aspergillus flavus	626.62 µM	[13]
Penicillium citrinum	626.62 µM	[13]

Experimental Protocols

To ensure reproducibility and facilitate further research, detailed methodologies for the key experiments cited are provided below.

Synthesis of 3-Methoxycinnamic Acid and its Esters

1. Knoevenagel Condensation for 3-Methoxycinnamic Acid Synthesis [14][15]

• Reactants: m-Methoxybenzaldehyde, malonic acid, pyridine, and piperidine (as a catalyst).

• Procedure:

  • A mixture of m-methoxybenzaldehyde and malonic acid is heated in the presence of a catalytic amount of pyridine and piperidine.

  • The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or can be performed under solvent-free conditions.

  • The reaction mixture is heated at a specific temperature (e.g., 80-100°C) for several hours.

  • After completion, the reaction mixture is cooled and acidified with a dilute acid (e.g., HCl) to precipitate the 3-methoxycinnamic acid.

  • The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

2. Steglich Esterification for Ester Derivative Synthesis [16][17]

• Reactants: 3-Methoxycinnamic acid, an alcohol (e.g., ethanol, benzyl alcohol), N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent, and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Procedure:

  • 3-Methoxycinnamic acid is dissolved in an anhydrous aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • The alcohol (1.1-1.5 equivalents) and a catalytic amount of DMAP are added to the solution.

  • The reaction mixture is cooled in an ice bath, and a solution of DCC (1.1 equivalents) in the same solvent is added dropwise.

  • The reaction is stirred at room temperature for several hours to overnight.

  • The precipitated dicyclohexylurea (DCU) byproduct is removed by filtration.

  • The filtrate is washed sequentially with a dilute acid, a saturated sodium bicarbonate solution, and brine.

  • The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is evaporated under reduced pressure to yield the crude ester.

  • The product is purified by column chromatography on silica gel.

Biological Assays

1. MTT Assay for Cytotoxicity [2]

• Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.

• Procedure:

  • Cells are seeded in a 96-well plate and allowed to adhere overnight.

  • The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24, 48, or 72 hours).

  • After the incubation period, the treatment medium is removed, and a fresh medium containing MTT solution (typically 0.5 mg/mL) is added to each well.

  • The plate is incubated for 3-4 hours at 37°C to allow for the formation of formazan crystals.

  • The MTT-containing medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO) or a solution of sodium dodecyl sulfate (SDS) in dilute HCl, is added to each well to dissolve the formazan crystals.

  • The absorbance of the purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

  • The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ value is determined from the dose-response curve.

2. Antimicrobial Susceptibility Testing (Broth Microdilution Method) [11]

• Principle: This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent by testing its ability to inhibit the growth of a microorganism in a liquid medium.

• Procedure:

  • A serial two-fold dilution of the test compound is prepared in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

  • Each well is inoculated with a standardized suspension of the test microorganism.

  • The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 24-48 hours for yeast).

  • After incubation, the MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

  • Positive (microorganism with no compound) and negative (broth only) controls are included in each assay.

Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms underlying the biological activities of 3-methoxycinnamic acid and its derivatives is crucial for rational drug design and development.

Anticancer Activity: Targeting the MAPK/ERK Signaling Pathway

Several studies suggest that the anticancer effects of certain cinnamic acid derivatives are mediated through the modulation of the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway.[6] This pathway is a critical regulator of cell proliferation, differentiation, and survival, and its dysregulation is a hallmark of many cancers.

Caption: The MAPK/ERK signaling cascade and potential points of inhibition by 3-methoxycinnamic acid derivatives.

Neuroprotective Mechanisms

The neuroprotective effects of 3-methoxycinnamic acid and its derivatives are multifaceted, involving the modulation of several key signaling pathways that protect neurons from excitotoxicity, oxidative stress, and apoptosis.

Caption: Neuroprotective signaling pathways modulated by 3-methoxycinnamic acid derivatives.

Experimental Workflow: From Synthesis to Biological Evaluation

The following diagram illustrates a typical workflow for the synthesis and evaluation of 3-methoxycinnamic acid derivatives.

Caption: A streamlined workflow for the development of 3-methoxycinnamic acid-based therapeutic agents.

Conclusion

The compiled data indicates that esterification of 3-methoxycinnamic acid can significantly influence its biological activity. While the parent acid demonstrates notable neuroprotective effects, its ester derivatives exhibit a broader range of activities, including potent anticancer and antimicrobial properties. The structure-activity relationship appears to be complex, with the nature of the ester group and the substitution pattern on the phenyl ring playing crucial roles in determining the potency and selectivity of these compounds. The elucidation of their mechanisms of action, particularly their interaction with key signaling pathways such as the MAPK/ERK cascade, provides a solid foundation for the rational design of more effective and targeted therapeutic agents. This guide serves as a starting point for further investigation into this promising class of molecules, with the ultimate goal of translating these findings into novel clinical therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. Cytotoxicity, Cell Cycle Arrest, and Apoptosis Induction Activity of Ethyl-p-methoxycinnamate in Cholangiocarcinoma Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxicity Activity of Biotransformed Ethyl p-methoxycinnamate by Aspergillus niger – Oriental Journal of Chemistry [orientjchem.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Alpha cyano-4-hydroxy-3-methoxycinnamic acid inhibits proliferation and induces apoptosis in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neuromodulatory potential of phenylpropanoids; para-methoxycinnamic acid and ethyl-p-methoxycinnamate on aluminum-induced memory deficit in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. E-p-Methoxycinnamic acid protects cultured neuronal cells against neurotoxicity induced by glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Antimicrobial activity and microbial transformation of ethyl p-methoxycinnamate extracted from Kaempferia Galanga - IIUM Repository (IRep) [irep.iium.edu.my]
• 13. Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sciencemadness Discussion Board - Synthesis of 3,4,5-trimethoxy cinnamic acid using green Knoevenagel condensation - Powered by XMB 1.9.11 [sciencemadness.org]
• 15. CN108863773A - The preparation method of 3- methoxy cinnamic acid - Google Patents [patents.google.com]
• 16. benchchem.com [benchchem.com]
• 17. scielo.br [scielo.br]

3-Methoxycinnamic acid versus 4-Methoxycinnamic acid: a comparative study

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamic acids and their derivatives are a class of naturally occurring phenolic compounds that have garnered significant attention in the fields of pharmacology and drug development due to their diverse biological activities. Among these, the positional isomers 3-Methoxycinnamic acid (3-MCA) and 4-Methoxycinnamic acid (4-MCA) present an interesting case for a comparative study. The seemingly subtle difference in the placement of the methoxy group on the phenyl ring can lead to notable variations in their physicochemical properties and biological efficacy. This guide provides an objective comparison of 3-MCA and 4-MCA, summarizing their physicochemical properties, biological activities with supporting quantitative data, detailed experimental protocols for key assays, and the signaling pathways they modulate.

Physicochemical Properties

The position of the methoxy group influences the electronic and steric properties of the molecule, which in turn affects its physical and chemical characteristics.

Property	3-Methoxycinnamic acid	4-Methoxycinnamic acid
Molecular Formula	C₁₀H₁₀O₃	C₁₀H₁₀O₃
Molecular Weight	178.18 g/mol	178.18 g/mol
Appearance	White to light brown fine crystalline powder[1]	White to off-white crystalline solid[2]
Melting Point	116-119 °C[1]	173-175 °C[3][4]
Solubility	Soluble in methanol[1]	Soluble in ethanol, ethyl acetate, dimethyl sulfoxide, and methanol[5][6]
pKa	~4.4	~4.5

Comparative Biological Activities

Both 3-MCA and 4-MCA have been investigated for a range of biological activities, including antioxidant, anti-inflammatory, and anticancer effects. The position of the methoxy group plays a crucial role in determining the potency of these activities.

Antioxidant Activity

The antioxidant capacity of phenolic compounds is often attributed to their ability to donate a hydrogen atom to scavenge free radicals. The position of the electron-donating methoxy group can influence the stability of the resulting phenoxyl radical.

Assay	3-Methoxycinnamic acid (IC₅₀)	4-Methoxycinnamic acid (IC₅₀)	Reference Compound (IC₅₀)
DPPH Radical Scavenging	Data not available	Generally considered to have antioxidant activity, but specific IC50 values vary.	Ascorbic Acid: ~8-15 µg/mL

Anti-inflammatory Activity

The anti-inflammatory effects of methoxycinnamic acids are often evaluated by their ability to inhibit the production of inflammatory mediators like nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages.

Assay	3-Methoxycinnamic acid (IC₅₀)	4-Methoxycinnamic acid (IC₅₀)	Reference Compound (IC₅₀)
Nitric Oxide (NO) Inhibition	Data not available	Demonstrates inhibition of inflammatory markers like iNOS and COX-2.[7]	Dexamethasone: ~0.1-1 µM

Studies have shown that 4-MCA can inhibit the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), key enzymes in the inflammatory cascade.[7]

Cytotoxic Activity

The anticancer potential of these compounds is typically assessed by their cytotoxicity against various cancer cell lines using assays like the MTT assay.

Cell Line	3-Methoxycinnamic acid (IC₅₀)	4-Methoxycinnamic acid (IC₅₀)	Reference Compound (IC₅₀)
Various Cancer Cell Lines	Showed antiproliferative properties against human cancer cell lines.[1]	Antiproliferative activity against human HepG2 and PLC/PRF/5 cells with IC50 values of 6.55 µM for PLC/PRF/5.[8]	Doxorubicin: Generally in the low µM to nM range

4-Methoxycinnamic acid has shown notable antiproliferative activity against liver cancer cells.[8] 3-Methoxycinnamic acid has also been reported as an intermediate in the synthesis of compounds with antiproliferative properties.[1]

Experimental Protocols

Synthesis of Methoxycinnamic Acids

General Knoevenagel Condensation Method:

A common method for the synthesis of both 3-MCA and 4-MCA is the Knoevenagel condensation of the corresponding methoxybenzaldehyde with malonic acid.

• Reaction Setup: In a round-bottomed flask, dissolve the appropriate methoxybenzaldehyde (3-methoxybenzaldehyde or 4-methoxybenzaldehyde) and malonic acid in a solvent like pyridine.

• Catalyst Addition: Add a catalytic amount of a base, such as piperidine or β-alanine.[9][10]

• Heating: Heat the reaction mixture under reflux for a specified period (e.g., 2-4 hours).[9][11]

• Work-up: After cooling, pour the reaction mixture into a solution of hydrochloric acid to precipitate the product.

• Purification: Collect the crude product by filtration, wash with water, and recrystallize from a suitable solvent like ethanol to obtain the pure methoxycinnamic acid.[9][10]

References

• 1. Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antioxidant and Hypolipidemic Activities of Cinnamic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Methods for the Quantification of 3-Methoxycinnamic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis of 3-Methoxycinnamic acid, a compound of interest in various research and pharmaceutical applications. The selection of an appropriate analytical method is critical for accurate quantification in research, quality control, and pharmacokinetic studies. This document presents detailed experimental protocols and performance data to facilitate an informed decision-making process.

Method 1: Reversed-Phase HPLC with UV Detection (RP-HPLC-UV)

A robust and widely used technique for the separation and quantification of non-volatile and thermally labile compounds like 3-Methoxycinnamic acid. Its versatility in mobile and stationary phase selection makes it highly suitable for the analysis of cinnamic acid derivatives.[1]

Experimental Protocol

Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector is recommended.[1]

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) provides good separation.[1] For acidic compounds, high-purity, end-capped columns are advised to minimize secondary interactions and improve peak shape.[2]

• Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile and 0.1% phosphoric acid in water (e.g., 60:40 v/v) is effective.[1] The acidic mobile phase ensures the analyte is in its neutral, protonated form, which enhances retention and peak symmetry on a C18 column.[2] The mobile phase should be filtered through a 0.45 µm membrane filter and degassed prior to use.[1]

• Flow Rate: 1.0 mL/min.[1][2]

• Detection Wavelength: Approximately 274 nm, which is a common absorption maximum for 3-Methoxycinnamic acid derivatives.[2]

• Injection Volume: 20 µL.[1][2]

• Column Temperature: Ambient or controlled at 25-30°C.[1][2]

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve approximately 10 mg of 3-Methoxycinnamic acid reference standard in 100 mL of methanol to obtain a stock solution of 100 µg/mL.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.1 µg/mL to 20 µg/mL.[1]

• Sample Preparation: Dissolve the sample containing 3-Methoxycinnamic acid in the mobile phase, ensuring the final concentration falls within the linear range of the calibration curve. Filter the sample solution through a 0.45 µm syringe filter before injection.

Method 2: Ultra-High-Performance Liquid Chromatography (UHPLC)

UHPLC offers significant advantages over traditional HPLC in terms of speed, resolution, and solvent consumption. By using columns with smaller particle sizes (<2 µm), UHPLC systems can operate at higher pressures, leading to faster separations and increased sensitivity.

Experimental Protocol

Instrumentation and Chromatographic Conditions:

• UHPLC System: A UHPLC system capable of handling high backpressures, with a low-dispersion flow path, is required.

• Column: A sub-2 µm particle size C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable.

• Mobile Phase: A gradient elution with 0.1% formic acid in water as mobile phase A and acetonitrile as mobile phase B is often used to achieve rapid separation. A typical gradient might be 10-90% B over 2-5 minutes.

• Flow Rate: 0.4 - 0.6 mL/min.

• Detection Wavelength: 274 nm.

• Injection Volume: 2-5 µL.

• Column Temperature: 35-45°C to reduce viscosity and improve efficiency.

Performance Data Comparison

The following table summarizes typical performance characteristics for the validation of an HPLC method for quantifying cinnamic acid derivatives. These values can be used as a benchmark when developing and validating a method for 3-Methoxycinnamic acid.

Validation Parameter	HPLC-UV	UHPLC-UV	Acceptance Criteria (ICH)
Linearity (r²)	> 0.999	> 0.999	r² ≥ 0.995
Accuracy (% Recovery)	98 - 102%	98 - 102%	80 - 120%
Precision (% RSD)	< 2%	< 1.5%	≤ 2%
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.001 - 0.05 µg/mL	Signal-to-Noise Ratio ≥ 3
Limit of Quantification (LOQ)	0.05 - 0.3 µg/mL	0.005 - 0.15 µg/mL	Signal-to-Noise Ratio ≥ 10
Run Time	10 - 15 min	2 - 5 min	N/A

Experimental Workflow for HPLC Method Validation

The following diagram illustrates the logical workflow for validating an HPLC method according to ICH guidelines.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ejgm.co.uk [ejgm.co.uk]

A Comparative Guide to the Cross-Validation of Analytical Methods for Cinnamic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of cinnamic acid and its derivatives. Accurate and reliable analytical methods are crucial for quality control, pharmacokinetic studies, and ensuring the therapeutic efficacy of these compounds. This document outlines the performance characteristics of various analytical techniques, provides detailed experimental protocols, and illustrates the logical workflow of method validation.

Comparative Performance of Analytical Methods

The selection of an appropriate analytical method depends on factors such as the complexity of the sample matrix, the required sensitivity, and the available instrumentation. High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), and Gas Chromatography (GC) are commonly employed for the analysis of cinnamic acid derivatives. The following tables summarize the key performance characteristics of validated methods for these techniques.

Table 1: Performance Characteristics of HPLC Methods for Cinnamic Acid and its Derivatives

Analyte(s)	Linearity Range (µg/mL)	Correlation Coefficient (r²)	LOD (µg/mL)	LOQ (µg/mL)	Accuracy (% Recovery)	Precision (% RSD)	Reference
Cinnamic Acid	0.5 - 50	> 0.999	-	-	-	-	[1]
Cinnamic Acid	0.0264 - 1.318 (µg)	1.000	-	-	100.2	0.73	[2]
Cinnamaldehyde	0.113 - 5.637 (µg)	1.000	-	-	97.4	1.16	[2]
Cinnamaldehyde	-	0.9941	0.069 (ppm)	0.23 (ppm)	98.74 - 101.95	0.92 - 2.68	[2]
Cinnamic Acid, Cinnamaldehyde	0.001 - 1	0.9995, 0.9993	0.001	0.001	95.31 - 118.8	-	[3]
1,5-dicaffeoylquinic acid	0.025 - 0.4 (mg/mL)	1.0000	0.00546 (mg/mL)	0.01654 (mg/mL)	101.16 - 104.18	≤ 1.00	[4][5]
Chicoric acid	0.00625 - 0.1 (mg/mL)	1.0000	0.00037 (mg/mL)	0.00114 (mg/mL)	97.55 - 108.49	≤ 1.21	[4][5]
trans-Cinnamic acid, p-Coumaric acid, Caffeic acid, Ferulic acid, Sinapic acid	-	> 0.9994	0.01 - 0.03 (mg/kg)	0.03 - 0.09 (mg/kg)	86.18 - 99.05	< 5	[6]

Table 2: Performance Characteristics of LC-MS/MS Methods for Cinnamic Acid and its Derivatives

| Analyte(s) | Linearity Range | Correlation Coefficient (r²) | LLOQ (ng/mL) | Accuracy (% Bias) | Precision (% RSD) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | | Cinnamic Acid | - | ≥ 0.999 | ≤0.5–2 | 85–115% (Spike Recovery) | Intra-day: ≤ 5, Inter-day: ≤ 8 |[7] | | Cinnamaldehyde | Over 1000x concentration range | > 0.99 | 0.1 | Within ±9% | Within ±9% |[8] | | Cinnamic Acid | Over 1000x concentration range | > 0.99 | 5.8 | Within ±9% | Within ±9% |[8] | | 2-methoxy Cinnamic Acid | Over 1000x concentration range | > 0.99 | 10 | Within ±9% | Within ±9% |[8] |

Table 3: Performance Characteristics of a GC-MS Method for Cinnamaldehyde

Validation Parameter	Performance Metric	Reference
Correlation Coefficient (r)	-	[2]
Recovery (%)	-	[2]
Precision (% RSD)	-	[2]
Limit of Detection (LOD)	-	[2]
Limit of Quantification (LOQ)	-	[2]

Note: Specific quantitative data for the GC-MS method validation parameters were not available in the provided search results.

Experimental Protocols

Detailed methodologies are essential for the replication and cross-validation of analytical methods. Below are representative experimental protocols for HPLC and LC-MS/MS analysis of cinnamic acid derivatives.

High-Performance Liquid Chromatography (HPLC-UV) Protocol for Cinnamic Acid

This protocol is a general procedure for the quantification of cinnamic acid in plant extracts.[1]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: Hypersil C18 column (4.6 mm × 250 mm, 5 μm).[2]

• Mobile Phase: A mixture of acetonitrile and 0.1% phosphoric acid (28:72, v/v).[2]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 50 °C.[2]

• Detection: UV detection at a wavelength between 270-280 nm.[1][2]

• Injection Volume: 20 μL.[2]

• Standard Preparation:

  • Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of cinnamic acid reference standard and dissolve it in 10 mL of methanol in a volumetric flask.[1]

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to obtain concentrations ranging from 0.5 to 50 µg/mL.[1]

• Sample Preparation (Plant Extract):

  • Weigh 1 gram of the dried, powdered plant material.

  • Extract with a suitable solvent (e.g., 80% methanol in water).

  • Sonicate and centrifuge the mixture.

  • Collect the supernatant and repeat the extraction on the pellet.

  • Combine the supernatants and evaporate to dryness.

  • Reconstitute the extract in the mobile phase and filter through a 0.22 µm syringe filter before injection.[9]

• Analysis:

  • Inject the standard solutions to construct a calibration curve by plotting the peak area against the concentration.

  • Inject the prepared plant extract sample.

  • Identify the cinnamic acid peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the amount of cinnamic acid in the sample using the regression equation from the calibration curve.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol for Cinnamic Acid

This protocol provides a general procedure for the sensitive quantification of cinnamic acid in plant extracts.[9]

• Instrumentation: A liquid chromatography system coupled with a tandem mass spectrometer.

• Column: A suitable C18 column (e.g., 2.1 mm × 50 mm, 1.9 µm).[8]

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

  • A gradient elution is typically used, for example: 5% B to 95% B over 10 minutes.[9]

• Flow Rate: 0.3 mL/min.[10]

• Column Temperature: 40 °C.[10]

• Injection Volume: 5 µL.[10]

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for cinnamic acid.[8]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Precursor Ion: m/z 147.

  • Product Ion: m/z 103.[7]

  • Collision Energy (CE): Optimized for the specific instrument, typically in the range of -15 to -25 eV.[9]

• Sample Preparation: The sample preparation procedure is similar to the one described for HPLC.

Method Validation and Cross-Validation Workflow

The validation of an analytical method is a structured process to ensure its suitability for the intended purpose. Cross-validation further ensures that different analytical methods provide comparable and reliable results, which is critical when transferring methods or replacing an existing one.[2]

Caption: Logical flow of analytical method validation and cross-validation.

HPLC Analysis Workflow

The following diagram illustrates a typical workflow for the analysis of cinnamic acid derivatives using HPLC.

Caption: A typical workflow for HPLC analysis of cinnamic acid derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and validation of a bioanalytical HPLC method for simultaneous estimation of cinnamaldehyde and cinnamic acid in rat plasma: application for pharmacokinetic studies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. d-nb.info [d-nb.info]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Cinnamic Acid Analysis Service - Creative Proteomics [creative-proteomics.com]
• 8. Simultaneous determination of cinnamaldehyde, cinnamic acid, and 2-methoxy cinnamic acid in rat whole blood after oral administration of volatile oil of Cinnamoni Ramulus by UHPLC-MS/MS: An application for a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Development and validation of an ultra-high performance liquid chromatography/triple quadrupole mass spectrometry method for analyzing microbial-derived grape polyphenol metabolites - PMC [pmc.ncbi.nlm.nih.gov]

The Double-Edged Sword: A Comparative Analysis of Methylated Cinnamic Acids in Oncology

For researchers, scientists, and drug development professionals, the quest for novel anticancer agents with high efficacy and minimal side effects is a continuous endeavor. Among the myriad of natural compounds under investigation, methylated cinnamic acids, a class of phenolic compounds abundant in plants, have emerged as promising candidates. This guide provides a comparative analysis of the anticancer effects of prominent methylated cinnamic acids, supported by experimental data and detailed methodologies to aid in research and development.

Methylated cinnamic acids, including ferulic acid, sinapic acid, and O-methylated caffeic acid derivatives, have demonstrated significant potential in preclinical cancer studies. Their mechanisms of action are multifaceted, often involving the modulation of key signaling pathways that govern cell proliferation, survival, and metastasis. This comparative guide synthesizes the available data on their cytotoxic and apoptotic effects across various cancer cell lines, offering a clear overview of their potential as standalone or adjuvant therapies.

Quantitative Efficacy: A Side-by-Side Comparison

The anticancer potential of a compound is often initially assessed by its IC50 value, the concentration at which it inhibits 50% of cell growth. The following table summarizes the reported IC50 values for ferulic acid, sinapic acid, and other methylated cinnamic acid derivatives across a range of human cancer cell lines. This data provides a quantitative basis for comparing their cytotoxic potencies.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Ferulic Acid	HCT-15 (Colon)	154 µg/mL (~793 µM)	[1]
HeLa (Cervical)	Varies	[1]
Caski (Cervical)	Varies	[1]
PC-3 (Prostate)	Varies	[1]
LNCaP (Prostate)	Varies	[1]
143B (Osteosarcoma)	Varies (dose-dependent inhibition)	[2]
MG63 (Osteosarcoma)	Varies (dose-dependent inhibition)	[2]
Sinapic Acid	PC-3 (Prostate)	1000	[3][4]
LNCaP (Prostate)	1000	[3][4]
HT-29 (Colon)	317.5 (for 24h)	[5][6]
HepG2 (Liver)	Varies (dose-dependent inhibition)	[7]
SMMC-7721 (Liver)	Varies (dose-dependent inhibition)	[7]
Caffeic Acid	SPC111 (Mesothelioma)	~100-200	[8]
SPC212 (Mesothelioma)	~100-200	[8]
Caffeic Acid Derivatives	AsPC1 (Pancreatic)	18.70 - 42.47	[9][10]
BxPC3 (Pancreatic)	21.72 - 46.58	[9][10]
Caffeic Acid Phenethyl Ester (CAPE)	MIAPACA-2 (Pancreatic)	87 (reduced proliferation by 65.7%)	[9]
PANC-1 (Pancreatic)	87 (reduced proliferation by 93.0%)	[9]

Delving into the Mechanisms: Signaling Pathways and Apoptosis

The anticancer effects of methylated cinnamic acids are not merely cytotoxic; they actively modulate cellular signaling pathways to induce programmed cell death (apoptosis) and halt the cell cycle.

Ferulic Acid: A significant body of evidence points to the inhibition of the PI3K/Akt signaling pathway as a key mechanism of ferulic acid's anticancer activity.[2][11][12] This pathway is crucial for cell survival and proliferation, and its downregulation by ferulic acid leads to apoptosis and cell cycle arrest. Ferulic acid has been shown to decrease the phosphorylation of Akt, a central kinase in this pathway, thereby impeding downstream signaling.[2]

Caption: Ferulic acid inhibits the PI3K/Akt signaling pathway.

Sinapic Acid: Research indicates that sinapic acid also exerts its anticancer effects through the modulation of critical signaling pathways. Studies have shown its ability to downregulate the AKT/Gsk-3β signaling pathway in pancreatic cancer.[5] Furthermore, in prostate cancer cells, sinapic acid treatment leads to an increase in the expression of pro-apoptotic proteins like BAX and caspases, while decreasing the expression of proteins involved in metastasis such as MMP-2 and MMP-9.[3][4]

Caption: Sinapic acid's multi-faceted anticancer mechanism.

Experimental Protocols: A Guide for Reproducible Research

To facilitate further research and validation of the findings presented, this section provides detailed protocols for key experiments used to assess the anticancer effects of methylated cinnamic acids.

Experimental Workflow

The following diagram illustrates a general workflow for screening and characterizing the anticancer effects of methylated cinnamic acids.

Caption: General workflow for anticancer drug screening.

Cell Viability (MTT) Assay

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[3][13][14][15]

Materials:

• Cancer cell lines of interest

• Complete culture medium

• Methylated cinnamic acid stock solution (dissolved in a suitable solvent like DMSO)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• The following day, treat the cells with various concentrations of the methylated cinnamic acid. Include a vehicle control (solvent alone).

• Incubate the plates for the desired time period (e.g., 24, 48, or 72 hours).

• After incubation, remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• After the MTT incubation, carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and quantify apoptosis by identifying the externalization of phosphatidylserine (PS) on the cell surface, an early marker of apoptosis.[1][4][16][17]

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Induce apoptosis in cells by treating them with the methylated cinnamic acid at its IC50 concentration for a specified time.

• Harvest the cells (including both adherent and floating cells) and wash them with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• After incubation, add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Live cells will be negative for both Annexin V-FITC and PI. Early apoptotic cells will be Annexin V-FITC positive and PI negative. Late apoptotic or necrotic cells will be positive for both stains.

Western Blot Analysis

Western blotting is used to detect specific proteins in a sample and can be employed to investigate the effect of methylated cinnamic acids on the expression and phosphorylation status of proteins involved in signaling pathways like PI3K/Akt.[2][18]

Materials:

• Treated and control cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to the target proteins, e.g., phospho-Akt, total Akt, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated and control cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of each lysate using a protein assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by size using SDS-PAGE.

• Transfer the separated proteins from the gel to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analyze the band intensities to determine the relative protein expression levels.

This comprehensive guide provides a foundational understanding of the comparative anticancer effects of methylated cinnamic acids. The presented data and protocols are intended to serve as a valuable resource for researchers in the field of oncology and drug discovery, facilitating further exploration of these promising natural compounds.

References

• 1. kumc.edu [kumc.edu]
• 2. Ferulic acid inhibits proliferation and promotes apoptosis via blockage of PI3K/Akt pathway in osteosarcoma cell - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Adjuvant Properties of Caffeic Acid in Cancer Treatment | MDPI [mdpi.com]
• 7. Effects of Sinapic Acid Combined with Cisplatin on the Apoptosis and Autophagy of the Hepatoma Cells HepG2 and SMMC-7721 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Exploration of the anticancer properties of Caffeic Acid in malignant mesothelioma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of the In Vitro Cytotoxic Activity of Caffeic Acid Derivatives and Liposomal Formulation against Pancreatic Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ferulic acid inhibits proliferation and promotes apoptosis via blockage of PI3K/Akt pathway in osteosarcoma cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mechanism of Ferulic Acid in PI3K/AKT Pathway and Research in Glioblastoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 14. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 15. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 17. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. researchgate.net [researchgate.net]

In vitro bioassay validation for 3-Methoxycinnamic acid

An Objective Guide to the In Vitro Bioassay Validation of 3-Methoxycinnamic Acid

For researchers, scientists, and drug development professionals, the rigorous in vitro validation of a compound is a critical first step in establishing its therapeutic potential. This guide provides a comparative framework for the bioassay validation of 3-Methoxycinnamic acid (3-MCA), a derivative of the naturally occurring cinnamic acid. We present its performance alongside relevant alternatives, supported by experimental data and detailed protocols for key assays.

Data Presentation: Comparative Efficacy

The following tables summarize quantitative data from in vitro studies, comparing the biological activity of 3-Methoxycinnamic acid and its alternatives against standard controls.

Table 1: Antibiotic Potentiating Activity of 3-Methoxycinnamic Acid

While 3-MCA shows no direct antibacterial effect, it significantly enhances the efficacy of conventional antibiotics against multidrug-resistant (MDR) bacterial strains.[1][2] This activity is known as antibiotic potentiation or modulation.

Compound	Bacterial Strain	Antibiotic	MIC of Antibiotic Alone (µg/mL)	MIC of Antibiotic with 3-MCA (µg/mL)	% MIC Reduction
3-Methoxycinnamic Acid	MDR Escherichia coli	Gentamicin	>512	Not specified, but 60.3% reduction	60.3% [1][2]
3-Methoxycinnamic Acid	MDR Staphylococcus aureus	Ampicillin	>512	Not specified, but 37% reduction	37% [1][2]

Note: The study indicated that 3-MCA itself had a Minimum Inhibitory Concentration (MIC) of > 512 µg/mL against the tested strains, confirming its lack of direct antibacterial activity.[1][2]

Table 2: Comparative In Vitro Antioxidant Activity

Compound	Assay	IC50 (µg/mL)	Reference
p-Methoxycinnamic Acid Ethyl Ester	DPPH Radical Scavenging	Higher than Ascorbic Acid	[5][6]
Ferulic Acid	DPPH Radical Scavenging	~5.8	-
Caffeic Acid	DPPH Radical Scavenging	~3.5	-
Ascorbic Acid (Standard)	DPPH Radical Scavenging	~4.5	[4]

IC50: The half-maximal inhibitory concentration. A lower IC50 value indicates higher antioxidant activity.

Table 3: Comparative In Vitro Anti-inflammatory Activity

The inhibition of protein denaturation is a well-established method for screening anti-inflammatory activity in vitro, as denatured proteins are implicated in inflammatory responses.[7] Data for cinnamic acid derivatives are compared with the standard nonsteroidal anti-inflammatory drug (NSAID), Diclofenac.

Compound/Extract	Assay Type	IC50 (µg/mL)	Reference
Thienopyrimidinone Derivative (Cinnamic Acid Scaffold)	Bovine Serum Albumin Denaturation	9.08 ± 0.11	[8]
Diclofenac Sodium (Standard)	Bovine Serum Albumin Denaturation	8.20 ± 0.06	[8]

Table 4: Comparative In Vitro Anticancer (Cytotoxic) Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cytotoxicity.[9][10] Lower IC50 values indicate greater cytotoxic potency against cancer cells. Novel synthesized derivatives of cinnamic acid have shown promising results.[11][12]

Compound	Cancer Cell Line	Assay	IC50 (µM)	Reference
Cinnamic Acid Derivative '5'	A-549 (Lung Cancer)	MTT	10.36	[11][12]
Colchicine (Positive Control)	A-549 (Lung Cancer)	MTT	6.32	[11]

Experimental Protocols

Detailed methodologies for the key bioassays are provided below.

Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol, based on the broth microdilution method, determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[13]

a. Preparation of Materials:

• Antimicrobial Agent: Prepare a stock solution of 3-Methoxycinnamic acid (or other test compounds) in a suitable solvent like DMSO.

• Bacterial Culture: Grow the test bacteria (e.g., E. coli, S. aureus) in an appropriate broth (e.g., Brain Heart Infusion) to the mid-logarithmic phase.[1]

• Microtiter Plate: Use a sterile 96-well plate.

• Media: Sterile Mueller-Hinton Broth (MHB) or other suitable growth medium.

b. Experimental Procedure:

• Serial Dilution: Add 100 µL of sterile broth to all wells of the 96-well plate. Add 100 µL of the test compound stock solution to the first well and perform a two-fold serial dilution across the plate.

• Inoculation: Adjust the bacterial culture to a concentration of approximately 5 x 10^5 CFU/mL. Add 10 µL of this standardized inoculum to each well (except the negative control).

• Controls:

  • Positive Control: Broth + Inoculum (no compound).

  • Negative Control: Broth only (no inoculum, no compound).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Protocol: DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay measures the capacity of a compound to scavenge the stable DPPH free radical.[3][4]

a. Preparation of Materials:

• DPPH Solution: Prepare a methanolic solution of DPPH (e.g., 25 mg/L).[3]

• Test Compound: Prepare various concentrations of 3-MCA or other test compounds in methanol.

• Standard: Prepare a solution of a known antioxidant like Ascorbic Acid.

b. Experimental Procedure:

• Reaction Mixture: In a test tube or microplate well, mix the test sample solution with the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes or until the absorbance is stable.[3]

• Measurement: Measure the absorbance of the mixture at 515–517 nm using a spectrophotometer.[3] A methanol/DPPH solution serves as the control.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• IC50 Determination: Plot the % inhibition against the compound concentration to determine the IC50 value.

Protocol: Inhibition of Protein Denaturation Assay (Anti-inflammatory Activity)

This assay assesses anti-inflammatory activity by measuring the inhibition of heat-induced protein denaturation.[8][7]

a. Preparation of Materials:

• Protein Solution: 0.2% Bovine Serum Albumin (BSA) or Egg Albumin in phosphate-buffered saline (PBS, pH 6.4).

• Test Compound: Prepare various concentrations of the test compound.

• Standard: A known anti-inflammatory drug like Diclofenac Sodium.

b. Experimental Procedure:

• Reaction Mixture: Mix the test sample, 0.2 mL of the albumin solution, and PBS to a final volume of 2 mL.

• Incubation: Incubate the mixture at 37°C for 15 minutes.

• Denaturation: Induce denaturation by heating the mixture at 70°C for 5 minutes.[8][7]

• Measurement: After cooling, measure the turbidity (absorbance) of the solution at 660 nm.

• Calculation: The percentage inhibition of denaturation is calculated as: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

Mandatory Visualizations

The following diagrams illustrate key workflows and concepts relevant to the in vitro validation of 3-Methoxycinnamic acid.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Antibacterial and potentiating activity of 3-methoxycinnamic acid on antibiotics: an in vitro and in silico approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Biological Properties, Health Benefits and Enzymatic Modifications of Dietary Methoxylated Derivatives of Cinnamic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro assays to investigate the anti-inflammatory activity of herbal extracts [wisdomlib.org]
• 8. benchchem.com [benchchem.com]
• 9. Bioassays for anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bioassays for anticancer activities. | Semantic Scholar [semanticscholar.org]
• 11. biointerfaceresearch.com [biointerfaceresearch.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

A Comparative Guide to the Antimicrobial Spectrum of Cinnamic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Cinnamic acid, an organic compound naturally occurring in many plants, has garnered significant attention for its therapeutic potential, including its antimicrobial properties. It exists as two geometric isomers, cis-cinnamic acid and trans-cinnamic acid, with the trans-isomer being the more stable and abundant form in nature.[1] This guide provides an objective comparison of the antimicrobial spectrum of these isomers and their derivatives, supported by experimental data, to aid in research and development efforts.

Data Presentation: Comparative Antimicrobial Activity

The antimicrobial efficacy of cinnamic acid isomers and their derivatives is primarily evaluated by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The following tables summarize the quantitative data from various studies, highlighting the differences in their antimicrobial spectrum.

Table 1: Comparison of Antimicrobial Activity of cis- vs. trans-Cinnamic Acid

Compound	Microorganism	Assay	Concentration	Potency Comparison
cis-Cinnamic Acid	Mycobacterium tuberculosis (MDR strain)	MBC	2.5 µg/mL (16.9 µM)	~120x more potent than trans-isomer
trans-Cinnamic Acid	Mycobacterium tuberculosis (MDR strain)	MBC	300 µg/mL (2.0 mM)	Baseline

Data sourced from BenchChem, citing a study where the cis-isomer showed significantly higher potency against a multi-drug resistant strain of M. tuberculosis.[1][2]

Table 2: Minimum Inhibitory Concentration (MIC) of trans-Cinnamic Acid and its Derivatives Against Various Microorganisms

Compound	Microorganism	MIC (µg/mL)
trans-Cinnamic Acid	Mycobacterium tuberculosis H37Rv	40 - 100
Aspergillus niger	844 µM
Candida albicans	405 µM
Escherichia coli	> 5.0 mM
Staphylococcus aureus	> 5.0 mM
p-Coumaric Acid	Mycobacterium tuberculosis H37Rv	244 µM
Shigella dysenteriae	61 µM
Caffeic Acid	Mycobacterium tuberculosis	64 - 512
Klebsiella pneumoniae	64 - 512
Ferulic Acid	Cronobacter sakazakii	2500 - 5000

Note: MIC values can vary between studies due to differences in microbial strains, media, and experimental conditions.[1][2][3][4]

Experimental Protocols

The data presented in this guide are primarily derived from standardized in vitro antimicrobial susceptibility testing methods. The most common technique for determining the Minimum Inhibitory Concentration (MIC) is the broth microdilution method.

Broth Microdilution Method for MIC Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.

• Preparation of Reagents:

  • Microbial Culture: The target microorganism is cultured in a suitable broth (e.g., Mueller-Hinton Broth, Tryptic Soy Broth) to reach the exponential growth phase. The culture is then diluted to a standardized concentration, typically 5 x 10^5 colony-forming units (CFU)/mL.[1]

  • Antimicrobial Stock Solution: The cinnamic acid isomer or derivative is dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a concentrated stock solution.[1]

• Serial Dilution:

  • A 96-well microtiter plate is used for the assay.[1]

  • A two-fold serial dilution of the antimicrobial stock solution is performed across the wells using sterile broth to achieve a range of decreasing concentrations.[1]

  • Control wells are included: a positive control (broth with inoculum, no compound) and a negative control (broth only).[1]

• Inoculation and Incubation:

  • Each well, except for the negative control, is inoculated with the standardized microbial suspension.[1]

  • The microtiter plate is then incubated under appropriate conditions (e.g., temperature, time) for the specific microorganism.

• Determination of MIC:

  • Following incubation, the wells are visually inspected for turbidity, which indicates microbial growth.[1]

  • The MIC is defined as the lowest concentration of the compound at which there is no visible growth.[1]

  • Growth can also be assessed more quantitatively by measuring the optical density with a plate reader or by using a metabolic indicator like resazurin.[1]

Mechanism of Antimicrobial Action

The antimicrobial action of cinnamic acid and its derivatives is multifaceted, targeting several cellular processes. This broad mechanism is advantageous as it may reduce the likelihood of developing microbial resistance.[1] The proposed mechanisms include:

• Membrane Disruption: The compounds can increase the permeability of the bacterial cell membrane, leading to a loss of structural integrity.[1]

• Leakage of Cellular Components: Damage to the membrane results in the leakage of essential cytoplasmic contents, such as ions and metabolites.[1][5]

• Inhibition of Cellular Processes: There is evidence that these acids can interfere with the synthesis of nucleic acids and proteins. For example, p-coumaric acid has been shown to bind to the DNA double helix.[1]

• Induction of Oxidative Stress: Some derivatives can induce the production of intracellular reactive oxygen species (ROS), leading to oxidative damage and cell death.[1]

Visualizations

Caption: Proposed antimicrobial mechanism of cinnamic acid derivatives.

Caption: Workflow for the Broth Microdilution Method to determine MIC.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. A Review of Cinnamic Acid’s Skeleton Modification: Features for Antibacterial-Agent-Guided Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Structure-Activity Relationship of Methoxy-Substituted Cinnamic Acids

For Researchers, Scientists, and Drug Development Professionals

Methoxy-substituted cinnamic acids, a class of phenolic compounds prevalent in the plant kingdom, have garnered significant attention for their diverse pharmacological properties. The position and number of methoxy groups on the phenyl ring play a crucial role in modulating their biological activities, including antioxidant, anticancer, antimicrobial, and anti-inflammatory effects. This guide provides a comparative analysis of these activities, supported by experimental data, detailed protocols, and pathway visualizations to elucidate the structure-activity relationships (SAR) of these promising compounds.

Antioxidant Activity

The antioxidant potential of methoxy-substituted cinnamic acids is fundamentally linked to their ability to donate a hydrogen atom from a phenolic hydroxyl group, thereby neutralizing free radicals. The presence of a methoxy group, an electron-donating substituent, can influence this activity.

Key Structure-Activity Relationship Insights:

• The presence of a hydroxyl group is a primary determinant of antioxidant activity.[1]

• Methoxy groups, being electron-donating, can stabilize the resulting phenoxy radical after hydrogen donation, contributing to antioxidant capacity.[2]

• However, the substitution of a hydroxyl group with a methoxy group can sometimes reduce antioxidant activity.[2]

• The overall antioxidant activity is a result of the interplay between the number and position of both hydroxyl and methoxy groups.

Comparative Antioxidant Activity Data

Compound	Assay	IC50 Value	Reference
Ferulic Acid (4-hydroxy-3-methoxycinnamic acid)	DPPH	Not specified, but noted for potent activity	[2]
Sinapic Acid (4-hydroxy-3,5-dimethoxycinnamic acid)	DPPH	Not specified, but noted for significant activity	[2]
p-Coumaric Acid (4-hydroxycinnamic acid)	DPPH	Not specified, but used for comparison	[3]

Experimental Protocol: DPPH Radical Scavenging Assay

This assay is widely used to evaluate the free radical scavenging ability of antioxidants.

• Preparation of Reagents: A stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared. The test compounds (methoxy-substituted cinnamic acids) are dissolved in a suitable solvent to create a series of concentrations.

• Reaction Mixture: A specific volume of the DPPH solution is mixed with a specific volume of the test compound solution. A control is prepared with the solvent instead of the test compound.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the control and A_sample is the absorbance of the test sample. The IC50 value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is then determined from a plot of scavenging activity against concentration.[4]

Workflow for the DPPH Radical Scavenging Assay.

Anticancer Activity

Methoxy-substituted cinnamic acids have demonstrated promising anticancer properties, with their efficacy being highly dependent on their substitution pattern.

Key Structure-Activity Relationship Insights:

• p-Methoxycinnamic acid (p-MCA) has shown anticancer activity against colon cancer cells (HCT-116) comparable to doxorubicin, with greater selectivity for cancer cells over normal cells.[1][5]

• Esters of methoxycinnamic acids, such as ethyl p-methoxycinnamate, can inhibit cancer growth.[6]

• The presence of multiple methoxy groups, as in 3,4,5-trimethoxycinnamic acid (TMCA) derivatives, can lead to potent antitumor activity against various cancer cell lines.[7]

• The anticancer mechanism of p-MCA in human colon adenocarcinoma cells has been a subject of investigation.[3]

Comparative Anticancer Activity Data

Compound	Cell Line	Activity Metric	Value	Reference
p-Methoxycinnamic Acid (p-MCA)	HCT-116 (Colon)	Similar to Doxorubicin	-	[1][5]
p-Methoxycinnamic Acid (p-MCA)	HT 29 (Colon)	Proliferation Inhibition	at 50 µM	[3]
3,4,5-Trimethoxycinnamic Acid (TMCA) Ester S5	PC-3 (Prostate)	IC50	17.22 µM	[7]
3,4,5-Trimethoxycinnamic Acid (TMCA) Ester S5	SGC-7901 (Gastric)	IC50	11.82 µM	[7]
3,4,5-Trimethoxycinnamic Acid (TMCA) Ester S5	A549 (Lung)	IC50	0.50 µM	[7]
3,4,5-Trimethoxycinnamic Acid (TMCA) Ester S5	MDA-MB-435s (Melanoma)	IC50	5.33 µM	[7]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cytotoxicity of potential medicinal agents.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the methoxy-substituted cinnamic acids and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, the medium is replaced with fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plate is then incubated for a few hours.

• Formazan Solubilization: The MTT-containing medium is removed, and a solvent (e.g., DMSO) is added to dissolve the formazan crystals formed by metabolically active cells.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a specific wavelength (usually between 500 and 600 nm) using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Workflow for the MTT Cytotoxicity Assay.

Antimicrobial Activity

The antimicrobial efficacy of methoxy-substituted cinnamic acids varies with the position of the methoxy group and the target microorganism.

Key Structure-Activity Relationship Insights:

• p-Methoxycinnamic acid (p-MCA) exhibits a moderately broad spectrum of antibacterial activity against both Gram-positive and Gram-negative bacteria.[8] It has shown significantly higher activity than cinnamic acid against the same bacterial species.[3]

• 2-Methoxycinnamaldehyde , a derivative of 2-methoxycinnamic acid, has demonstrated activity against Methicillin-Resistant Staphylococcus epidermidis (MRSE).[9]

• 3-Methoxycinnamic acid (3-MCA) did not show direct antibacterial activity but enhanced the efficacy of gentamicin against multidrug-resistant Escherichia coli and ampicillin against multidrug-resistant Staphylococcus aureus, suggesting a role as an antibiotic modulator.[10][11]

Comparative Antimicrobial Activity Data (MIC in µg/mL)

Compound	Microorganism	Strain(s)	MIC (µg/mL)	Reference(s)
2-Methoxycinnamaldehyde	Staphylococcus epidermidis	MRSE	220	[9]
p-Methoxycinnamic Acid (p-MCA)	Acinetobacter baumannii	COLR-Ab1, COLR-Ab2	512	[8]
p-Methoxycinnamic Acid (p-MCA)	Acinetobacter baumannii	COLR-Ab3, COLR-Ab4	256	[8]
p-Methoxycinnamic Acid (p-MCA)	Acinetobacter baumannii	COLR-Ab5	128	[8]
p-Methoxycinnamic Acid (p-MCA)	Escherichia coli	-	50	[9]
3-Methoxycinnamic Acid (3-MCA)	Various	-	> 512	[10][11]

Experimental Protocol: Broth Microdilution for MIC Determination

This method is a standardized technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared in a suitable broth medium.

• Serial Dilution: The test compound is serially diluted in a 96-well microtiter plate containing the broth medium.

• Inoculation: Each well is inoculated with the standardized microbial suspension. Positive (microorganism and broth) and negative (broth only) controls are included.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Workflow for MIC Determination by Broth Microdilution.

Anti-inflammatory Activity

Methoxy-substituted cinnamic acids have shown potential as anti-inflammatory agents, with their activity influenced by the substitution pattern.

Key Structure-Activity Relationship Insights:

• p-Methoxycinnamic acid has demonstrated significant anti-inflammatory activity in an egg albumin-induced paw edema model in rats.[12][13]

• Derivatives of 3,4-dimethoxycinnamic acid have shown anti-inflammatory effects.[14]

• The anti-inflammatory mechanism may involve the inhibition of cyclooxygenase (COX) enzymes.[6]

Comparative Anti-inflammatory Activity Data

Compound	Model	Dose	% Inhibition of Edema	Reference
p-Methoxycinnamic Acid	Egg albumin-induced rat paw edema	2 mg/kg	54.0% (at 2nd hour)	[12][13]
3,4-Dioxomethylene Cinnamic Acid	Egg albumin-induced rat paw edema	Not specified	60.8% (at 2nd hour)	[12][13]

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This is a widely used in vivo model to screen for acute anti-inflammatory activity.

• Animal Grouping: Rats are divided into control, standard (e.g., treated with indomethacin), and test groups (treated with methoxy-substituted cinnamic acids).

• Compound Administration: The test compounds and standard drug are administered orally or intraperitoneally. The control group receives the vehicle.

• Induction of Inflammation: After a specific time (e.g., 1 hour), a sub-plantar injection of carrageenan solution is administered into the right hind paw of each rat.

• Paw Volume Measurement: The paw volume is measured at different time intervals (e.g., 0, 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Calculation of Inhibition: The percentage inhibition of edema is calculated for each group relative to the control group.[15]

Inhibition of the COX-2 Pathway by Methoxycinnamic Acids.

References

• 1. Biological Properties, Health Benefits and Enzymatic Modifications of Dietary Methoxylated Derivatives of Cinnamic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin [mdpi.com]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Biological Properties, Health Benefits and Enzymatic Modifications of Dietary Methoxylated Derivatives of Cinnamic Acid [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Research progress in the biological activities of 3,4,5-trimethoxycinnamic acid (TMCA) derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. academic.oup.com [academic.oup.com]
• 11. academic.oup.com [academic.oup.com]
• 12. ajol.info [ajol.info]
• 13. researchgate.net [researchgate.net]
• 14. Ferulic, Sinapic, 3,4-Dimethoxycinnamic Acid and Indomethacin Derivatives with Antioxidant, Anti-Inflammatory and Hypolipidemic Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ferulic, Sinapic, 3,4-Dimethoxycinnamic Acid and Indomethacin Derivatives with Antioxidant, Anti-Inflammatory and Hypolipidemic Functionality - PubMed [pubmed.ncbi.nlm.nih.gov]

The Synergistic Power of 3-Methoxycinnamic Acid and Its Analogs in Overcoming Antibiotic Resistance

A Comparative Guide for Researchers

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health, compelling the scientific community to explore innovative strategies to revitalize the existing antibiotic arsenal. One promising avenue is the use of antibiotic adjuvants, compounds that, while exhibiting weak intrinsic antimicrobial activity, can potentiate the efficacy of conventional antibiotics. This guide provides a comprehensive evaluation of the synergistic effects of 3-Methoxycinnamic acid (3MCA) and its related compounds when combined with various antibiotics, offering researchers valuable insights and methodologies for their own investigations.

Recent studies have highlighted the potential of 3MCA and its structural analogs, such as 3-hydroxy-4-methoxycinnamic acid (3H4MCA) and p-methoxycinnamic acid (p-MCA), to act as potent antibiotic enhancers against a range of pathogenic bacteria. While these cinnamic acid derivatives often show high Minimum Inhibitory Concentrations (MICs) when used alone, their true value lies in their ability to work in concert with established antibiotics, significantly reducing the concentrations required to inhibit or kill resistant bacteria.

Quantitative Analysis of Synergistic Effects

The synergistic interactions between cinnamic acid derivatives and antibiotics are typically quantified using the checkerboard assay to determine the Fractional Inhibitory Concentration (FIC) index. A summary of key findings is presented below, showcasing the potential of these compounds to restore antibiotic efficacy.

Table 1: Synergistic Activity of 3-Methoxycinnamic Acid (3MCA) and 3-Hydroxy-4-methoxycinnamic Acid (3H4MCA)

Compound	Bacterium	Antibiotic	Observation
3-Methoxycinnamic Acid (3MCA)	Multidrug-Resistant E. coli	Gentamicin	Enhanced efficacy with a 60.3% reduction in the MIC of gentamicin[1].
Multidrug-Resistant S. aureus	Ampicillin	Enhanced efficacy with a 37% reduction in the MIC of ampicillin[1].
3-Hydroxy-4-methoxycinnamic Acid (3H4MCA)	Multidrug-Resistant E. coli 06	Gentamicin	Significant synergistic effect observed[2].
Multidrug-Resistant S. aureus 10	Ampicillin	Significant synergistic effect observed[2].

Note: Specific FIC indices for 3MCA and 3H4MCA were not detailed in the referenced abstracts, with results presented as percentage MIC reduction or descriptive outcomes.

For a more detailed quantitative comparison, the following table presents data from a study on p-methoxycinnamic acid (p-MCA), a structural isomer of 3MCA, against colistin-resistant Acinetobacter baumannii.

Table 2: Synergistic Activity of p-Methoxycinnamic Acid (p-MCA) with Colistin against Colistin-Resistant Acinetobacter baumannii [3]

Isolate	MIC of p-MCA alone (µg/mL)	MIC of Colistin alone (µg/mL)	MIC of p-MCA in Combination (µg/mL)	MIC of Colistin in Combination (µg/mL)	FIC Index	Interpretation
COLR-Ab1	512	32	128	0.5	0.265	Synergy
COLR-Ab2	512	64	128	1	0.265	Synergy
COLR-Ab3	256	64	64	1	0.265	Synergy
COLR-Ab4	256	128	64	2	0.265	Synergy
COLR-Ab5	128	32	32	0.5	0.265	Synergy

FIC Index Interpretation: ≤ 0.5 = Synergy; > 0.5 to 4 = Indifference; > 4 = Antagonism.

Proposed Mechanisms of Synergistic Action

The synergistic effects of cinnamic acid derivatives are believed to stem from their ability to compromise the bacterial cell's defenses, thereby allowing antibiotics to reach their targets more effectively. The two primary proposed mechanisms are the disruption of the bacterial cell membrane and the inhibition of efflux pumps.

Proposed mechanisms of synergistic action for cinnamic acid derivatives.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments used to evaluate the synergistic effects of 3-Methoxycinnamic acid and its analogs.

Checkerboard Assay for Synergy Testing

This method is used to determine the FIC index and assess the nature of the interaction between two compounds.

• Preparation of Reagents:

  • Prepare stock solutions of the antibiotic and the cinnamic acid derivative in an appropriate solvent.

  • Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard, which is approximately 1.5 x 10⁸ CFU/mL) and dilute it to the final desired concentration in Mueller-Hinton Broth (MHB).

• Assay Setup:

  • In a 96-well microtiter plate, add 50 µL of MHB to all wells.

  • Create serial two-fold dilutions of the antibiotic along the columns (e.g., from 10 to 1) and the cinnamic acid derivative along the rows (e.g., from H to B).

  • This creates a matrix of varying concentrations of both compounds.

  • Column 11 should contain only the antibiotic dilutions, and row G should contain only the cinnamic acid derivative dilutions to determine their individual MICs. Well H12 serves as a growth control (no compounds).

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial suspension to each well, bringing the final volume to 200 µL.

  • Incubate the plate at 37°C for 18-24 hours.

• Data Analysis:

  • Determine the MIC of each compound alone and in combination by visual inspection for turbidity.

  • Calculate the FIC for each compound: FIC = (MIC of compound in combination) / (MIC of compound alone).

  • Calculate the FIC index: FIC Index = FIC of antibiotic + FIC of cinnamic acid derivative.

  • Interpret the results as described in the note for Table 2.

Workflow for the checkerboard synergy assay.

Time-Kill Curve Assay

This dynamic assay provides information on the rate of bacterial killing over time.

• Preparation:

  • Prepare bacterial cultures to the mid-logarithmic growth phase and dilute to a standardized concentration (e.g., ~5 x 10⁵ CFU/mL) in fresh broth.

  • Prepare test tubes with the following conditions:

    • Growth control (no compounds)

    • Antibiotic alone (at its MIC)

    • Cinnamic acid derivative alone (at a sub-MIC concentration used in the synergistic combination)

    • Combination of the antibiotic and cinnamic acid derivative (at their respective concentrations from the synergistic combination).

• Incubation and Sampling:

  • Incubate all tubes at 37°C with shaking.

  • At predetermined time points (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each tube.

• Quantification:

  • Perform serial dilutions of the collected aliquots in sterile saline or PBS.

  • Plate the dilutions onto appropriate agar plates (e.g., Tryptic Soy Agar).

  • Incubate the plates at 37°C for 18-24 hours and count the number of colonies to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each condition.

  • Synergy is typically defined as a ≥ 2-log₁₀ decrease in CFU/mL between the combination and the most active single agent at a specific time point.

Membrane Permeability and Efflux Pump Inhibition Assays

To investigate the mechanisms of synergy, membrane permeability can be assessed by measuring the uptake of fluorescent dyes like propidium iodide or by monitoring the leakage of intracellular components. Efflux pump inhibition can be evaluated using an ethidium bromide accumulation assay, where an increase in intracellular fluorescence in the presence of the cinnamic acid derivative indicates inhibition of efflux pumps responsible for extruding the dye[4][5].

Conclusion and Future Directions

3-Methoxycinnamic acid and its analogs represent a promising class of antibiotic adjuvants that can help overcome bacterial resistance. The data presented in this guide, particularly the significant reduction in the MIC of colistin against resistant A. baumannii by p-MCA, underscore the therapeutic potential of these compounds.

Future research should focus on elucidating the precise molecular interactions and signaling pathways involved in the synergistic effects of 3MCA. While membrane disruption and efflux pump inhibition are likely contributors, a deeper understanding of the specific targets will facilitate the rational design of more potent and selective antibiotic enhancers. Furthermore, in vivo studies are essential to validate the in vitro findings and to assess the safety and efficacy of these combinations in a preclinical setting. By continuing to explore the synergistic potential of natural compounds like 3-Methoxycinnamic acid, the scientific community can develop novel therapeutic strategies to combat the growing threat of antibiotic resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cinnamic Acid Compounds (p-Coumaric, Ferulic, and p-Methoxycinnamic Acid) as Effective Antibacterial Agents Against Colistin-Resistant Acinetobacter baumannii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenotypic and Transcriptomic Analyses Reveal the Cell Membrane Damage of Pseudomonas fragi Induced by Cinnamic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]

Cinnamic Acid Derivatives as Potent Enzyme Inhibitors: A Comparative Docking Study

A deep dive into the binding affinities and interaction mechanisms of cinnamic acid derivatives with key protein targets, supported by in-silico docking data.

Cinnamic acid and its derivatives, a class of organic compounds widely distributed in the plant kingdom, have garnered significant attention from the scientific community for their diverse pharmacological activities. These activities include antioxidant, anti-inflammatory, anticancer, and antimicrobial properties. The therapeutic potential of these compounds often stems from their ability to interact with and modulate the activity of specific protein targets within the body. Molecular docking, a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex, has become an invaluable tool for studying these interactions at a molecular level. This guide provides a comparative analysis of the docking studies of various cinnamic acid derivatives against several key protein targets implicated in different disease states.

Comparative Docking Analysis

The following table summarizes the binding affinities, represented as docking scores (in kcal/mol), of various cinnamic acid derivatives with their respective protein targets. A more negative docking score indicates a stronger predicted binding affinity.

Cinnamic Acid Derivative	Target Protein	PDB ID	Docking Score (kcal/mol)	Potential Therapeutic Application	Reference
Cynarin	Matrix Metalloproteinase-9 (MMP-9)	Not Specified	-10.3	Anticancer, Anti-inflammatory	[1][2]
Chlorogenic Acid	Matrix Metalloproteinase-9 (MMP-9)	Not Specified	-10.1	Anticancer, Anti-inflammatory	[1][2]
Rosmarinic Acid	Matrix Metalloproteinase-9 (MMP-9)	Not Specified	-10.0	Anticancer, Anti-inflammatory	[1][2]
Caffeic Acid	Matrix Metalloproteinase-9 (MMP-9)	Not Specified	-8.4	Anticancer, Anti-inflammatory	[1][2]
Ferulic Acid	Matrix Metalloproteinase-9 (MMP-9)	Not Specified	-8.1	Anticancer, Anti-inflammatory	[1][2]
Sinapic Acid	Matrix Metalloproteinase-9 (MMP-9)	Not Specified	-7.9	Anticancer, Anti-inflammatory	[1][2]
p-Coumaric Acid	Matrix Metalloproteinase-9 (MMP-9)	Not Specified	-7.6	Anticancer, Anti-inflammatory	[1][2]
Cinnamic Acid	Matrix Metalloproteinase-9 (MMP-9)	Not Specified	-7.2	Anticancer, Anti-inflammatory	[1][2]
Methyl Ferulate	Quinone Reductase (QR)	Homology Model	Not Specified	Antifungal	[3][4]
Methyl Ferulate	Thymidylate Synthase (TS)	Homology Model	Not Specified	Antifungal	[3][4]
Methyl Ferulate	Serine/Threonine-protein kinase (ST-PK)	Homology Model	Not Specified	Antifungal	[3][4]
Cinnamoyl glutamine	Acinetobacter baumannii target	4Y0A	-8.68	Antibacterial	[5]
Cinnamoyl threonine	Acinetobacter baumannii target	4Y0A	-8.41	Antibacterial	[5]
Cinnamoyl lysine	MRSA target	4CJN	-7.52	Antibacterial	[5]
Cinnamoyl arginine	MRSA target	4CJN	-7.17	Antibacterial	[5]
Rosmarinic acid	Glucosyltransferase (GTFase)	Not Specified	Not Specified	Anti-dental caries	[6]
Cynarine	Glucosyltransferase (GTFase)	Not Specified	Not Specified	Anti-dental caries	[6]
Chlorogenic acid	Glucosyltransferase (GTFase)	Not Specified	Not Specified	Anti-dental caries	[6]

Experimental Protocols

The in-silico molecular docking studies cited in this guide generally follow a standardized protocol, which can be broadly outlined as follows:

1. Protein and Ligand Preparation:

• Protein Structure Retrieval: The three-dimensional structure of the target protein is typically obtained from the Protein Data Bank (PDB).

• Protein Preparation: The retrieved protein structure is prepared for docking by removing water molecules, co-crystallized ligands, and any other heteroatoms. Polar hydrogen atoms are added, and charges are assigned to the protein atoms.

• Ligand Structure Preparation: The 2D structures of the cinnamic acid derivatives are drawn using chemical drawing software and then converted to 3D structures. The ligands are then optimized to their lowest energy conformation.

2. Molecular Docking Simulation:

• Software: Commonly used software for molecular docking includes AutoDock, GOLD, and AutoDock Vina.[1][3][7]

• Grid Box Definition: A grid box is defined around the active site of the target protein to specify the search space for the ligand binding.

• Docking Algorithm: A search algorithm, such as the Lamarckian Genetic Algorithm in AutoDock, is used to explore different conformations and orientations of the ligand within the defined grid box.[1]

• Scoring Function: A scoring function is used to estimate the binding affinity of each ligand pose. The pose with the most favorable (i.e., most negative) score is selected as the predicted binding mode.

3. Analysis of Docking Results:

• Binding Energy: The docking score, representing the binding energy, is the primary metric for comparing the binding affinities of different ligands.

• Interaction Analysis: The interactions between the ligand and the protein, such as hydrogen bonds and hydrophobic interactions, are analyzed to understand the molecular basis of binding. Visualization tools like PyMOL and Discovery Studio are often used for this purpose.

Visualizing Molecular Interactions and Pathways

To better understand the context of these docking studies, the following diagrams illustrate a key signaling pathway involving one of the target proteins and a typical workflow for a molecular docking experiment.

Caption: A generalized workflow for a molecular docking experiment.

Caption: Simplified MMP-9 signaling pathway in inflammation and cancer.

References

• 1. Matrix Metalloproteinase-9 (MMP-9) as a Therapeutic Target: Insights into Molecular Pathways and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnrjournal.com [pnrjournal.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Molecular Docking Tutorial: A Step-by-Step Guide for Beginners — ChemCopilot: PLM + AI for Chemical Industry [chemcopilot.com]
• 5. The Trinity of Matrix Metalloproteinases, Inflammation, and Cancer: A Literature Review of Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Step-by-Step Tutorial on Molecular Docking - Omics tutorials [omicstutorials.com]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Methoxycinnamic Acid: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents like 3-Methoxycinnamic acid are paramount to ensuring laboratory safety and environmental compliance. This guide provides a clear, step-by-step process for the safe disposal of 3-Methoxycinnamic acid, aligning with standard laboratory safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 3-Methoxycinnamic acid with appropriate personal protective equipment (PPE). This compound is classified as a skin and eye irritant.[1][2]

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

• Respiratory Protection: In case of insufficient ventilation or generation of dust, use a dust mask (e.g., N95 type).[2]

Step-by-Step Disposal Procedure

The recommended disposal method for 3-Methoxycinnamic acid is to engage a licensed professional waste disposal service. Always adhere to national and local regulations for chemical waste disposal.[4]

• Collection of Waste:

  • Carefully sweep up solid 3-Methoxycinnamic acid, avoiding the generation of dust.[5]

  • Place the collected material into a suitable, clearly labeled, and tightly sealed container for disposal.[3][5]

  • Do not mix with other waste materials.[4]

• Storage of Waste:

  • Store the waste container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.[3][6]

  • Ensure the storage area is equipped with an eyewash station and a safety shower.[6]

• Arranging for Disposal:

  • Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

  • Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-Methoxycinnamic acid to ensure they have all the necessary information for safe handling and disposal.

  • Dispose of the contents and the container in accordance with an approved waste disposal plant.[4][7][8]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 3-Methoxycinnamic acid.

Property	Value
Molecular Formula	C₁₀H₁₀O₃
Molecular Weight	178.18 g/mol
Melting Point	116 - 119 °C (240.8 - 246.2 °F)[3]
GHS Hazard Codes	H315 (Causes skin irritation), H319 (Causes serious eye irritation)[2]
Storage Class	11 (Combustible Solids)[2]
WGK (Germany)	WGK 3 (highly hazardous for water)[2]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of 3-Methoxycinnamic acid.

Disposal workflow for 3-Methoxycinnamic acid.

References

• 1. 3-Methoxycinnamic Acid | C10H10O3 | CID 637668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-甲氧基肉桂酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]

Personal protective equipment for handling 3-Methoxycinnamic acid

This guide provides immediate, essential safety protocols and logistical information for handling 3-Methoxycinnamic acid in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe operational procedures and proper disposal.

Hazard Identification and Personal Protective Equipment (PPE)

3-Methoxycinnamic acid is classified as an irritant. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Adherence to proper PPE guidelines is crucial to minimize exposure risk.

Table 1: Recommended Personal Protective Equipment (PPE)

Protection Type	Specification
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4] A face shield may be necessary in situations with a higher risk of splashing.
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[3][4][5] Handle with gloves, and inspect them prior to use. Use proper glove removal technique to avoid skin contact. Contaminated clothing should be removed and washed before reuse.[2][3]
Respiratory Protection	In case of insufficient ventilation or when dust is generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3] A dust mask type N95 (US) is also recommended.

First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure.

Table 2: First Aid Procedures for 3-Methoxycinnamic Acid Exposure

Exposure Route	First Aid Protocol
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.[5][6] If eye irritation persists, get medical advice/attention.[2][7]
Skin Contact	Wash off immediately with soap and plenty of water while removing all contaminated clothes and shoes.[6] If skin irritation occurs, get medical advice/attention.[2][7]
Inhalation	Remove to fresh air. If not breathing, give artificial respiration.[3][6] If you feel unwell, call a POISON CENTER or doctor/physician.[7]
Ingestion	Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards.[5][7] Get medical attention if symptoms occur.[3]

Operational and Disposal Plans

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.[5]

• Minimize dust generation and accumulation.[3]

• Use only in a well-ventilated area.[7]

• Wash hands and face thoroughly after handling.[2]

• Store in a cool, dry, well-ventilated place in a tightly closed container.[3][5][7]

• Facilities should be equipped with an eyewash station and a safety shower.[3][7]

Spill and Leakage:

• Ensure adequate ventilation.[5]

• Sweep up and shovel into suitable containers for disposal.[5][6]

• Avoid generating dusty conditions.[3]

Disposal:

• Dispose of contents and container to an approved waste disposal plant.[7]

• Follow all applicable local, state, and federal regulations for chemical waste disposal.

Safe Handling Workflow

The following diagram outlines the procedural steps for the safe handling of 3-Methoxycinnamic acid from receipt to disposal.

Caption: Workflow for Safe Handling of 3-Methoxycinnamic Acid.

References

• 1. 3-Methoxycinnamic Acid | C10H10O3 | CID 637668 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]